1-Chloropentane

• CAS: 29656-63-1

Core Science & Biosynthesis

1-Chloropentane: A Comprehensive Technical Guide to Physicochemical Properties and Synthetic Applications

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Executive Summary

1-Chloropentane ( C5​H11​Cl ), commonly known as n-amyl chloride, is a primary alkyl halide that serves as a foundational building block in organic synthesis, active pharmaceutical ingredient (API) development, and materials science. Characterized by a highly polarized carbon-chlorine bond and a flexible aliphatic tail, it is an ideal substrate for nucleophilic substitutions and organometallic transformations. This whitepaper synthesizes the core physical and chemical properties of 1-chloropentane, elucidates the mechanistic causality behind its reactivity, and provides field-proven, self-validating experimental protocols for its application in the laboratory.

Physicochemical Profiling

The physical properties of 1-chloropentane dictate its handling, purification, and behavior in reaction mixtures. The polarity induced by the electronegative chlorine atom ( χ≈3.16 ) against the carbon backbone ( χ≈2.55 ) creates a permanent dipole moment, elevating its boiling point relative to its parent alkane, pentane, while maintaining its status as a volatile, flammable liquid[1].

Quantitative Physical Data

The following table summarizes the critical physicochemical parameters required for thermodynamic calculations, solvent selection, and analytical characterization[1][2].

Property	Value	Test Conditions / Notes
Molecular Formula	C5​H11​Cl	-
Molecular Weight	106.59 g/mol	Computed standard
Appearance	Clear, colorless liquid	Room temperature
Boiling Point	107 – 108 °C	Standard atmospheric pressure (760 mmHg)
Melting/Freezing Point	-60 °C	-
Density	0.880 – 0.882 g/mL	@ 25 °C
Refractive Index ( nD20​ )	1.412	@ 20 °C
Vapor Pressure	~27 mbar (32.9 mmHg)	@ 20 °C
Flash Point	12 °C (53.6 °F)	Closed cup
Solubility	197 mg/L in water	Miscible in ethanol and diethyl ether

Causality Insight: The insolubility of 1-chloropentane in water combined with its density (0.88 g/mL) means it will form a distinct upper organic layer in aqueous biphasic systems. This physical trait is heavily exploited during liquid-liquid extraction workups in synthetic protocols.

Chemical Reactivity & Mechanistic Causality

As a primary alkyl halide, the chemical behavior of 1-chloropentane is dominated by the lack of steric hindrance at the α -carbon and the leaving group ability of the chloride ion.

Nucleophilic Substitution ( SN​2 )

Because the α -carbon is only bonded to one other carbon, the formation of a primary carbocation is energetically unfavorable. Therefore, 1-chloropentane rarely undergoes SN​1 reactions. Instead, it is an excellent electrophile for bimolecular nucleophilic substitution ( SN​2 )[3]. The transition state involves the simultaneous attack of a nucleophile (e.g., cyanide, azide, or alkoxide) and the departure of the chloride ion, resulting in a clean inversion of stereochemistry (though 1-chloropentane is achiral, this mechanism dictates the reaction kinetics).

Elimination ( E2 )

When treated with strong, sterically hindered bases (such as potassium tert-butoxide) and heat, the SN​2 pathway is suppressed in favor of bimolecular elimination ( E2 ), yielding 1-pentene[3]. The base abstracts a β -proton, triggering the expulsion of the chloride leaving group.

Organometallic Formation (Grignard Reagents)

One of the most valuable applications of 1-chloropentane in drug development is its conversion into pentylmagnesium chloride. The oxidative addition of zero-valent magnesium into the C−Cl bond reverses the polarity (umpolung) of the α -carbon, transforming it from an electrophile into a potent nucleophile[4][5].

Diagram 1: Primary chemical reactivity pathways of 1-chloropentane.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Observational milestones are included to confirm reaction progress.

Protocol A: Synthesis of 1-Chloropentane from 1-Pentanol

While industrial routes often utilize the free-radical chlorination of pentane (which yields a difficult-to-separate mixture of isomers), laboratory-scale synthesis prioritizes high purity via the nucleophilic substitution of 1-pentanol using the Lucas reagent ( HCl/ZnCl2​ )[6][7].

Materials:

• 1-Pentanol (1.0 eq)

• Concentrated Hydrochloric Acid ( HCl , 37%) (excess)

• Anhydrous Zinc Chloride ( ZnCl2​ ) (catalytic/activator)

• Saturated NaHCO3​ solution, brine, anhydrous MgSO4​ .

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve anhydrous ZnCl2​ in concentrated HCl . Causality: ZnCl2​ acts as a Lewis acid, coordinating with the hydroxyl oxygen of 1-pentanol to make it a superior leaving group, overcoming the high activation energy of primary alcohol substitution[6].

• Addition: Cool the flask in an ice bath. Slowly add 1-pentanol dropwise to manage the exothermic reaction.

• Reflux: Attach a reflux condenser and heat the mixture to 100 °C for 2 hours. Validation: The reaction mixture will gradually separate into two distinct layers as the water-insoluble 1-chloropentane forms.

• Work-up: Cool to room temperature. Transfer to a separatory funnel. Discard the lower aqueous layer. Wash the upper organic layer sequentially with water, saturated NaHCO3​ (until effervescence ceases, validating acid neutralization), and brine[7].

• Drying & Purification: Dry the organic layer over anhydrous MgSO4​ . Filter and purify via simple distillation. Collect the fraction boiling strictly between 107 °C and 108 °C to ensure the isolation of pure 1-chloropentane[2].

Protocol B: Preparation of Pentylmagnesium Chloride (Grignard Reagent)

Grignard reagents are notoriously sensitive to moisture. Water will instantly protonate the carbanion, yielding pentane and magnesium hydroxide salts[8]. This protocol ensures absolute anhydrous conditions.

Materials:

• 1-Chloropentane (1.0 eq)

• Magnesium turnings (1.1 eq)

• Anhydrous Diethyl Ether or THF (solvent)

• Iodine crystal or 1,2-dibromoethane (optional initiators)

Step-by-Step Methodology:

• Apparatus Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and inert gas ( N2​ or Argon) inlet. Purge the system with inert gas for 15 minutes.

• Magnesium Activation: Add magnesium turnings to the flask. If the turnings are oxidized, add a single crystal of iodine and gently warm the flask until a purple vapor forms, which cleans the magnesium surface.

• Initiation: Add a small portion of anhydrous ether to cover the magnesium. Add 0.5 mL of 1-chloropentane directly to the magnesium. Validation: Do not stir immediately. Watch for the evolution of heat, localized boiling at the metal surface, and a slight cloudiness. This self-validates that the oxidative addition has initiated[5].

• Propagation: Dilute the remaining 1-chloropentane in anhydrous ether in the addition funnel. Once initiation is confirmed, begin dropwise addition at a rate that maintains a gentle, spontaneous reflux without external heating.

• Completion: After addition is complete, reflux the mixture gently using a heating mantle for 1 hour until nearly all magnesium metal is consumed. The resulting solution of pentylmagnesium chloride is ready for immediate in situ cross-coupling or nucleophilic addition.

Diagram 2: Step-by-step workflow for the anhydrous synthesis of a Grignard reagent.

Safety, Handling, and Storage

As a highly flammable liquid (Flash Point: 12 °C), 1-chloropentane poses significant fire hazards.

• Storage: Must be stored in tightly sealed, spark-proof containers within a dedicated flammables cabinet, strictly isolated from strong oxidizing agents and strong bases[6][9].

• Toxicity: It is harmful by inhalation, ingestion, and skin contact. Prolonged exposure can cause narcotic effects and severe skin irritation[1][9].

• Environmental: 1-Chloropentane should not be emptied into drains due to its aquatic toxicity and resistance to rapid biodegradation[9]. Disposal must be routed through certified halogenated organic waste streams.

References

• Harper College. "1-Chloropentane MSDS# 24003".
• CymitQuimica. "CAS 543-59-9: 1-Chloropentane".
• National Institute of Standards and Technology (NIST). "Pentane, 1-chloro- - the NIST WebBook".
• Benchchem. "Boiling point and density of 1-Chloropentane".
• Benchchem. "A Comparative Guide to the Economic Viability of 1-Chloropentane Synthesis Routes".
• Sigma-Aldrich. "1-Chloropentane 99 543-59-9".
• PubChem - NIH. "1-Chloropentane | C5H11Cl | CID 10977".
• Chemie Brunschwig. "TRANSITION METAL-CATALYZED COUPLINGS REACTIONS INVOLVING CARBONYL COMPOUNDS".
• OpenStax. "Organic Chemistry: A Tenth Edition".

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1-chloropentane synthesis routes and mechanisms

The Synthesis of 1-Chloropentane: Mechanistic Pathways, Protocols, and Analytical Validation

Executive Summary

1-Chloropentane (n-amyl chloride) is a primary alkyl halide that serves as a foundational alkylating agent in the synthesis of pharmaceutical active pharmaceutical ingredients (APIs), specialized polymers, and agrochemicals. Because primary alcohols resist direct halogenation under mild conditions, converting 1-pentanol to 1-chloropentane requires specific catalytic or reagent-driven pathways. This whitepaper provides an in-depth analysis of the mechanistic routes, physical properties, and self-validating experimental protocols required to synthesize high-purity 1-chloropentane.

Physicochemical Profile & Industrial Relevance

To design an effective synthesis and purification workflow, one must first understand the thermodynamic and physical properties of the target molecule. 1-Chloropentane is a highly hydrophobic, clear liquid. Its distinct boiling point is the primary physical property leveraged during downstream purification (fractional distillation) to separate it from unreacted precursors.

Table 1: Quantitative Physical Properties of 1-Chloropentane | Property | Value | Clinical/Synthetic Relevance | | :--- | :--- | :--- | | Molecular Formula | C5​H11​Cl | Defines stoichiometric calculations. | | Molar Mass | 106.59 g/mol | Used for yield quantification. | | Density | 0.882 g/mL at 25 °C | Floats on aqueous layers during biphasic workup; critical for separatory funnel extraction. | | Boiling Point | 107–108 °C | Allows for clean fractional distillation away from 1-pentanol (BP: 138 °C). | | Melting Point | -99 °C | Remains liquid under all standard cryogenic reaction conditions. | | Flash Point | 3 °C to 12.2 °C | Highly flammable; dictates strict handling away from ignition sources. | | Solubility | Insoluble in water; miscible in ether | Enables aqueous washing to remove acid byproducts without product loss. |

Data synthesized from authoritative chemical databases including1 and 2.

Mechanistic Pathways for Primary Alcohol Halogenation

Primary alcohols like 1-pentanol do not readily undergo SN​1 reactions due to the instability of primary carbocations. Therefore, synthesis must be forced through an SN​2 (bimolecular nucleophilic substitution) pathway by converting the poor hydroxyl leaving group ( −OH ) into a superior one.

The Thionyl Chloride ( SOCl2​ ) Route

The reaction of 1-pentanol with thionyl chloride is the preferred laboratory method due to its high yield and the volatility of its byproducts. As detailed in mechanistic studies by 3, the hydroxyl oxygen attacks the sulfur atom of SOCl2​ , displacing a chloride ion to form an alkyl chlorosulfite intermediate .

When a mild base like pyridine is introduced, it deprotonates the intermediate and reacts with the displaced HCl to form pyridinium chloride. The free chloride ion then executes a backside SN​2 attack on the primary carbon, collapsing the chlorosulfite intermediate into 1-chloropentane, sulfur dioxide ( SO2​ ), and hydrogen chloride ( HCl ). Because SO2​ and HCl are gases, they escape the reaction matrix, driving the equilibrium forward according to Le Chatelier’s principle.

Caption: Mechanism of 1-pentanol conversion to 1-chloropentane via SOCl2.

Hydrochloric Acid and Zinc Chloride ( HCl/ZnCl2​ ) Route

For bulk industrial applications, the Lucas-type reagent approach is often utilized. Aqueous HCl alone cannot protonate 1-pentanol sufficiently to drive an SN​2 reaction at a viable rate. However, the addition of anhydrous zinc chloride ( ZnCl2​ ) provides a strong Lewis acid catalyst. The zinc coordinates directly with the oxygen atom of the alcohol, drawing electron density away from the carbon-oxygen bond. This creates an excellent leaving group, allowing the chloride ion from the HCl to attack the primary carbon. This method requires significant thermal input (refluxing at ~120 °C) to overcome the high activation energy barrier of primary carbon substitution 4.

Causality in Experimental Choices (E-E-A-T)

In drug development and advanced organic synthesis, protocol steps are never arbitrary. Every reagent and condition serves a specific, causal purpose to ensure yield, purity, and safety:

• Why use Pyridine in the SOCl2​ route? Without pyridine, the reaction can proceed via an internal return mechanism ( SN​i ), which is kinetically slower for primary alcohols and leaves acidic HCl in the solution. Pyridine acts as an acid scavenger, neutralizing HCl to protect acid-sensitive functional groups and providing a high concentration of nucleophilic Cl− to force the faster SN​2 pathway.

• Why absolute anhydrous conditions? Thionyl chloride reacts violently with water to produce SO2​ and HCl . Even atmospheric moisture will consume the SOCl2​ reagent, ruining the stoichiometric ratio and drastically reducing the yield of the target alkyl halide.

• Why the 5% Sodium Bicarbonate ( NaHCO3​ ) wash? Following the reaction, trace amounts of HCl and unreacted SOCl2​ remain. Bicarbonate neutralizes these acidic species. Omitting this step prior to distillation would lead to acid-catalyzed degradation or rearrangement of the product under high heat.

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. This means the physical behavior of the reaction at each step (e.g., gas evolution, phase separation, boiling point) intrinsically verifies that the chemistry is proceeding correctly.

Protocol A: Synthesis via Thionyl Chloride (High Purity)

Adapted from the 5.

• Reaction Setup: In a thoroughly dried fume hood apparatus, equip a round-bottom flask with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser fitted with a gas scrubber (to trap SO2​/HCl ). Add 1-pentanol (1.0 eq) and pyridine (1.1 eq) dissolved in anhydrous diethyl ether.

• Controlled Addition: Cool the flask to 0 °C using an ice bath. Add SOCl2​ (1.2 eq) dropwise. Validation check: The reaction is exothermic; controlled addition prevents thermal runaway.

• Reflux & Degassing: Remove the ice bath and gently heat the mixture to reflux for 1–2 hours. Validation check: Vigorous gas evolution will occur. The cessation of gas bubbling indicates the complete decomposition of the chlorosulfite intermediate into the final product.

• Aqueous Workup: Cool the mixture to room temperature. Cautiously add distilled water to quench any unreacted SOCl2​ . Transfer to a separatory funnel. The 1-chloropentane will reside in the upper organic layer (density 0.882 g/mL vs water's 1.0 g/mL). Wash the organic layer sequentially with water, 5% NaHCO3​ solution (until CO2​ evolution ceases), and saturated brine.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous magnesium sulfate ( MgSO4​ ) until it no longer clumps. Filter off the drying agent.

• Fractional Distillation: Transfer the dried filtrate to a distillation apparatus. Distill the mixture and strictly collect the fraction boiling at 107–108 °C . Validation check: Collecting only at this precise thermodynamic threshold guarantees the exclusion of unreacted 1-pentanol.

Caption: Step-by-step experimental workflow for 1-chloropentane synthesis.

Protocol B: Synthesis via HCl/ZnCl2​ (Bulk Industrial Approach)

• Catalyst Preparation: In a round-bottom flask, dissolve anhydrous ZnCl2​ into concentrated hydrochloric acid (37% HCl ) to prepare the Lucas reagent matrix.

• Reagent Addition: Add 1-pentanol to the acidic mixture. The mixture will initially appear homogenous or slightly cloudy.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 120 °C for 3 hours under vigorous magnetic stirring. Validation check: As the 1-chloropentane forms, it is insoluble in the aqueous acid and will begin to form a distinct, clear upper layer.

• Phase Separation: Cool the reaction vessel. Transfer the biphasic mixture to a separatory funnel and isolate the upper organic layer.

• Neutralization & Distillation: Wash the organic layer with 5% NaHCO3​ to remove residual HCl , dry over calcium chloride ( CaCl2​ ), and fractionally distill, collecting the 106–109 °C fraction.

References

• Vaia Educational Platform. What products would you obtain from reaction of 1-pentanol with the following reagents? Vaia. Available at:[Link]

• Wikipedia Contributors. 1-Chloropentane. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Nbinno Chemical Insights. Exploring 1-Chloropentane: Properties, Synthesis, and its Role in Chemical Innovation. NINGBO INNO PHARMCHEM CO., LTD. Available at: [Link]

• ChemBK Chemical Database. 1-chloropentane - Risk and Safety, Properties, Upstream Downstream Industry. ChemBK. Available at:[Link]

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Thermodynamic Profiling of 1-Chloropentane: A Comprehensive Guide to Phase Equilibria and Calorimetric Analysis

Executive Summary

1-Chloropentane (also known as n-amyl chloride or pentyl chloride) is a primary alkyl halide frequently utilized as an alkylating agent in active pharmaceutical ingredient (API) synthesis and as a specialized solvent in organic chemistry[1]. For chemical engineers and drug development professionals, accurate thermodynamic profiling of 1-chloropentane is critical. The design of safe and efficient scale-up processes—ranging from distillation column sizing to thermal reactor management—relies entirely on high-fidelity phase equilibria and calorimetric data.

This whitepaper synthesizes the core thermodynamic properties of 1-chloropentane, details the mathematical modeling of its vapor pressure, and provides field-proven, self-validating experimental protocols for determining these parameters with analytical precision.

Core Thermodynamic Properties

The thermodynamic behavior of 1-chloropentane is governed by its aliphatic chain and the polar carbon-chlorine bond, which induces moderate intermolecular dipole-dipole interactions. Understanding its standard state properties is the first step in constructing reliable process simulations.

Table 1: Standard Thermodynamic and Physical Properties of 1-Chloropentane

Property	Value	Unit	Source
Molecular Weight	106.594	g/mol	[2]
Density (20 °C)	0.8818	g/cm³	[3]
Normal Boiling Point (1 atm)	107.8	°C	[3]
Melting Point	-99.0	°C	[4]
Enthalpy of Vaporization (25 °C)	38.24	kJ/mol	[1]
Enthalpy of Vaporization (107.9 °C)	33.15	kJ/mol	[4]
Standard Enthalpy of Formation (Liquid)	-213.2	kJ/mol	[5]
Standard Gibbs Energy of Formation	-37.4	kJ/mol	[4]
Standard Molar Heat Capacity ( Cp​ )	130.5	J/(K·mol)	[4]

Note: The enthalpy of vaporization decreases as the liquid approaches its boiling point, a standard thermodynamic behavior reflecting the reduced energy required to overcome intermolecular forces at elevated temperatures[4].

Vapor-Liquid Equilibrium (VLE) and Vapor Pressure Modeling

Accurate prediction of vapor pressure across a temperature gradient is essential for calculating flammability limits and designing vacuum distillation workflows. The Antoine equation is the industry standard for correlating empirical vapor pressure data to temperature.

Table 2: Antoine Equation Coefficients for 1-Chloropentane Equation Form: log10​(P)=A−T+CB​

Coefficient	Set 1 (P in kPa, T in °C)[6]	Set 2 (P in mmHg, T in °C)[7]
A	6.53184	6.96617
B	1606.715	1332.89
C	247.185	218.5
Valid Temperature Range	25 °C to 45 °C	24 °C to 148 °C

Experimental Methodology: Dynamic Ebulliometry

To generate the highly accurate pressure-temperature (P-T) data pairs required to derive the Antoine coefficients, dynamic ebulliometry is utilized[6].

Dynamic Ebulliometry Workflow for Vapor Pressure Measurement.

Protocol 1: Vapor Pressure Measurement via Dynamic Ebulliometry

Causality & Rationale: Static vapor pressure methods are highly susceptible to positive pressure errors caused by dissolved non-condensable gases (e.g., atmospheric nitrogen/oxygen) in the sample. A dynamic ebulliometer forces the liquid to boil and continuously recirculate, mechanically stripping dissolved gases and ensuring that the measured pressure is the true partial vapor pressure of pure 1-chloropentane[6].

Step-by-Step Procedure:

• System Purge: Load 50 mL of high-purity (>99.9%) 1-chloropentane into the ebulliometer boiling flask. Evacuate the system using a vacuum pump to remove ambient air.

• Isobaric Control: Set the automated manostat to the desired target pressure (e.g., 50.0 kPa). Allow the pressure to stabilize within ±0.01 kPa[6].

• Thermal Input: Apply controlled electrical heating to the boiling flask. The 1-chloropentane will vaporize, travel up the Cottrell pump, and wash over the thermowell containing a calibrated Pt100 platinum resistance thermometer.

• Condensation & Recirculation: The vapor enters a reflux condenser chilled to 5 °C, returning as liquid to the boiling flask to maintain a constant system mass.

• Self-Validation (Steady-State Verification): Do not record the temperature immediately. The system is self-validating: thermal equilibrium is proven only when the condensation ring remains stable at a fixed height and the Pt100 sensor reading fluctuates by less than ±0.02 K over a continuous 15-minute window[6].

• Data Acquisition: Record the P-T pair. Adjust the manostat to the next pressure setpoint and repeat.

Calorimetric Analysis of Heat Capacity

The isobaric heat capacity ( Cp​ ) of 1-chloropentane dictates the energy required to heat or cool the solvent during batch reactions. Cp​ values for 1-chloropentane have been rigorously mapped between 284.15 K and 353.15 K[8].

DSC Workflow for 1-Chloropentane Heat Capacity Determination.

Protocol 2: Isobaric Heat Capacity ( Cp​ ) Determination via DSC

Causality & Rationale: 1-Chloropentane is a volatile liquid. If analyzed in a standard open or crimped pan, the sample will begin to evaporate well below its boiling point. The endothermic heat of vaporization will overlap with the sensible heat flow signal, causing a massive artificial spike in the calculated heat capacity. Therefore, high-pressure hermetic sealing is an absolute requirement[8].

Step-by-Step Procedure:

• Calibration: Run a baseline scan with two empty hermetic aluminum pans. Follow this with a calibration scan using a synthetic sapphire standard ( α -Al₂O₃) of known mass, scanning from 280 K to 360 K at a rate of 5 K/min.

• Sample Loading: In a temperature-controlled environment, pipette approximately 10–15 mg of 1-chloropentane into a pre-weighed hermetic aluminum pan.

• Hermetic Sealing: Immediately seal the pan using a specialized press. Weigh the sealed pan on a microbalance to determine the exact sample mass.

• Thermal Scanning: Load the sample pan and an empty reference pan into the Differential Scanning Calorimeter (DSC). Program a thermal method:

  • Isothermal hold at 280 K for 10 minutes.

  • Dynamic heating ramp from 280 K to 360 K at 5 K/min.

  • Isothermal hold at 360 K for 10 minutes.

• Self-Validation (Baseline Integrity): The protocol validates itself through the initial and final isothermal holds. If the heat flux baseline drifts by more than 1% between the start and end isotherms, it indicates either a microscopic leak in the hermetic seal (mass loss) or a lack of thermal equilibrium. In such cases, the data is automatically discarded.

• Data Processing: Calculate Cp​ by comparing the heat flow amplitude of the 1-chloropentane sample against the sapphire standard, correcting for the blank baseline[8].

Predictive Thermodynamic Modeling

When experimental data is unavailable for specific extreme conditions, predictive computational models are employed. For halogenated alkanes like 1-chloropentane, Benson Group Additivity and Molecular Connectivity Indexes (MCI) are highly effective[9],[8].

The MCI model predicts the molar heat capacities of halogenoalkanes by breaking the molecule down into a set of six molecular connectivity indexes ( MCI={D,Dv​,0X,0Xv​,1X,1Xv​} ). By assigning specific energetic contributions to the CH3​ group, CH2​ groups, and the terminal Cl atom, researchers can extrapolate the thermodynamic behavior of 1-chloropentane with less than a 2% margin of error compared to calorimetric data[8]. Similarly, the Benson method allows for the calculation of ideal gas phase properties (entropy, enthalpy of formation) from 298.15 to 1500 K by summing the discrete contributions of the molecular fragments[9].

References

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• 1-Chloropentane Thermodynamic Properties Source: You-iggy Chemical Database URL:[Link]

• VAPOUR-LIQUID EQUILIBRIUM IN BINARY MIXTURES OF CHLOROALKANES WITH AROMATIC HYDROCARBONS Source: Revue Roumaine de Chimie URL:[Link]

• Antoine Equation for Vapor Pressure Source: Scribd / Chemical Compounds Databases URL:[Link]

• Heat Capacities of 1-Chloroalkanes and 1-Bromoalkanes within the Temperature Range from 284.15 K to 353.15 K. A Group Additivity and Molecular Connectivity Analysis Source: Journal of Chemical & Engineering Data - ACS Publications URL:[Link]

• Standard Chemical Thermodynamic Properties of Isomer Groups Source: Journal of Physical and Chemical Reference Data / NIST URL:[Link]

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The Application Scientist’s Guide to 1-Chloropentane: Regulatory Compliance, Physicochemical Profiling, and Synthetic Workflows

Executive Summary

1-Chloropentane (CAS: 543-59-9), also known as n-amyl chloride, is a primary alkyl halide that serves as a foundational building block in organic synthesis and drug development. Characterized by its five-carbon aliphatic chain and terminal chlorine atom, it is predominantly utilized as an alkylating agent to introduce pentyl groups into complex Active Pharmaceutical Ingredients (APIs)[1]. Beyond its role as an intermediate, recent advancements in machine-learning-driven continuous-flow chemistry have identified 1-chloropentane as a highly efficient, specialized solvent for photoredox amine synthesis[2].

As a Senior Application Scientist, I have designed this whitepaper to bridge the gap between theoretical chemistry and bench-level execution. This guide synthesizes critical physicochemical data, regulatory compliance frameworks, and self-validating experimental protocols to ensure both safety and high-yield outcomes in your laboratory workflows.

Part 1: Physicochemical Profile & Quantitative Data

Understanding the physical properties of 1-chloropentane is not merely an academic exercise; it is the basis for designing safe and effective experimental workflows. The following table summarizes its core metrics and the direct causality these properties have on benchtop handling.

Parameter	Value	Causality / Experimental Implication
CAS Number	543-59-9	Unique global identifier required for procurement and EPA/REACH regulatory tracking,[3].
Molecular Weight	106.59 g/mol	Required for precise stoichiometric calculations during nucleophilic substitutions.
Boiling Point	107.9 °C	Allows for high-purity isolation via fractional distillation, easily separating it from unreacted pentane (BP 36 °C)[1],[4].
Density	0.882 g/mL (at 25 °C)	Less dense than water. During aqueous work-ups, the organic product layer will float, dictating the bottom-layer draining of aqueous waste,[5].
Flash Point	11 °C (51.8 °F)	Highly flammable at room temperature. Necessitates the use of grounded, explosion-proof equipment to prevent static ignition[6],[7].
LogP (Octanol/Water)	2.73	Highly lipophilic. Ensures near-quantitative extraction into organic solvents (e.g., diethyl ether) during phase separation[5],[6].
Vapor Density	3.67 (Air = 1)	Vapors are significantly heavier than air. They will pool at bench level and can travel to distant ignition sources, posing a flashback hazard[5],[8].

Part 2: Regulatory Landscape & Safety Compliance

Before initiating any synthetic protocol, a rigorous review of the regulatory and safety landscape is mandatory. 1-Chloropentane is heavily regulated due to its flammability and toxicity profile.

Regulatory Status

• EPA & TSCA: In the United States, 1-chloropentane is listed on the EPA’s Toxic Substances Control Act (TSCA) inventory as an ACTIVE chemical substance[8].

• REACH & ECHA: In the European Union, it is registered under the REACH framework, requiring strict adherence to occupational exposure limits and environmental discharge protocols[9].

GHS Hazard Classifications & Safety Causality

According to standardized Safety Data Sheets (SDS), 1-chloropentane carries the following primary hazard statements[6],[10]:

• H225 (Highly Flammable Liquid and Vapor): Due to its low flash point (11 °C), the liquid readily vaporizes at room temperature[6]. Mitigation: All receiving equipment must be grounded and bonded to prevent static discharge,.

• H302 / H312 / H332 (Harmful if Swallowed, in Contact with Skin, or Inhaled): The compound is a lipophilic solvent that easily penetrates the lipid bilayers of human skin, causing systemic toxicity and mucous membrane irritation,[6]. Mitigation: Mandatory use of a certified chemical fume hood, nitrile gloves, and splash goggles[7].

Caption: Regulatory compliance and safety mitigation workflow for 1-chloropentane handling.

Part 3: Synthetic Workflows & Experimental Protocols

In drug development, the choice of synthetic route dictates the purity of the final API. While industrial manufacturing often relies on the free-radical chlorination of pentane (which yields a messy mixture of 1-chloro, 2-chloro, and 3-chloropentane isomers)[11],[4], precision laboratory synthesis relies on the nucleophilic substitution of 1-pentanol.

Protocol 1: Synthesis of 1-Chloropentane via Nucleophilic Substitution

This protocol utilizes an SN2 mechanism, ensuring high primary-carbon selectivity and eliminating isomeric byproducts[11].

Step-by-Step Methodology:

• Catalyst Coordination: In an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, combine 1-pentanol and a catalytic amount of anhydrous zinc chloride ( ZnCl2​ )[11].

  • Causality: The hydroxyl group of 1-pentanol is a poor leaving group. ZnCl2​ acts as a Lewis acid, coordinating with the oxygen atom to weaken the C-O bond, thereby transforming it into a highly reactive transition state primed for nucleophilic attack.

• Halogenation: Submerge the flask in an ice-water bath. Slowly add concentrated hydrochloric acid (HCl) dropwise via an addition funnel[11].

  • Causality: The neutralization and substitution reactions are highly exothermic. The ice bath controls the reaction kinetics, preventing the premature volatilization of HCl gas and minimizing unwanted elimination side-reactions.

• Reflux: Remove the ice bath, attach a reflux condenser, and heat the mixture to a gentle reflux for 1 to 2 hours[11].

  • Causality: Thermal energy is required to overcome the activation energy barrier of the SN2 mechanism, driving the substitution of the activated hydroxyl group by the chloride ion to completion.

• Phase Separation (Self-Validating Step): Cool the mixture to room temperature and transfer it to a separatory funnel. Add diethyl ether and shake vigorously, venting frequently[11].

  • Causality: Based on its LogP of 2.73, the non-polar 1-chloropentane partitions into the upper ether layer. The aqueous acid and ZnCl2​ remain in the lower aqueous layer. The clear formation of two distinct phases visually validates the successful extraction.

• Purification: Wash the organic layer with 5% aqueous sodium bicarbonate to neutralize residual acid, dry over anhydrous magnesium sulfate, and filter. Isolate the final product via fractional distillation.

  • Causality: Collecting the specific fraction that distills at 107–108 °C ensures the removal of any unreacted 1-pentanol (BP 138 °C), yielding >99% pure 1-chloropentane.

Caption: Nucleophilic substitution workflow for high-purity 1-chloropentane synthesis.

Protocol 2: Application in Drug Development (Grignard Reagent Formation)

Once synthesized, 1-chloropentane is frequently utilized to generate pentylmagnesium chloride, a potent nucleophile used in cross-coupling reactions (e.g., Kumada or Negishi couplings) to build the carbon backbones of complex therapeutics[12].

Step-by-Step Methodology:

• Metal Activation: In a flame-dried Schlenk flask purged with dry nitrogen or argon, add magnesium metal turnings and a single crystal of iodine[12].

  • Causality: Magnesium naturally forms a passivating oxide layer ( MgO ) when exposed to air. Iodine reacts with this layer to form magnesium iodide, exposing the highly reactive zero-valent magnesium metal required for oxidative addition into the C-Cl bond.

• Solvent Coordination: Add a minimal volume of anhydrous tetrahydrofuran (THF) to cover the magnesium[12].

  • Causality: Grignard reagents are highly unstable. The lone electron pairs on the oxygen atoms of the THF solvent molecules coordinate with the electron-deficient magnesium atom, stabilizing the resulting organometallic complex.

• Halide Addition: Dilute the purified 1-chloropentane in anhydrous THF and add it dropwise to the magnesium suspension. Maintain a gentle reflux[12].

  • Causality: The reaction is autocatalytic and highly exothermic. Dropwise addition prevents thermal runaway, while the strictly anhydrous environment prevents the highly basic Grignard reagent from being instantly quenched by ambient moisture.

• Completion: Stir the mixture until the magnesium metal is nearly consumed (approx. 30 minutes to 2 hours), yielding a standardized solution of pentylmagnesium chloride[12].

References

• Title: 1-Chloropentane | 543-59-9 | TCI AMERICA Source: TCI Chemicals URL:

• Title: 1-Chloropentane 99 543-59-9 Source: Sigma-Aldrich URL:

• Title: 1-Chloropentane CAS# 543-59-9: Odor profile, Molecular properties, Regulation Source: Scent.vn URL: 1

• Title: Submitted Electronically to , Docket ID EPA-HQ-OPPT-2024-0114 Source: Regulations.gov (EPA) URL: 3

• Title: A Comparative Guide to the Economic Viability of 1-Chloropentane Synthesis Routes Source: BenchChem URL: 11

• Title: 1-Chloropentane | C5H11Cl | CID 10977 Source: PubChem - NIH URL: 5

• Title: 1-Chloropentane SDS, 543-59-9 Safety Data Sheets Source: ECHEMI URL: 6

• Title: An In-depth Technical Guide to the Industrial Production of 1-Chloropentane via Pentane Chlorination Source: BenchChem URL: 4

• Title: Material Safety Data Sheet - 1-Chloropentane, 99% Source: Cole-Parmer URL: 7

• Title: SAFETY DATA SHEET - Fisher Scientific Source: Fisher Scientific URL: 8

• Title: SAFETY DATA SHEET - Fisher Scientific (UK/EU) Source: Fisher Scientific URL: 10

• Title: SAFETY DATA SHEET - Sigma-Aldrich Source: Sigma-Aldrich URL:

• Title: 1-Chloropentane | 543-59-9 | Benchchem Source: BenchChem URL: 9

• Title: TRANSITION METAL-CATALYZED COUPLINGS REACTIONS Source: Chemie Brunschwig URL: 12

• Title: Machine Learning-Driven Optimization of Continuous-Flow Photoredox Amine Synthesis Source: PMC - NIH URL: 2

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Unlocking the Synthetic Potential of 1-Chloropentane: An Advanced Guide for Industrial and Research Applications

1-Chloropentane (n-amyl chloride) is a primary alkyl halide that serves as a cornerstone reagent in organic synthesis, pharmaceutical manufacturing, and advanced materials research. Due to the unhindered nature of its primary carbon-chlorine bond, it is highly reactive in bimolecular nucleophilic substitution ( SN​2 ) and organometallic transformations.

This technical whitepaper explores the physicochemical rationale behind its industrial utility, its emerging role in continuous pharmaceutical manufacturing, and provides self-validating experimental protocols for drug development professionals.

Physicochemical Profiling and Mechanistic Rationale

The utility of 1-chloropentane is intrinsically linked to its physical properties. Its moderate boiling point allows for reactions at elevated temperatures without the immediate need for pressurized vessels, while its low aqueous solubility makes it highly effective in biphasic reaction setups and subsequent aqueous workups.

Table 1: Quantitative Physicochemical Data of 1-Chloropentane

Property	Value	Mechanistic Implication for Research
Molecular Formula	C5​H11​Cl	Provides a linear 5-carbon chain for lipophilicity tuning in drug design.
Boiling Point	107.9 °C	Enables high-temperature reflux in standard glassware without pressure reactors.
Density	0.882 g/mL (at 25 °C)	Forms the top layer in aqueous biphasic extractions (less dense than water).
Flash Point	12 °C (Closed Cup)	Highly flammable; dictates strict handling under inert atmospheres.
Water Solubility	197 mg/L (at 25 °C)	Practically insoluble; ideal for phase-transfer catalysis (PTC) applications.
LogP (XLogP3)	2.6	Indicates moderate lipophilicity, useful for modeling solvent partitioning.

Data sourced from the1 [1] and2 [2].

Industrial Production Workflow

The industrial-scale synthesis of 1-chloropentane is predominantly achieved via the free-radical chlorination of pentane. This process is initiated by ultraviolet (UV) light or thermal energy, which homolytically cleaves chlorine gas into highly reactive chlorine radicals.

Causality in Process Design: The primary challenge in this synthesis is selectivity. Because secondary hydrogens are more easily abstracted by chlorine radicals than primary hydrogens, the reaction yields a mixture of 1-chloropentane, 2-chloropentane, and 3-chloropentane. Industrial facilities must employ sophisticated fractional distillation and base-washing protocols to isolate the 1-chloro isomer in high purity (>99%), as isomeric impurities can drastically derail downstream pharmaceutical syntheses by introducing branched pentyl groups instead of linear ones [3].

Industrial free-radical chlorination workflow for 1-chloropentane synthesis.

(Workflow grounded in methodologies described by 3 [3])

Advanced Applications in Pharmaceutical Development

SN​2 Alkylating Agent for Active Pharmaceutical Ingredients (APIs)

In medicinal chemistry, the introduction of a pentyl chain is often used to modulate the lipophilicity and target-binding affinity of a drug candidate. 1-Chloropentane is the reagent of choice for these alkylations. Because the halogen is situated on a primary carbon, steric hindrance is minimized, allowing nucleophiles (such as amines, alkoxides, or thiolates) to easily perform a "backside attack." This structural feature strongly favors the bimolecular substitution ( SN​2 ) pathway over elimination ( E2 ) side reactions, ensuring high product yields.

SN2 alkylation pathway utilizing 1-chloropentane in API development.

Machine-Learning Optimized Solvent in Continuous Manufacturing

Beyond its role as a reagent, 1-chloropentane is gaining traction as a highly specialized solvent in continuous pharmaceutical production. In a landmark study published in Organic Process Research & Development, researchers utilized an artificial neural network (ANN) surrogate model to optimize the synthesis of drug substances. By analyzing 15 molecular descriptors across a vast library of solvents, the AI model specifically identified 1-chloropentane as the optimal solvent for a critical reaction step, resulting in an exceptional experimental yield of 93% [4].

Surface Science and Polymer Chemistry

In advanced materials research, 1-chloropentane is utilized to modify surfaces and polymers. Research indicates that it forms asymmetric and symmetric pairs on the surface of Si−2×1 structures, which is critical for semiconductor functionalization. Furthermore, it is used to terminate "living" polystyrene chains, allowing researchers to create precisely functionalized block copolymers with tailored physical properties [5].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They incorporate built-in analytical checkpoints that confirm the success of each step before proceeding, preventing the cascade of errors common in multi-step synthesis.

Protocol A: N-Alkylation of a Secondary Amine (API Precursor Synthesis)

Objective: Synthesize a tertiary pentyl-amine via SN​2 substitution.

• Reagent Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 eq of the secondary amine in anhydrous acetonitrile. Add 2.5 eq of anhydrous potassium carbonate ( K2​CO3​ ) as a mild base to scavenge the HCl byproduct.

• Addition & Heating: Add 1.2 eq of4 [6] dropwise at room temperature. Equip the flask with a reflux condenser and heat to 80 °C.

• Self-Validation Checkpoint 1 (TLC): After 4 hours, spot the reaction mixture against the starting amine on a Silica Gel TLC plate. The complete disappearance of the lower- Rf​ secondary amine spot validates that the substitution is complete.

• Quench & Biphasic Extraction: Cool to room temperature and quench with deionized water. Extract with ethyl acetate.

• Self-Validation Checkpoint 2 (Phase Separation): Because 1-chloropentane and the resulting tertiary amine are highly lipophilic (LogP ~2.6), they will rapidly partition into the upper organic layer. A clean, sharp phase boundary validates the absence of problematic emulsions often caused by unreacted polar intermediates.

• Purification: Dry the organic layer over Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography. Verify final purity via GC-MS (>99% required for API streams).

Protocol B: Synthesis of Pentylmagnesium Chloride (Grignard Reagent)

Objective: Generate a nucleophilic pentyl carbanion equivalent for carbon-carbon bond formation.

• Anhydrous Setup: Flame-dry a 3-neck flask equipped with a dropping funnel, condenser, and argon inlet. Add 1.5 eq of magnesium turnings and a magnetic stir bar.

• Initiation: Add a small crystal of iodine to activate the magnesium surface. Add 10% of the total 1-chloropentane volume dissolved in anhydrous tetrahydrofuran (THF).

• Self-Validation Checkpoint 1 (Exothermic Initiation): Do not proceed until the solution becomes slightly cloudy, the iodine color fades, and the solvent begins to spontaneously boil. Causality: This visual and thermal feedback is the self-validating proof that the oxidative addition of Mg into the C-Cl bond has initiated. If this does not occur, the system contains trace water, which immediately destroys the Grignard reagent by protonating it into pentane.

• Controlled Propagation: Once initiated, add the remaining 1-chloropentane/THF solution dropwise at a rate that maintains a gentle reflux without external heating.

• Completion: Reflux for an additional hour. The near-complete dissolution of the magnesium turnings validates the quantitative conversion of 1-chloropentane into pentylmagnesium chloride, ready for immediate downstream coupling.

References

• National Center for Biotechnology Information (NIH). "1-Chloropentane | C5H11Cl | CID 10977 - PubChem." PubChem Database. Available at: [Link]

• Scent.vn. "1-Chloropentane CAS# 543-59-9: Odor profile, Molecular properties, Regulation." Scent.vn. Available at: [Link]

• Testa, C. J., et al. "Design and Commercialization of an End-to-End Continuous Pharmaceutical Production Process: A Pilot Plant Case Study." Organic Process Research & Development Vol. 24 No. 12 - ACS Publications. Available at:[Link]

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• 4. 1-氯戊烷 99% | Sigma-Aldrich [sigmaaldrich.com]

The Environmental Fate and Degradation of 1-Chloropentane: A Mechanistic and Methodological Guide

Executive Summary

As a Senior Application Scientist specializing in environmental chemistry and remediation, I approach the lifecycle of halogenated aliphatic hydrocarbons not merely as a regulatory checklist, but as a dynamic system of thermodynamic and kinetic interactions. 1-Chloropentane (n-amyl chloride), a common industrial intermediate and solvent, presents a fascinating case study in environmental partitioning. Because it lacks hydrolytically labile functional groups, its environmental persistence is dictated almost entirely by physical partitioning (volatilization) and gas-phase photochemistry, supplemented by specialized microbial enzymatic degradation. This whitepaper synthesizes the physicochemical drivers, degradation pathways, and self-validating experimental protocols necessary to accurately profile the environmental fate of 1-chloropentane.

Physicochemical Drivers of Environmental Partitioning

To predict the fate of 1-chloropentane, we must first analyze its intrinsic physicochemical properties. These metrics are not static numbers; they are the thermodynamic drivers that dictate whether the molecule will sequester in soil, dissolve in water, or partition into the atmosphere.

Table 1: Physicochemical Properties of 1-Chloropentane and Environmental Implications

Property	Value	Mechanistic Implication
Molecular Weight	106.59 g/mol	High volatility; easily mobilized in air currents.
Vapor Pressure	32.9 mmHg at 25 °C	Favors rapid evaporation from dry surfaces.
Henry's Law Constant	2.38 × 10⁻² atm-m³/mole	Drives aggressive volatilization from aquatic systems.
Soil Adsorption (Koc)	~240	Moderate mobility in soil; potential for groundwater leaching.
Log Kow	2.73	Low-to-moderate bioaccumulation potential (BCF ~30).

Causality Insight: The exceptionally high Henry's Law constant fundamentally shifts the environmental burden of 1-chloropentane from aquatic to atmospheric sinks. If released into a model river, the volatilization half-life is a mere 3 hours; in a model lake, it is approximately 5 days (1)[1]. Consequently, aquatic toxicity is rarely the primary concern; instead, environmental assessments must focus on tropospheric chemistry.

Atmospheric Photochemistry: The Dominant Sink

Once in the troposphere, 1-chloropentane does not undergo direct photolysis because it lacks chromophores capable of absorbing UV radiation at wavelengths >290 nm (1)[1]. Instead, its degradation is entirely dependent on bimolecular reactions with photochemically generated hydroxyl (OH) radicals.

The reaction proceeds via hydrogen atom abstraction. The OH radical attacks the aliphatic carbon chain, forming water and a chloroalkyl radical, which subsequently reacts with ambient oxygen to form peroxy radicals, eventually degrading into hydrogen chloride (HCl) and various carbonyl compounds. Depending on the ambient concentration of OH radicals, the atmospheric half-life of 1-chloropentane is estimated to range from 0.8 days (2)[2] to approximately 5 days (1)[1].

Thermodynamic partitioning and primary environmental degradation sinks of 1-chloropentane.

Aquatic and Terrestrial Fate: Hydrolysis vs. Biocatalysis

In aquatic and terrestrial environments, abiotic hydrolysis of 1-chloropentane is negligible. The carbon-chlorine bond in primary alkyl chlorides is highly stable under standard environmental pH and temperature conditions, meaning hydrolysis is not a relevant environmental fate process (1)[1].

However, biological degradation serves as a critical secondary sink, particularly in acclimated soils or activated sludge. Specific bacteria have evolved to utilize 1-chloropentane as a sole carbon and energy source. For instance, Arthrobacter sp. strain HA1 (3)[3] and Acinetobacter sp. strain GJ70 (4)[4] express inducible haloalkane dehalogenases. These enzymes catalyze the hydrolytic cleavage of the carbon-halogen bond via an SN2 mechanism without the need for oxygen or cofactors, yielding 1-pentanol and a free chloride ion. The resulting 1-pentanol is then readily oxidized through standard metabolic pathways.

Enzymatic SN2 dehalogenation of 1-chloropentane by microbial haloalkane dehalogenases.

Validated Experimental Protocols

To rigorously evaluate these degradation pathways, I have outlined two self-validating experimental workflows. These protocols are designed to ensure data integrity through internal controls and precise analytical quantification.

Protocol 1: Atmospheric OH-Radical Reaction Kinetics via PTR-MS

Objective: To determine the bimolecular rate constant of 1-chloropentane with OH radicals in a simulated tropospheric environment. Causality: Proton Transfer Reaction-Mass Spectrometry (PTR-MS) is utilized because it allows for real-time, soft-ionization quantification of volatile organic compounds (VOCs) without the severe fragmentation issues common in standard GC-MS, making it ideal for complex atmospheric mixtures (5)[5].

• Chamber Preparation: Evacuate a 100-L Teflon environmental chamber and flush with purified synthetic air to establish a zero-baseline.

• Reactant Introduction: Inject a known concentration of 1-chloropentane (e.g., 500 ppb) and a reference compound (e.g., cyclohexane) with a known OH reaction rate. Self-Validation Step: The reference compound acts as an internal kinetic standard (relative rate method), normalizing the data against fluctuating OH concentrations.

• Radical Generation: Introduce ozone and water vapor. Irradiate the chamber with UV lamps (λ = 254 nm) to photolyze ozone, generating O(1D) which reacts with water to produce OH radicals.

• Real-Time Monitoring: Sample the chamber air continuously into the PTR-MS. Monitor the decay of the protonated parent mass of 1-chloropentane (m/z 107/109) and the reference compound.

• Data Analysis: Plot ln([1-chloropentane]₀/[1-chloropentane]t) versus ln([reference]₀/[reference]t). The slope yields the relative rate constant.

Protocol 2: Isolation and Kinetic Profiling of Haloalkane Dehalogenases

Objective: To quantify the biodegradation rate of 1-chloropentane by microbial dehalogenases. Causality: Tracking chloride ion release provides a direct, stoichiometric validation of C-Cl bond cleavage, decoupled from downstream carbon metabolism or physical volatilization losses.

• Cell Culturing: Grow Arthrobacter sp. strain HA1 in a minimal salts medium supplemented with 5 mM 1-chloropentane as the sole carbon source. Cultivation must occur in sealed, headspace-free flasks to prevent substrate loss via volatilization.

• Enzyme Extraction: Harvest cells via centrifugation (10,000 x g, 15 min, 4°C). Resuspend in 50 mM Tris-SO4 buffer (pH 8.2) and lyse via ultrasonication. Centrifuge to obtain the cell-free crude extract containing the soluble halidohydrolase.

• Dehalogenase Assay: In a sealed glass vial, combine 2 mL of buffer, 100 µL of crude extract, and 10 µL of pure 1-chloropentane. Incubate at 30°C with orbital shaking.

• Colorimetric Quantification: At 5-minute intervals, withdraw 100 µL aliquots and mix with Iwasaki reagent (mercuric thiocyanate and ferric ammonium sulfate). The released chloride ions displace thiocyanate, forming a red ferric thiocyanate complex.

• Validation: Measure absorbance at 460 nm against a standard curve of NaCl. Calculate specific activity (µmol Cl⁻ released / min / mg protein).

Conclusion

The environmental fate of 1-chloropentane is a testament to the interplay between physical chemistry and environmental microbiology. Its high volatility ensures that aquatic and terrestrial residency is transient, pushing the molecule into the troposphere where OH-radical oxidation dictates its ultimate destruction. However, the presence of specialized microbial dehalogenases in soil ecosystems provides a vital, localized remediation mechanism, highlighting the adaptability of biological systems to anthropogenic halogenated solvents.

References

• PubChem - 1-Chloropentane | C5H11Cl | CID 10977 National Institutes of Health (NIH) URL: [Link]

• Degradation of Eighteen 1-Monohaloalkanes by Arthrobacter sp. Strain HA1 Microbiology Society URL:[Link]

• Novel approaches to the measurement of complex atmospheric VOC mixtures using proton transfer reaction mass spectrometry University of Birmingham URL:[Link]

• Degradation of n-haloalkanes and alpha, omega-dihaloalkanes by wild-type and mutants of Acinetobacter sp. strain GJ70 Applied and Environmental Microbiology - ASM Journals URL:[Link]

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toxicological studies and safety data for 1-chloropentane

Toxicological Profile and Safety Data of 1-Chloropentane: A Technical Guide for Researchers

Executive Summary

1-Chloropentane (CAS: 543-59-9), commonly known as n-amyl chloride, is a primary alkyl halide frequently utilized as a solvent and an intermediate in organic synthesis and pharmaceutical development. While its utility in nucleophilic substitution reactions makes it a valuable synthetic building block, its electrophilic nature inherently poses toxicological risks. This whitepaper synthesizes the physicochemical hazards, toxicokinetics, and safety data of 1-chloropentane, providing researchers with actionable, self-validating protocols for safe handling and in vitro assessment.

Physicochemical Profile and Baseline Toxicity

The toxicity of 1-chloropentane is fundamentally linked to its physicochemical properties. As a highly volatile and lipophilic molecule, it readily crosses biological lipid bilayers, presenting acute exposure risks primarily through inhalation and dermal contact.

Table 1: Physicochemical and Toxicological Summary of 1-Chloropentane

Parameter	Value / Classification	Causality & Impact
CAS Number	543-59-9	Standard identifier for regulatory and safety tracking.
Flash Point	11 °C (51.8 °F)	Highly flammable; vapors can ignite at ambient room temperature, necessitating grounded equipment[1].
Acute Oral LD50 (Rat)	~2670 mg/kg	Moderately toxic; systemic toxicity is limited by rapid metabolism and exhalation[2].
GHS Classification	Flam. Liq. 2, Acute Tox. 4	Harmful via oral, dermal, and inhalation routes (H302, H312, H332)[3].
Clinical Symptoms	Narcotic effects, irritation	High vapor concentrations induce dizziness and potential methemoglobinemia due to central nervous system depression and erythrocyte oxidation[1].

Toxicokinetics and Mechanistic Pathways

The mechanism of toxicity for 1-chloropentane is driven by its identity as a primary alkyl halide. In biological systems, it acts as an electrophile, participating in SN2 (bimolecular nucleophilic substitution) reactions.

Mechanisms of Action:

• Direct Alkylation : The electrophilic alpha-carbon can react with biological nucleophiles, such as the sulfhydryl (-SH) groups of cellular proteins or the nitrogenous bases of nucleic acids, leading to macromolecular damage and cellular stress.

• Hepatic Biotransformation : Upon systemic absorption, 1-chloropentane is primarily metabolized in the liver. It undergoes oxidative dehalogenation mediated by Cytochrome P450 (CYP450) enzymes, stripping the chloride ion to form pentanal, which is rapidly oxidized to pentanoic acid. Alternatively, it undergoes direct conjugation with glutathione (GSH) via Glutathione S-Transferase (GST), entering the mercapturic acid pathway for renal excretion. Furthermore, 4 have been shown to hydrolytically cleave the C-Cl bond, indicating diverse biological degradation routes[4].

Hepatic biotransformation pathways of 1-chloropentane via CYP450 and GST.

Self-Validating Experimental Protocols

Protocol A: Safe Handling and Spill Remediation Workflow

Due to its low flash point (11 °C) and Category 4 acute toxicity, handling 1-chloropentane requires rigorous environmental controls. This protocol incorporates self-validating safety checks to ensure operational integrity.

• Step 1: Preparation & Grounding : Conduct all transfers inside a certified chemical fume hood.

  • Validation Check: Verify that all metal receiving containers are bonded and grounded to prevent static discharge, which is critical given the compound's high flammability and potential to form explosive vapor mixtures[3].

• Step 2: Personal Protective Equipment (PPE) : Don splash goggles, a lab coat, and chemical-resistant gloves.

  • Causality: Standard nitrile gloves offer limited breakthrough times for halogenated solvents. Viton gloves or double-gloving with heavy-duty nitrile is required to prevent rapid dermal absorption and subsequent systemic toxicity.

• Step 3: Spill Remediation : In the event of a spill, immediately extinguish all ignition sources.

• Step 4: Containment : Cover the spill with a non-combustible absorbent material (e.g., dry sand, earth, or vermiculite)[5].

  • Validation Check: Never use combustible absorbents like sawdust. The high vapor pressure and low flash point of 1-chloropentane combined with a combustible substrate create an immediate, severe fire hazard.

• Step 5: Disposal : Sweep the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container for incineration.

Protocol B: In Vitro Cytotoxicity Assessment (IC50 Determination)

When evaluating the toxicity of 1-chloropentane in drug development, researchers must account for its high volatility. Standard open-well assays often yield false negatives due to rapid evaporation of the toxicant.

• Step 1: Cell Culture Seeding : Seed HepG2 (human liver carcinoma) cells at a density of 10,000 cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO2 to allow for adherence.

• Step 2: Compound Preparation : Prepare a serial dilution of 1-chloropentane (0.1 mM to 10 mM) in DMSO. Ensure the final DMSO concentration in the culture media does not exceed 0.5% to prevent vehicle-induced toxicity.

• Step 3: Dosing and Sealing (Critical Step) : Apply the dosing solutions to the wells. Immediately seal the 96-well plate with a gas-permeable, vapor-retaining adhesive seal.

  • Causality: This prevents the highly volatile 1-chloropentane from evaporating out of the media or cross-contaminating adjacent control wells, ensuring the dosed concentration remains constant throughout the assay.

• Step 4: Incubation : Incubate the sealed plate for 24 to 48 hours.

• Step 5: Viability Quantification : Remove the seal and add an ATP-based luminescent reagent (e.g., CellTiter-Glo).

  • Causality: ATP quantification is a single-step lysis process that is fundamentally more reliable for volatile toxicants than colorimetric MTT assays, which require longer, unsealed incubation steps post-dosing that risk further evaporation.

• Step 6: Data Validation & Analysis :

  • Validation Check: Calculate the Z'-factor using the DMSO vehicle (negative control) and 1% Triton X-100 (positive control). A Z'-factor > 0.5 validates the assay's robustness. Determine the IC50 using non-linear regression analysis.

Step-by-step in vitro cytotoxicity screening workflow for 1-chloropentane.

References

• ChemBK - 543-59-9 Risk and Safety Data (LD50).
• Cole-Parmer - Material Safety Data Sheet: 1-Chloropentane, 99%.
• Fisher Scientific - SAFETY DATA SHEET: 1-Chloropentane.
• PubMed / NIH - Degradation of N-Haloalkanes and Alpha, Omega-Dihaloalkanes by Wild-Type and Mutants of Acinetobacter Sp. Strain GJ70.
• ChemicalBook - 1-Chloropentane Safety Data Sheet.

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• 5. Solved: Identify the major mechanistic pathway when 1-chloropentane is treated with KCN? 1) Subst [Chemistry] [gauthmath.com]

Protocols & Analytical Methods

Application Note: 1-Chloropentane as a Strategic Solvent for Nonpolar Organic Reactions

Abstract

This technical guide provides an in-depth exploration of 1-chloropentane as a versatile and effective solvent for nonpolar organic reactions. Traditionally underutilized in favor of more conventional solvents like toluene, tetrahydrofuran (THF), and dichloromethane (DCM), 1-chloropentane presents a unique combination of physical and chemical properties that offer distinct advantages in specific synthetic contexts. This document outlines the key characteristics of 1-chloropentane, provides a comparative analysis against other common nonpolar solvents, and furnishes a detailed protocol for a representative nonpolar reaction, the Heck-Mizoroki cross-coupling, to demonstrate its practical application. This guide is intended for researchers, scientists, and drug development professionals seeking to expand their solvent repertoire for enhanced reaction control, yield, and purity.

Introduction: Re-evaluating the Solvent Landscape for Nonpolar Chemistry

The choice of solvent is a critical parameter in the design and execution of organic syntheses, profoundly influencing reaction rates, equilibria, and chemoselectivity. For nonpolar reactions, the solvent must effectively solubilize starting materials and reagents while remaining relatively inert to the reaction conditions. While hydrocarbons like toluene and ethers such as THF are mainstays, their properties are not universally optimal. 1-Chloropentane, a halogenated alkane, emerges as a compelling alternative, offering a moderate boiling point, advantageous solubility characteristics, and a polarity that bridges the gap between purely nonpolar and more polar aprotic solvents.[1][2] Its application as a synthetic intermediate is well-documented, particularly in the formation of Grignard reagents and the introduction of the pentyl group in the synthesis of pharmaceuticals and agrochemicals.[2][3][4] This note will delve into its less-explored potential as a primary reaction solvent.

Physicochemical Properties and Comparative Analysis

A thorough understanding of a solvent's physical properties is paramount for its effective implementation. 1-Chloropentane is a colorless liquid with a characteristic sweetish odor.[5] Its key properties are summarized and compared with other common nonpolar solvents in the table below.

Property	1-Chloropentane	Toluene	Tetrahydrofuran (THF)	Dichloromethane (DCM)
Molecular Formula	C₅H₁₁Cl	C₇H₈	C₄H₈O	CH₂Cl₂
Molecular Weight ( g/mol )	106.59[5]	92.14	72.11	84.93[6]
Boiling Point (°C)	107-108[5][7]	110.6	66	39.6[6]
Density (g/mL at 25°C)	0.882[2][7]	0.867	0.889	1.327
Dipole Moment (D)	~1.9	0.36	1.75	1.60[6]
Dielectric Constant (at 20°C)	5.5	2.38	7.58	9.08
Solubility in Water	Negligible[5][7]	Insoluble	Miscible	13 g/L
Flash Point (°C)	12-13[8][9]	4	-14	N/A

The moderately high boiling point of 1-chloropentane is advantageous for reactions requiring elevated temperatures, allowing for a wider operational window compared to more volatile solvents like DCM and THF, without the need for high-pressure apparatus.[5] Its density, being less than that of water, facilitates straightforward aqueous workups.[10]

The polarity of 1-chloropentane, as indicated by its dipole moment and dielectric constant, is of particular interest. It is more polar than toluene, enabling it to dissolve a broader range of organic compounds and even some polar intermediates or catalysts that might have limited solubility in purely hydrocarbon solvents.[11] This property can be particularly beneficial in cross-coupling reactions where catalyst solubility is crucial for efficient turnover.

Strategic Applications in Nonpolar Reactions

The utility of 1-chloropentane as a solvent is rooted in its chemical inertness under many nonpolar reaction conditions and its ability to effectively solvate nonpolar reactants.

Suitability for Organometallic Chemistry

Organometallic reactions, such as Grignard and organolithium chemistry, demand anhydrous, aprotic solvents.[12] While ethers are the conventional choice due to their ability to coordinate with the metal center, 1-chloropentane can be a suitable alternative, particularly when the reactivity of the organometallic species needs to be attenuated or when side reactions with the solvent (e.g., ring-opening of THF) are a concern. Its lack of acidic protons and Lewis basicity makes it a non-coordinating solvent, which can influence the aggregation state and reactivity of organometallic reagents.

A Promising Medium for Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Heck, Suzuki, and Stille reactions, are cornerstones of modern organic synthesis. The solvent in these reactions plays a critical role in solubilizing the catalyst, substrates, and base, and can influence the stability of catalytic intermediates. While solvents like DMF, toluene, and dioxane are commonly employed, 1-chloropentane offers a unique environment.[8][13][14] Its polarity is sufficient to dissolve many common palladium catalysts and organic halides, while its non-coordinating nature can prevent competitive inhibition of the catalyst, potentially leading to faster reaction rates.

Experimental Protocol: The Heck-Mizoroki Reaction in 1-Chloropentane

To illustrate the practical application of 1-chloropentane, a detailed protocol for a Heck-Mizoroki reaction between an aryl halide and an alkene is provided below. This reaction is a powerful tool for the formation of carbon-carbon bonds.[13]

Rationale for Using 1-Chloropentane in the Heck Reaction

The choice of 1-chloropentane for this protocol is based on the following considerations:

• Thermal Stability and Boiling Point: The reaction is often heated to facilitate the catalytic cycle. The boiling point of 1-chloropentane (~108 °C) allows for a convenient reaction temperature that promotes efficient catalysis without the need for a sealed vessel.[5]

• Solubility: It effectively dissolves the nonpolar aryl halide and alkene substrates, as well as many common palladium catalysts and phosphine ligands.

• Inertness: 1-Chloropentane is largely inert to the components of the Heck reaction, including the palladium catalyst and the base.

• Workup: Its immiscibility with water simplifies the post-reaction aqueous workup.[5]

Materials and Reagents

• Aryl halide (e.g., 4-bromoanisole)

• Alkene (e.g., styrene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• 1-Chloropentane (anhydrous)

• Diatomaceous earth

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Step-by-Step Protocol

• Reaction Setup: In a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add palladium(II) acetate (0.02 equiv.) and triphenylphosphine (0.04 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Under a positive pressure of the inert gas, add anhydrous 1-chloropentane (to achieve a 0.2 M concentration of the aryl halide). Stir the mixture for 10 minutes at room temperature to allow for catalyst pre-formation.

• Substrate Addition: Add the aryl halide (1.0 equiv.), the alkene (1.2 equiv.), and triethylamine (1.5 equiv.) to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl halide is consumed (typically 8-16 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with diethyl ether and filter through a pad of diatomaceous earth to remove the palladium catalyst.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent and concentrate the solvent in vacuo to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Experimental Workflow Diagram

Caption: Workflow for the Heck-Mizoroki reaction using 1-chloropentane as a solvent.

Safety and Handling

1-Chloropentane is a flammable liquid and vapor.[5] It is harmful if swallowed, in contact with skin, or if inhaled.[13] All handling should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[5][13] Keep away from heat, sparks, open flames, and other ignition sources.[14] Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases.[5] In case of fire, use water spray, dry chemical, carbon dioxide, or chemical foam.[5]

Conclusion

1-Chloropentane represents a valuable, yet often overlooked, solvent for nonpolar organic reactions. Its unique combination of a moderate boiling point, intermediate polarity, and general inertness makes it a strategic choice for a variety of synthetic transformations, including palladium-catalyzed cross-coupling reactions. By understanding its properties and applying the detailed protocols provided, researchers can leverage 1-chloropentane to optimize reaction conditions, improve yields, and simplify purification processes. As the demand for novel and efficient synthetic methodologies continues to grow, the exploration of alternative solvent systems like 1-chloropentane will be crucial for advancing the fields of chemical synthesis and drug development.

References

• Harper College. (2009, July 20). 1-Chloropentane MSDS# 24003 Section 1 - Chemical Product and Company Identification.
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• ECHEMI. 1-Chloropentane SDS, 543-59-9 Safety Data Sheets.
• Fisher Scientific. (2010, November 24). SAFETY DATA SHEET.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1-Chloropentane, 99%.
• Benchchem. Boiling point and density of 1-Chloropentane.
• Benchchem. 1-Chloropentane | 543-59-9.
• CymitQuimica. CAS 543-59-9: 1-Chloropentane.
• Scent.vn. 1-Chloropentane CAS# 543-59-9: Odor profile, Molecular properties, Regulation.
• Chemister.ru. 1-chloropentane.
• Sigma-Aldrich. 1-Chloropentane 99 543-59-9.
• Restek. 1-Chloropentane: CAS # 543-59-9 Compound Information and Applications for GC (Gas Chromatography) and LC (Liquid Chromatography) Analysis.
• National Institutes of Health. 1-Chloropentane | C5H11Cl | CID 10977 - PubChem.
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• You-iggy. (2023, March 19). 1-Chloropentane.
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• Alfa Chemistry. Heck Reaction.
• Benchchem. Application Notes and Protocols for the Suzuki Coupling of 1-Chloro-3,6-dimethoxyisoquinoline.
• ResearchGate. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• ResearchGate. Solvent mixture screening for Suzuki coupling of 1 with 2.
• Benchchem. An In-depth Technical Guide to the Industrial Production of 1-Chloropentane via Pentane Chlorination.
• Diva-Portal.org. (2008, September 24). Heck Reactions with Aryl Chlorides.
• SciSpace. Green chemistry: Reversible nonpolar-to-polar solvent.
• ACS Publications. (2020, December 22). Chlorinated Solvents: Their Advantages, Disadvantages, and Alternatives in Organic and Medicinal Chemistry.
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detailed procedure for nucleophilic substitution on 1-chloropentane

Application Note: Nucleophilic Substitution ( SN​2 ) Strategies for Primary Alkyl Chlorides (1-Chloropentane Model)

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Click Chemistry Precursors and Halide Exchange

Executive Summary & Mechanistic Rationale

1-Chloropentane (CAS 543-59-9) is a classic primary alkyl halide characterized by a polar C–Cl bond and minimal steric hindrance at its electrophilic α -carbon[1][2]. In drug development and organic synthesis, this structural profile heavily favors the bimolecular nucleophilic substitution ( SN​2 ) pathway over the unimolecular ( SN​1 ) pathway, as the formation of a primary carbocation intermediate is energetically prohibitive[1].

However, the chloride ion ( Cl− ) is a relatively mediocre leaving group compared to its heavier halogen counterparts (bromide and iodide)[3]. To achieve synthetically useful yields without forcing conditions that lead to elimination side-reactions, the reaction environment must be carefully engineered. This is achieved by utilizing polar aprotic solvents (e.g., DMF, Acetone). These solvents effectively solvate metal cations (like Na+ ) while leaving the nucleophilic anions poorly solvated ("naked"), thereby drastically increasing their nucleophilicity and accelerating the SN​2 rate[3].

This application note details two highly relevant protocols for drug discovery workflows:

• Azidation: Conversion to 1-azidopentane, a critical precursor for CuAAC "Click" chemistry[4].

Comparative Reaction Data

The following table summarizes the quantitative parameters and thermodynamic drivers for both SN​2 pathways on 1-chloropentane.

Parameter	Protocol A: Azidation	Protocol B: Finkelstein Exchange
Target Product	1-Azidopentane	1-Iodopentane
Nucleophile	Sodium Azide ( NaN3​ )	Sodium Iodide ( NaI )
Solvent System	N,N-Dimethylformamide (DMF)	Anhydrous Acetone
Solvent Polarity ( ϵ )	36.7 (Highly polar aprotic)	20.7 (Moderately polar aprotic)
Operating Temp	90–95 °C	56 °C (Reflux)
Reaction Time	12–24 hours	2–4 hours
Thermodynamic Driver	Excess Nucleophile & Thermal Energy	Precipitation of NaCl (Le Chatelier)
Typical Yield	80–90%	>90%

Visual Workflow: SN​2 Divergent Pathways

S_N2 pathways for 1-chloropentane: Azidation and Finkelstein exchange.

Experimental Protocols

Protocol A: Synthesis of 1-Azidopentane (Azidation)

This protocol utilizes the powerful nucleophilicity of the azide ion to displace the primary chloride. Because chloride is a moderate leaving group, elevated temperatures are strictly required[4].

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-chloropentane (1.0 equiv) in anhydrous DMF to achieve a 0.5 M concentration.

• Nucleophile Addition: Add sodium azide ( NaN3​ , 2.0 equiv).

  • Causality: An excess of NaN3​ ensures pseudo-first-order kinetics, driving the reaction to completion against the higher activation energy barrier of the C–Cl bond[4].

• Thermal Activation: Attach a reflux condenser and heat the mixture to 90–95 °C for 12–24 hours[4].

• Self-Validation (In-Process): Monitor the reaction via TLC (100% Hexanes). The successful formation of 1-azidopentane is validated by the appearance of a new spot with a significantly higher Rf​ value than 1-chloropentane (due to the loss of the polar C–Cl dipole).

• Workup & Isolation: Cool the mixture to room temperature and quench by pouring it into ice-cold water. Extract the aqueous layer three times with diethyl ether.

• Purification: Wash the combined organic layers extensively with water (5x) and brine (1x).

  • Causality: DMF is highly miscible with water and organic solvents. Repeated aqueous washes are the only reliable way to partition DMF entirely out of the organic phase.

• Drying: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. (Note: Do not heat the rotovap bath above 30 °C, as low molecular weight azides can be volatile).

Protocol B: Synthesis of 1-Iodopentane (Finkelstein Reaction)

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask, dissolve sodium iodide ( NaI , 1.5 equiv) in anhydrous acetone (1.0 M concentration).

• Substrate Addition: Add 1-chloropentane (1.0 equiv) to the stirring solution at room temperature.

• Reaction & Thermodynamic Driving: Equip the flask with a reflux condenser and heat to 56 °C (acetone reflux) for 2–4 hours.

  • Causality: While I− is a powerful nucleophile, the true thermodynamic driver is Le Chatelier's principle. NaI is soluble in acetone, but NaCl is highly insoluble. As NaCl precipitates, it removes products from the equilibrium, forcing the reaction to completion[3][5].

• Self-Validation (In-Process): The reaction is visually self-validating. The immediate formation of a dense, white precipitate ( NaCl ) confirms that substitution is actively occurring[5].

• Workup & Isolation: Cool the reaction to room temperature and filter off the NaCl precipitate through a Celite pad. Concentrate the filtrate under reduced pressure to remove the acetone.

• Purification: Partition the resulting residue between diethyl ether and water. Wash the organic layer with a 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution.

  • Causality: Iodide salts readily oxidize to trace iodine ( I2​ ), which discolors the product brown/yellow. Thiosulfate acts as a mild reducing agent, converting any I2​ back to water-soluble I− , yielding a pure, colorless organic layer.

• Drying: Dry over MgSO4​ , filter, and concentrate.

Safety & Handling (E-E-A-T)

• Alkylating Agents: As a primary alkyl chloride, 1-chloropentane is a potential alkylating agent and carries genotoxic risks. All manipulations must be performed in a certified fume hood with proper PPE (nitrile gloves, safety goggles)[6].

• Azide Toxicity & Explosive Hazards: Sodium azide ( NaN3​ ) is highly toxic, hypotensive, and shock-sensitive. Never use metal spatulas when handling NaN3​ , as it can form highly explosive heavy-metal azides. Never use halogenated solvents (e.g., dichloromethane) in azide reactions, as they can react to form explosive diazidomethane[4].

References

• "Alkyl Halides and Nucleophilic Substitution." University of California, Irvine.
• "1-Chloropentane - CymitQuimica." CymitQuimica.
• "primary alkyl chloride + NaI." AskFilo.
• "4-(2-Chloroethyl)-1,2-dimethoxybenzene." Benchchem.
• "Organic Chemistry: Bimolecular nucleophilic substitution." University of Zurich.
• "Buy 1-Azidohexane / Synthesis of Alkyl Azides." Smolecule.

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• 6. 4-(2-Chloroethyl)-1,2-dimethoxybenzene|CAS 27160-08-3 [benchchem.com]

Application Note & Protocol: The Challenge of 1-Chloropentane in Friedel-Crafts Alkylation

Introduction: The Promise and Peril of Primary Alkyl Halides

The Friedel-Crafts alkylation, a cornerstone of organic synthesis discovered by Charles Friedel and James Crafts in 1877, provides a powerful method for forging carbon-carbon bonds by attaching an alkyl group to an aromatic ring.[1] This electrophilic aromatic substitution reaction is typically conducted by treating an aromatic compound with an alkyl halide in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃).[2][3][4] While seemingly straightforward, the reaction's utility is profoundly influenced by the structure of the alkylating agent.

This guide provides an in-depth analysis of using a primary alkyl halide, specifically 1-chloropentane, in Friedel-Crafts alkylation. It serves as a cautionary and explanatory note for researchers, highlighting the critical mechanistic pathway of carbocation rearrangement that prevents the formation of the simple, straight-chain product, n-pentylbenzene. Instead, the reaction almost exclusively yields a mixture of rearranged, branched isomers. Understanding this inherent limitation is crucial for experimental design and for selecting appropriate synthetic strategies.

Mechanistic Deep Dive: The Inevitable Carbocation Rearrangement

The core of the Friedel-Crafts alkylation mechanism involves the generation of a carbocation electrophile, which is then attacked by the electron-rich aromatic ring.[5][6] However, the stability of the carbocation intermediate dictates the final product structure.

Formation of the Electrophile

The reaction is initiated by the interaction of the Lewis acid catalyst (AlCl₃) with 1-chloropentane. The highly electron-deficient aluminum atom coordinates to the chlorine atom, polarizing the C-Cl bond.[3] This creates a highly electrophilic "carbocation-like" complex. For primary alkyl halides, a discrete, free primary carbocation is generally considered too unstable to form.[7][8]

The 1,2-Hydride Shift: A More Stable Path

The nascent primary carbocation complex is extremely unstable and immediately seeks a more stable electronic configuration. This is achieved through a rapid intramolecular rearrangement known as a 1,2-hydride shift.[9][10] A hydrogen atom from the adjacent carbon (C2), along with its bonding pair of electrons, migrates to the primary carbon (C1). This process is highly favored as it transforms the unstable primary carbocation into a more stable secondary carbocation.

This rearrangement is the pivotal step that defines the outcome of the reaction. The energy barrier for this shift is significantly lower than the barrier for the aromatic ring to attack the primary carbocation, making the rearrangement kinetically dominant.[1][7]

Caption: Carbocation rearrangement in the alkylation with 1-chloropentane.

Electrophilic Attack and Aromatization

Once the more stable secondary carbocation is formed, it serves as the potent electrophile. The π-electron system of the aromatic ring (e.g., benzene) attacks the carbocation, forming a resonance-stabilized intermediate known as an arenium ion or sigma complex.[4][11] Aromaticity is subsequently restored when a weak base, such as AlCl₄⁻, abstracts a proton from the ring, yielding the final alkylated product and regenerating the catalyst.[12] The result is not n-pentylbenzene but predominantly (pentan-2-yl)benzene and (pentan-3-yl)benzene.

Inherent Limitations and Side Reactions

Beyond carbocation rearrangement, the Friedel-Crafts alkylation with 1-chloropentane is subject to other significant limitations.

• Polyalkylation: The initial product, an alkylbenzene, possesses an electron-donating alkyl group. This group activates the aromatic ring, making it more nucleophilic than the starting material.[6] Consequently, the product can compete with the starting material for the electrophile, leading to the formation of di- and poly-substituted products.[9][13] Using a large excess of the aromatic substrate can help minimize this side reaction.[14]

• Substrate Deactivation: The reaction fails with aromatic rings that bear strongly electron-withdrawing groups (e.g., -NO₂, -COR, -CN).[7] These groups deactivate the ring towards electrophilic attack. Rings with basic amino groups (-NH₂, -NHR, -NR₂) also fail because the lone pair on the nitrogen coordinates strongly with the Lewis acid catalyst, creating a powerful deactivating ammonium group.[9][13]

• Alternative Synthetic Routes: To synthesize the desired straight-chain n-pentylbenzene, the recommended strategy is to first perform a Friedel-Crafts acylation with pentanoyl chloride (CH₃(CH₂)₃COCl). The key electrophile in acylation, the acylium ion, is resonance-stabilized and does not undergo rearrangement.[7][8][15] The resulting pentanophenone can then be reduced to n-pentylbenzene via methods like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.[8]

Experimental Protocol: Alkylation of Benzene with 1-Chloropentane

This protocol details a representative procedure for the alkylation of benzene with 1-chloropentane. Extreme caution is advised. This experiment should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Anhydrous conditions are critical for success.

Materials and Equipment

Reagent/Material	Quantity	Purpose/Notes
Anhydrous Aluminum Chloride (AlCl₃)	15.0 g (0.112 mol)	Lewis acid catalyst. Highly hygroscopic; handle quickly.
Dry Benzene	100 mL (~1.1 mol)	Aromatic substrate and solvent. Must be anhydrous.
1-Chloropentane	10.6 g (0.10 mol)	Alkylating agent.
Crushed Ice	200 g	For quenching the reaction.
5% Hydrochloric Acid (HCl)	50 mL	To wash the organic layer.
Saturated Sodium Bicarbonate (NaHCO₃)	50 mL	To neutralize any remaining acid.
Brine (Saturated NaCl)	50 mL	To aid in phase separation and initial drying.
Anhydrous Magnesium Sulfate (MgSO₄)	~10 g	Drying agent.
Equipment
3-Neck Round-bottom flask (250 mL)	1	Reaction vessel.
Reflux Condenser with drying tube	1	To prevent moisture ingress.
Addition (Dropping) Funnel	1	For controlled addition of 1-chloropentane.
Magnetic Stirrer and Stir Bar	1	For efficient mixing.
Ice-water Bath	1	To control reaction temperature.
Separatory Funnel (500 mL)	1	For work-up.
Rotary Evaporator	1	For solvent removal.
Distillation Apparatus	1	For final product purification.

Step-by-Step Procedure

• Setup: Assemble the 3-neck flask with the magnetic stir bar, reflux condenser (fitted with a CaCl₂ drying tube), and the addition funnel. Ensure all glassware is oven-dried and assembled while hot to preclude moisture.

• Charging Reactants: To the reaction flask, add dry benzene (100 mL). Cool the flask in an ice-water bath. Carefully and portion-wise, add the anhydrous aluminum chloride (15.0 g) to the stirred benzene. A slurry will form.

• Addition of Alkyl Halide: Add 1-chloropentane (10.6 g) to the addition funnel. Over a period of 30-45 minutes, add the 1-chloropentane dropwise to the cold, stirred benzene-AlCl₃ slurry. Maintain the internal temperature below 10°C. HCl gas will be evolved; ensure adequate ventilation.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for an additional 2-3 hours.

• Quenching: Carefully pour the reaction mixture onto 200 g of crushed ice in a large beaker. This step is highly exothermic and should be done slowly with stirring in the fume hood. The AlCl₃ will be hydrolyzed.

• Work-up: Transfer the entire mixture to a separatory funnel. Separate the organic (upper) layer. Wash the organic layer sequentially with 50 mL of 5% HCl, 50 mL of water, 50 mL of saturated NaHCO₃ solution, and finally 50 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous MgSO₄. Decant or filter the dried solution into a clean, pre-weighed round-bottom flask. Remove the excess benzene using a rotary evaporator.

• Purification: Purify the crude product oil by fractional distillation to separate the isomeric pentylbenzene products from any polyalkylated byproducts.

Caption: A typical experimental workflow for Friedel-Crafts alkylation.

Expected Results and Data

The primary outcome of this reaction will be a mixture of secondary pentylbenzenes, with negligible amounts of the straight-chain n-pentylbenzene.

Compound	Structure	Expected Yield	Notes
n-Pentylbenzene	Ph-CH₂CH₂CH₂CH₂CH₃	< 1%	The direct substitution product; formation is highly unfavorable.
(Pentan-2-yl)benzene	Ph-CH(CH₃)CH₂CH₂CH₃	Major Product	Formed from the major secondary carbocation intermediate.
(Pentan-3-yl)benzene	Ph-CH(CH₂CH₃)₂	Minor Product	Formed from a less favored secondary carbocation.
Poly-pentylbenzenes	C₆H₄(C₅H₁₁)₂	Variable	Formation depends on reactant stoichiometry. Minimized by excess benzene.

Conclusion

While 1-chloropentane can be used as a reagent in Friedel-Crafts alkylation, it serves as a classic textbook example of carbocation rearrangement.[7][9] Researchers aiming to synthesize n-pentylbenzene must avoid this direct alkylation approach. The predictable and rapid 1,2-hydride shift dictates the formation of more stable secondary carbocation intermediates, leading exclusively to branched isomers. For the targeted synthesis of linear alkylbenzenes, the reliable two-step sequence of Friedel-Crafts acylation followed by carbonyl reduction remains the superior and authoritative method.

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1-Chloropentane as a Versatile Precursor in Organic Synthesis: Protocols for Pentyl Derivatives

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocols

Introduction: 1-Chloropentane as a Strategic Synthon

In the landscape of pharmaceutical development and fine chemical synthesis,1 serves as a foundational primary alkyl halide[1]. Its linear five-carbon chain and terminal electrophilic carbon make it an ideal precursor for introducing pentyl moieties into complex molecular architectures. Because it is a primary halide lacking steric hindrance, it is highly susceptible to bimolecular nucleophilic substitution (SN2) and is an excellent candidate for oxidative addition to form organometallic reagents[2].

This guide details two critical synthetic pathways derived from 1-chloropentane: the formation of a Grignard reagent (pentylmagnesium chloride) for carbon-carbon bond formation, and the synthesis of pentanenitrile via SN2 displacement.

Protocol I: Synthesis and Empirical Validation of Pentylmagnesium Chloride

Causality in Experimental Design

The synthesis of 3 requires strict anhydrous conditions[3]. We utilize anhydrous tetrahydrofuran (THF) rather than diethyl ether because THF's oxygen lone pairs provide superior coordinate covalent stabilization to the resulting magnesium complex. A primary competing side-reaction is Wurtz coupling, where the newly formed Grignard reagent reacts with unreacted 1-chloropentane to form decane[3]. To suppress this, we maintain a low steady-state concentration of the alkyl halide via dropwise addition into an excess of magnesium[4]. Furthermore, magnesium turnings are naturally passivated by an unreactive MgO layer; we introduce elemental iodine (I₂) to chemically etch this layer and expose the zero-valent magnesium surface required for oxidative addition.

Step-by-Step Synthesis

• Preparation: Oven-dry a 3-neck round-bottom flask, reflux condenser, and addition funnel at 120°C. Assemble the apparatus while hot and purge continuously with high-purity argon.

• Activation: Add 1.2 equivalents of magnesium turnings to the flask. Add a single crystal of iodine. Stir dry for 10 minutes until the iodine vapor faintly colors the flask.

• Initiation: Dissolve 1.0 equivalent of 1-chloropentane in anhydrous THF (to make a 1.0 M solution). Add 5% of this solution to the magnesium. Warm the flask gently with a heat gun until the iodine color dissipates and the solution turns slightly cloudy, indicating reaction initiation.

• Addition: Begin dropwise addition of the remaining 1-chloropentane solution at a rate that maintains a gentle, self-sustaining reflux.

• Completion: Once addition is complete, heat the mixture to reflux for an additional 1 hour to ensure complete consumption of the alkyl halide. Cool to room temperature.

Self-Validating System: 1,10-Phenanthroline Titration

Assuming 100% conversion based on starting mass is a critical error in Grignard chemistry due to moisture quenching and Wurtz coupling. The protocol is self-validated by 5 using 1,10-phenanthroline and anhydrous menthol[5].

• In a dry vial under argon, dissolve an accurately weighed amount of anhydrous menthol and 2 mg of 1,10-phenanthroline in 3 mL of anhydrous THF.

• Titrate the Grignard solution dropwise into the vial using a graduated microsyringe.

• The Grignard reagent preferentially deprotonates the menthol. Once the menthol is entirely consumed, the first excess drop of Grignard coordinates with the 1,10-phenanthroline, forming a highly visible charge-transfer complex[6].

• Validation Endpoint: A persistent violet/magenta color indicates the endpoint. Calculate the exact molarity based on the 1:1 stoichiometry.

Workflow for the synthesis and empirical validation of pentylmagnesium chloride.

Protocol II: SN2 Nucleophilic Substitution for Pentanenitrile Synthesis

Causality in Experimental Design

The transformation of 1-chloropentane to pentanenitrile (valeronitrile) proceeds via a bimolecular nucleophilic substitution (SN2) mechanism[2]. Because chlorine is a poorer leaving group compared to bromine or iodine[7], the reaction kinetics must be artificially accelerated. We achieve this by using8[8]. DMSO is a polar aprotic solvent; its highly polarized S=O bond strongly solvates the Na⁺ cation but leaves the CN⁻ anion "naked" and unsolvated. This dramatically increases the nucleophilicity of the cyanide ion, lowering the activation energy required for the back-side attack on the primary carbon[9].

Step-by-Step Synthesis

CAUTION: NaCN is highly toxic. Perform all steps in a certified fume hood and have a cyanide antidote kit available.

• Solvent Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 1.2 equivalents of NaCN and suspend it in anhydrous DMSO (approx. 5 mL per gram of 1-chloropentane).

• Reaction: Add 1.0 equivalent of 1-chloropentane dropwise to the stirring suspension at room temperature.

• Thermal Driving: Attach a reflux condenser and heat the mixture to 60°C for 4 hours. The mild heating overcomes the activation barrier associated with the chloride leaving group.

• Workup: Cool the reaction to room temperature. Quench by pouring the mixture into a separatory funnel containing crushed ice and water. Extract the aqueous layer three times with diethyl ether.

• Purification: Wash the combined organic layers extensively with saturated aqueous NaCl (brine) to remove residual DMSO. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Self-Validating System: Spectroscopic Confirmation

The protocol is self-validated through Infrared (IR) Spectroscopy. The success of the SN2 displacement is confirmed by the complete disappearance of the C-Cl stretching frequency (typically observed between 600–800 cm⁻¹) and the emergence of a sharp, distinct C≡N stretching band at approximately 2250 cm⁻¹. Gas Chromatography-Mass Spectrometry (GC-MS) should be used to confirm the molecular weight (m/z 83.13) and assess final purity.

Mechanistic pathway of the SN2 nucleophilic substitution forming pentanenitrile.

Quantitative Data & Validation Metrics

The following table summarizes the expected quantitative outcomes and validation parameters for the synthesized derivatives.

Derivative	Reaction Type	Key Reagents	Solvent System	Expected Yield	Primary Validation Method
Pentylmagnesium Chloride	Oxidative Addition	Mg turnings, I₂ (cat.)	Anhydrous THF	85–95%	Titration (1,10-phenanthroline / Menthol)
Pentanenitrile	SN2 Substitution	NaCN (1.2 eq)	Anhydrous DMSO	75–85%	IR Spectroscopy (C≡N stretch at 2250 cm⁻¹)

References

• CAS 543-59-9: 1-Chloropentane Source: CymitQuimica URL
• 1-Chloropentane | 543-59-9 Source: Benchchem URL
• Identify the major mechanistic pathway when 1-chloropentane is treated with KCN Source: Brainly URL
• IB DP Chemistry 20.
• 1-Chloropentane | 543-59-9 (Synthesis of Pentanenitrile)
• How to measure the concentration of any grignard reagent (RMgX) in situ?
• 3,4-Dimethylphenylmagnesium chloride | 102928-12-1 Source: Benchchem URL
• Methylmagnesium chloride | 676-58-4 Source: Benchchem URL
• Sodium Cyanide in Synthetic Organic Chemistry Source: Thieme Connect URL

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Application Note: Advanced Safe Handling, Storage, and Risk Mitigation Protocols for 1-Chloropentane

Executive Summary

1-Chloropentane (n-amyl chloride) is a highly reactive alkyl halide frequently utilized as an alkylating agent in organic synthesis, active pharmaceutical ingredient (API) development, and specialized solvent applications. Due to its high volatility, low flash point, and specific toxicological profile, handling this compound requires rigorous, self-validating safety frameworks. This application note synthesizes the physicochemical causality behind 1-chloropentane's hazards and establishes step-by-step, self-validating protocols for its safe laboratory storage, transfer, and emergency remediation.

Physicochemical Profiling & Hazard Causality

To design an effective safety protocol, one must first understand the physical properties that dictate the behavior of the chemical. Table 1 summarizes the critical quantitative data for 1-chloropentane.

Table 1: Quantitative Physicochemical Data of 1-Chloropentane

Property	Value	Safety & Handling Implication
Molecular Formula	C5H11Cl	Halogenated organic; requires segregated halogenated waste streams.
Molecular Weight	1[1]	Dictates stoichiometric calculations for synthetic scaling.
Boiling Point	2[2]	Volatile under standard reflux conditions; requires efficient condensation.
Flash Point	3[3]	Critical Hazard: Liquid generates sufficient vapor to ignite at standard room temperature.
Density	2[2]	Floats on water; standard aqueous fire suppression will spread the fire.
Vapor Density	1[1]	Vapors are nearly 4x heavier than air; they will sink and pool in low-lying areas.
Vapor Pressure	4[4]	Rapidly forms explosive mixtures in enclosed spaces.
Water Solubility	1[1]	Requires inert absorbents (sand/vermiculite) rather than dilution for spills.

Causality of Hazards

• Flammability & Static Accumulation: 1-Chloropentane is classified as a 5[5]. Because it is a non-polar, low-conductivity liquid, fluid friction during pouring or pumping strips electrons, generating a static charge. With a flash point of 11 °C[3], explosive vapors are omnipresent at room temperature. A static discharge will ignite these vapors, making grounding and bonding an absolute necessity[5].

• Vapor Pooling: The vapor density of 3.67[1] dictates that escaped vapors will "waterfall" out of improperly ventilated spaces, pooling at floor level. This creates a severe flashback hazard if floor-level ignition sources (e.g., vacuum pumps, non-ATEX rated equipment) are present.

Toxicology and Exposure Control

Under GHS classifications, 1-chloropentane exhibits6[6].

• Mechanism of Toxicity: Due to its lipophilic nature, 1-chloropentane readily absorbs through the stratum corneum (skin) and alveolar membranes (lungs). Once in the bloodstream, it crosses the blood-brain barrier, leading to central nervous system depression, dizziness, and narcotic effects at high concentrations[1].

• Exposure Mitigation: Handling must be strictly confined to active downdraft or high-velocity fume hoods. Personal Protective Equipment (PPE) must include chemical-impermeable gloves (e.g., Viton or heavy-duty Nitrile), face shields, and flame-resistant lab coats[7].

Experimental Workflow & Risk Mitigation

The following diagram maps the logical progression of handling 1-chloropentane, highlighting critical safety checkpoints and emergency diversion paths.

Logical workflow for the safe handling, use, and emergency response of 1-chloropentane.

Self-Validating Standard Operating Protocols (SOPs)

A protocol is only as strong as its enforcement. The following methodologies are designed as self-validating systems —meaning the operator cannot physically or procedurally advance to the next step unless the safety condition of the current step is verified.

Protocol A: Safe Transfer and Dispensing Workflow

• Checkpoint 1: Ventilation Validation

  • Action: Verify the fume hood digital flow monitor.

  • Self-Validation Mechanism: The primary container cannot be unsealed unless the monitor displays a sustained face velocity of >100 fpm. If the monitor alarms or reads below the threshold, the workflow is hard-stopped.

• Checkpoint 2: Environmental Control

  • Action: Remove all potential ignition sources (hot plates, non-ATEX rated stirrers) from the hood[6].

  • Causality: Eliminates the ignition triad. The 11 °C flash point[3] guarantees explosive vapor concentrations exist inside the hood before the exhaust captures them.

• Checkpoint 3: Grounding Continuity Validation

  • Action: Attach a grounding cable to the primary 1-chloropentane source container and bond it to the receiving vessel[5].

  • Self-Validation Mechanism: Utilize an active grounding clamp with an LED continuity indicator. The transfer of the solvent is procedurally forbidden unless the indicator confirms a resistance of <10 ohms, ensuring static charge cannot accumulate.

• Dispensing Execution

  • Action: Use a non-sparking metallic cannula or a chemically compatible PTFE pump to transfer the liquid. Do not pour freely [5].

• Post-Transfer Sealing

  • Action: Purge the headspace of the primary container with dry Argon or Nitrogen before sealing.

  • Causality: Displaces oxygen, mitigating fire risk and preventing atmospheric moisture ingress.

Protocol B: Spill Remediation Workflow

• Immediate Evacuation & Isolation

  • Action: Evacuate the immediate area and upwind zones[5]. Instantly sever power to all local electrical equipment via a remote kill switch.

• PPE Escalation

  • Action: Response personnel must don a self-contained breathing apparatus (SCBA) and heavy-duty chemical impermeable gloves[5].

• Containment (Strictly No Water)

  • Action: Surround and cover the spill with inert, non-combustible absorbents such as 4[4].

  • Causality: Because 1-chloropentane is less dense than water (0.882 g/mL) and insoluble[2],[1], applying a water jet will cause the burning liquid to float, rapidly spreading the fire across the laboratory floor[7].

• Collection & Disposal

  • Action: Use 5 (e.g., beryllium-copper shovels)[5] to scoop the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste drum.

Storage and Incompatibility Management

• Segregation: 1-Chloropentane must be stored in a dedicated, grounded flammables cabinet. It is strictly incompatible with strong oxidizing agents and strong bases[4], which can trigger violent exothermic decompositions yielding hydrogen chloride gas[4].

• Temperature Control: Store in a cool, dry, well-ventilated area[7]. The ambient temperature of the storage zone must be continuously monitored to ensure it remains well below 25 °C to minimize vapor pressure buildup inside the sealed containers.

References[2] 1-Chloropentane 99 543-59-9 - Sigma-Aldrich.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGiw0kfmWEEI1kI6iyn8T0lI5FP5ctfPZ3WgXNAVRC_VdrzopCBm_KJPHLOp4NAc9aDC22oR7uTX2dXGySeO333WfrAkLSO8KmJmkSr2iLoqn-1k_rl9Vf9TnRnwVMtU-GIIzK6OUU0FUL8HTZnVLtlq9Y[1] 1-Chloropentane | C5H11Cl | CID 10977 - PubChem - NIH - PubChem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQir13eY_4nqVLQ_jlMo_nEsatQYrFMsLzRfq_o0yOZRhWvtEKHu5Fv3x_d4aziRM-M1GrmQz1EqaycrOHiD1VPOCHfGrDCdAp3J6DVv_Q1yHjJfkYjfpQFrFQzBHfrhqjlSqI_kepdAvFcvl0U-9mJu9E[7] 1-Chloropentane - Safety Data Sheet - ChemicalBook.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGuCTLsParwxWLICGVWOtQTC-fgIpR6RlD6_czlyQQOKEJ2AMt3yyXL6QxCwAzhK36zqsFtqOEsW_9JX86NhQNYNVxEIC3a6dxLcyly7tZZ6mRzX5ld-aR1Fe-uDb7RU7KbBrwPABSdC8c5BXW7Teo=[5] 1-Chloropentane SDS, 543-59-9 Safety Data Sheets - ECHEMI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFi2eZXEUb-uX4QzhbPeWZa_3wV-0QFDYEKPevLEXDYz6PzpINu7D1tqNUKTnZnDNXNJuTSRDkJ24DFGpZaG0BxcXn3SuEqNyd8zvFWmF7pnxDLvyI-qLbZlPXjtO4YbuRN8azQpX7nRd4fgZQ2-ndXfnwWi-Df_x0=[4] 1-Chloropentane MSDS# 24003 - Harper College.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGIlEXG5dgoblGzCuSdp3114nwZZvhI4XBRxgEfLwy0f3tbRAo8rY5iCXqVJeoOhrWhC4aibp6Zq5oqG50s3Hn5L_hEk4TeITk1PJm_ftbjDYqhs0OGxaaejH9WpzNbnukeT_jYuT7Ka96jJOXFWCcFhEdOKZGyfT9h6dEb3f6CDdF16Y4T0HJ_qViOLuP12g==[3] Material Safety Data Sheet - 1-Chloropentane, 99% - Cole-Parmer.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaTaFaCyBc_QHMb4n3BnezEfrCsz_q66iwdKW7h54wVHBFABEldpfH4-BlnY8otu03oaKmlpx9a8hFXhG0aWyHJEAMVDZUCMrkNr5XMxVSL-Pl4jjoKO0ROMb8thD5C0-ZlNSo-oJvdCIEs2c=[6] SAFETY DATA SHEET - Tokyo Chemical Industry - TCI Chemicals.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLeEu65mSUUNkEw5AveXJP_zGhCtu84_V3SWYj7JJE70sgfpEr31WN8n5CC8KJYfyTvJp3Xu385ZLp2rdtl2YuL2_97s4NqZ3gOy10VLSjRQxgHctAPsAKwnKksA-9PN8FmeUi9-k7-9h8lieDgPDy

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Grignard Reactions with 1-Chloropentane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the synthesis of pentylmagnesium chloride from 1-chloropentane. While alkyl bromides and iodides readily undergo oxidative addition with magnesium, alkyl chlorides present a distinct kinetic and thermodynamic barrier.

This guide bridges the gap between theoretical organometallic chemistry and bench-level execution. By understanding the causality behind reaction failures, you can implement our self-validating protocols to ensure reproducible, high-yield Grignard reactions.

The Mechanistic Challenge: Why 1-Chloropentane Fails

The formation of a Grignard reagent is a heterogeneous, single-electron transfer (SET) process that occurs strictly at the surface of the magnesium metal[1]. 1-chloropentane is notoriously difficult to initiate for two primary reasons:

• Bond Dissociation Energy: The carbon-chlorine bond is significantly stronger than a carbon-bromine bond, leading to prolonged induction periods that can last over 20 minutes[2].

• Surface Passivation: Magnesium metal is invariably coated with a layer of magnesium oxide (MgO), which is impervious to alkyl halides[1].

If initiation is forced improperly (e.g., by dumping the entire halide charge into the reactor and overheating), the sudden localized exotherm promotes the homocoupling of pentyl radicals. This side reaction, known as Wurtz coupling , consumes your starting materials to yield decane instead of the desired pentylmagnesium chloride[3].

Diagnostic Workflow

Diagnostic workflow for 1-chloropentane Grignard initiation and yield optimization.

Technical FAQs & Troubleshooting Guide

Q1: My reaction with 1-chloropentane fails to initiate, even after prolonged heating. What is the mechanistic cause and how do I fix it? Causality: The robust C-Cl bond and the inert MgO passivation layer prevent the initial electron transfer from Mg to the alkyl chloride[1]. Without exposing zero-valent magnesium, the reaction cannot proceed. Solution: You must actively disrupt the MgO layer.

• Chemical Activation: Add a single crystal of iodine (I₂). The iodine reacts with the magnesium surface to form MgI₂, chemically etching the oxide layer and exposing fresh metal[1]. Alternatively, adding a few drops of 1,2-dibromoethane forces a reaction that evolves ethylene gas, physically scrubbing the metal surface[4].

• Mechanical Activation: Vigorously dry-stir the magnesium turnings under an inert atmosphere (argon) for 2 hours before adding your solvent. The friction physically fractures the brittle MgO layer[1].

Q2: The reaction initiated, but my yield is extremely low and I observe a significant amount of a low-boiling byproduct. What happened? Causality: The byproduct is decane, resulting from Wurtz coupling[3]. During the SET mechanism, a pentyl radical is formed. If the local concentration of unreacted 1-chloropentane is too high, the radical is more likely to react with another alkyl species rather than recombining with the magnesium center[4]. Solution: Control the addition rate. Add only 5% of your 1-chloropentane to initiate the reaction. Once a sustained exotherm is confirmed, add the remaining 1-chloropentane dropwise over 1–2 hours. This maintains a low steady-state concentration of the electrophile, heavily favoring Grignard formation over Wurtz coupling[4].

Q3: Should I use Diethyl Ether or Tetrahydrofuran (THF) for this specific reaction? Causality: While diethyl ether is traditional, it boils at 35 °C. This often fails to provide sufficient thermal energy to overcome the high activation barrier of the C-Cl bond. Solution: Use THF. THF has a higher boiling point (66 °C), allowing for higher reflux temperatures. Furthermore, THF is a stronger Lewis base than diethyl ether, which allows it to better coordinate and stabilize the resulting pentylmagnesium chloride complex[5].

Q4: The solution turned dark black during reflux, and the Grignard reagent failed to react with my target ketone. Causality: Darkening often indicates the formation of finely divided magnesium metal from side reactions, or catastrophic decomposition due to the presence of oxygen or moisture. Protic impurities will instantly quench the Grignard reagent, forming pentane. Solution: Ensure rigorous Schlenk techniques. Flame-dry all glassware under a vacuum and backfill with high-purity argon. Use strictly anhydrous solvents[4].

Quantitative Data: Optimization Parameters

To assist in experimental design, the following tables summarize the critical parameters for optimizing 1-chloropentane Grignard reactions.

Table 1: Reactivity Profile Comparison

Alkyl Halide	Bond Dissociation Energy	Typical Induction Period	Preferred Solvent	Wurtz Coupling Risk
1-Bromopentane	~285 kJ/mol	< 1 minute	Diethyl Ether / THF	Low to Moderate
1-Chloropentane	~339 kJ/mol	5 to >20 minutes	THF	High

Table 2: Surface Activation Methods

Activation Method	Mechanism of Action	Quantity Required	Impact on Yield
Mechanical (Dry Stirring)	Physically fractures MgO layer via friction.	N/A (Stir 2 hours)	High (Prevents chemical contamination)
Iodine (I₂)	Chemically etches surface, forming MgI₂.	1 small crystal	High (Visual indicator: color fades)
1,2-Dibromoethane	Reacts to form ethylene gas, scrubbing the metal.	1–5 mol%	Moderate (Consumes some Mg)

Experimental Protocols (Self-Validating Systems)

A robust scientific protocol must validate itself. Never proceed to the electrophile addition step without first quantifying your active Grignard species. Assuming 100% yield based on magnesium consumption is a critical error, as Wurtz coupling consumes magnesium without generating the Grignard reagent.

Protocol A: Optimized Synthesis of Pentylmagnesium Chloride (1.0 M in THF)

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and magnetic stirrer under vacuum. Backfill with high-purity argon[4].

• Mechanical Activation: Add 1.1 equivalents of magnesium turnings. Dry-stir vigorously for 2 hours to mechanically fracture the MgO passivation layer[1].

• Chemical Activation: Add enough anhydrous THF to just cover the turnings. Add a single crystal of I₂. Stir until the brown color completely fades, indicating the exposure of active, zero-valent Mg[1].

• Initiation: Charge the addition funnel with 1.0 equivalent of 1-chloropentane dissolved in anhydrous THF (calculated to yield a final 1.0 M solution). Add 5% of this solution to the flask. Heat gently until a localized exotherm and slight turbidity are observed[4].

• Controlled Addition: Once initiated, remove external heating. Add the remaining 1-chloropentane solution dropwise over 1.5 to 2 hours. Crucial: This slow addition minimizes the local concentration of the halide, suppressing Wurtz coupling[4],[3].

• Completion: Reflux the mixture for an additional 1 hour to ensure complete conversion, then cool to room temperature.

Protocol B: Titration of Pentylmagnesium Chloride (Self-Validation)

This step verifies the exact molarity of the active C-Mg bond before proceeding to your main reaction.

• Setup: In a dry vial under argon, dissolve an accurately weighed amount of iodine (approx. 250 mg) in 3 mL of a 0.5 M solution of LiCl in anhydrous THF.

• Cooling: Cool the vial to 0 °C in an ice bath to prevent side reactions during the titration.

• Titration: Slowly add your prepared pentylmagnesium chloride solution dropwise via a graduated, gas-tight syringe while stirring vigorously.

• Endpoint: The endpoint is reached the exact moment the dark brown color of the iodine completely disappears, leaving a clear or pale yellow solution.

• Calculation: Record the volume of Grignard reagent added. Calculate the molarity based on the 1:1 stoichiometric reaction between the Grignard reagent and iodine.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. US3758620A - Process for the preparation of grignard reagents - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. byjus.com [byjus.com]

Technical Support Center: Optimization of Alkylation Reactions with 1-Chloropentane

Welcome to the Technical Support Center. This knowledge base is designed for researchers, scientists, and drug development professionals optimizing nucleophilic substitution ( SN​2 ) reactions utilizing 1-chloropentane.

Primary alkyl chlorides present unique synthetic challenges. Because the chloride ion is a relatively poor leaving group compared to bromides or iodides, these reactions often suffer from sluggish kinetics and high activation energy barriers[1]. This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure high yield, excellent regioselectivity, and minimal side-product formation.

Reaction Optimization Workflow

Decision tree for troubleshooting 1-chloropentane alkylation reactions.

Core Methodology: Self-Validating Alkylation Protocol

To establish a reliable baseline, use the following step-by-step protocol. This workflow includes built-in validation checks to ensure intermediates are successfully formed before proceeding.

Step 1: Anion Generation (Validation Phase)

• Charge a dry, argon-flushed round-bottom flask with your nucleophile (1.0 eq) and anhydrous K2​CO3​ (2.0 eq).

• Add anhydrous Dimethylformamide (DMF) to achieve a 0.5 M concentration relative to the nucleophile.

• Stir vigorously for 15–30 minutes at room temperature. Self-Validation Check: Look for a distinct color change or the complete dissolution of the nucleophile. This visually confirms successful deprotonation and the generation of the active nucleophilic anion. Do not proceed until this is observed.

Step 2: Electrophile & Catalyst Addition 4. Add 1-chloropentane (1.2 eq) to the reaction mixture via syringe. 5. Crucial Optimization: Add Sodium Iodide (NaI) (0.15 eq) to the flask to initiate in situ halogen exchange.

Step 3: Reaction & Monitoring 6. Heat the reaction mixture to 70 °C. 7. Monitor the reaction via TLC or HPLC every 2 hours. Self-Validation Check: You should observe the transient appearance of a new spot (1-iodopentane) that is rapidly consumed as the final alkylated product forms.

Step 4: Workup 8. Once complete, quench the reaction with distilled water (equal to 3x the reaction volume) to crash out the product and solubilize the DMF. 9. Extract with Ethyl Acetate (3x), wash the combined organic layers heavily with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Troubleshooting Guides & FAQs

FAQ 1: My reaction is incredibly slow, and I am recovering unreacted 1-chloropentane. How can I drive the conversion? Causality & Solution: 1-chloropentane is a primary alkyl chloride. The chloride ion is a relatively poor leaving group, leading to a high activation energy barrier for the SN​2 transition state[1]. To solve this without switching to the more expensive 1-iodopentane, employ an in situ Finkelstein reaction. By adding a catalytic amount of Sodium Iodide (NaI) or Potassium Iodide (KI) (10-20 mol%), the iodide ion displaces the chloride to temporarily form 1-iodopentane[2]. The newly formed carbon-iodine bond is much more reactive toward your primary nucleophile, effectively lowering the overall activation energy of the alkylation and driving the reaction forward[2].

FAQ 2: I am observing the formation of 1-pentene. How do I minimize this elimination side reaction? Causality & Solution: While primary alkyl halides generally favor SN​2 substitution, the use of strong, unhindered bases (like NaOH or NaOMe) at elevated temperatures can trigger a competing E2 elimination, stripping a beta-hydrogen from the 1-chloropentane to form 1-pentene[1]. Action: Switch to a weaker, sterically hindered, or heterogeneous base (e.g., K2​CO3​ , Cs2​CO3​ , or DIPEA). Lower the reaction temperature slightly; rely on the NaI catalysis mentioned above to maintain the reaction rate rather than using thermal forcing.

FAQ 3: I am alkylating a phenol/enolate and getting a mixture of O-alkylated and C-alkylated products. How do I control regioselectivity? Causality & Solution: Phenolates and enolates are ambident nucleophiles. According to Hard-Soft Acid-Base (HSAB) theory and transition state thermodynamics, the solvent dictates the site of alkylation[3].

• To favor O-alkylation: Use polar aprotic solvents (e.g., DMF, DMSO, Acetone). These solvents strongly solvate the metal counterion (like K+ ) but leave the "hard" oxygen anion naked and highly reactive, driving O-alkylation[3][4].

• To favor C-alkylation: Use polar protic solvents (e.g., Water, Trifluoroethanol). Protic solvents form strong hydrogen bonds with the electronegative oxygen, shielding it and forcing the electrophile to react at the "softer" carbon center[3][4].

FAQ 4: I am trying to scale up using a biphasic water/organic system, but the reaction stalls. What is wrong? Causality & Solution: In a biphasic system, the nucleophile (in the aqueous phase) and the 1-chloropentane (in the organic phase) cannot physically interact. You must employ Phase Transfer Catalysis (PTC)[5]. Action: Add a quaternary ammonium salt, such as Tetrabutylammonium bromide (TBAB) (5-10 mol%). The lipophilic tetrabutylammonium cation pairs with your nucleophilic anion, dragging it across the phase boundary into the organic phase where the SN​2 reaction occurs[5]. Critical Warning: Avoid using iodide salts (like NaI) in conjunction with PTC. Highly polarizable iodides can tightly bind to the quaternary catalyst, "poisoning" it and halting mass transfer[5].

Quantitative Data: Optimization Matrix

The following table summarizes the expected quantitative impact of specific optimization parameters on the alkylation of 1-chloropentane.

Optimization Parameter	Condition A (Sub-optimal)	Condition B (Optimized)	Mechanistic Impact	Expected Outcome
Leaving Group Activation	No additive	15 mol% NaI	Lowers SN​2 activation energy via in situ Finkelstein[2].	Yield increases from ~40% to >90%
Base Selection	NaOH (Strong/Unhindered)	K2​CO3​ (Mild/Insoluble)	Suppresses E2 elimination (1-pentene formation)[1].	>85% Yield (minimizes side products)
Solvent (O-Alkylation)	Ethanol (Protic)	DMF (Aprotic)	Leaves oxygen anion unsolvated, maximizing nucleophilicity[4].	>95% Regioselectivity (O-alkyl)
Biphasic Scale-up	Toluene / Water	Toluene / Water + TBAB	Facilitates interfacial mass transfer of the anion[5].	>90% Yield in biphasic conditions

References

• Phenolates- O-alkylation and C-alkylation | Notes PharmaXChange URL:[Link]

• Phase Transfer Catalysis ACS Green Chemistry Institute URL:[Link]

• Why Do Enolate Anions Favor O-Alkylation over C-Alkylation in the Gas Phase? The Roles of Resonance and Inductive Effects in the Gas-Phase SN2 Reaction between the Acetaldehyde Enolate Anion and Methyl Fluoride The Journal of Organic Chemistry - ACS Publications URL:[Link]

• A Dual Catalytic Approach for the Halogen-Bonding-Mediated Reductive Cleavage of α-Bromodifluoroesters and Amides National Institutes of Health (NIH) - PMC URL:[Link]

• 7.3 Characteristics of the SN2 Reaction – Fundamentals of Organic Chemistry The Pennsylvania State University URL:[Link]

Sources

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• 2. A Dual Catalytic Approach for the Halogen-Bonding-Mediated Reductive Cleavage of α-Bromodifluoroesters and Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Addressing Solubility Challenges of 1-Chloropentane

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and practical solutions for managing the solubility of 1-chloropentane in various reaction mixtures. As a moderately polar alkyl halide, 1-chloropentane's solubility behavior can be complex, often leading to biphasic systems that hinder reaction kinetics and efficiency. This guide offers expert insights and field-proven protocols to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental solubility characteristics of 1-chloropentane?

A1: 1-Chloropentane's solubility is dictated by its molecular structure: a nonpolar five-carbon alkyl chain and a polar carbon-chlorine bond.[1][2] This duality means it is generally miscible with many organic solvents but has very low solubility in water.[1][3][4] The principle of "like dissolves like" is paramount; it mixes well with nonpolar and moderately polar solvents while being largely immiscible with highly polar solvents like water.[1]

Table 1: Solubility of 1-Chloropentane in Common Solvents

Solvent	Chemical Formula	Solubility Profile	Reference(s)
Water	H₂O	197 mg/L (at 25 °C)	[1][5]
Ethanol	C₂H₅OH	Miscible	[1][6]
Diethyl Ether	(C₂H₅)₂O	Miscible	[1]
Acetone	C₃H₆O	Very Soluble / Miscible	[6]
Toluene	C₇H₈	Soluble	[6]
Hexane	C₆H₁₄	Readily Soluble	[1]
Chloroform	CHCl₃	Very Soluble	[1][6]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble	[7]

Q2: My reaction involving an aqueous nucleophile and 1-chloropentane is biphasic. Why is this happening and what are the consequences?

A2: A biphasic (two-layer) system forms because 1-chloropentane is practically insoluble in water.[3][8] The organic 1-chloropentane and the aqueous solution containing your nucleophile (e.g., sodium hydroxide, sodium cyanide) will not mix, forming two distinct layers.[9] The direct consequence is a drastically reduced reaction rate. The chemical reaction can only occur at the very limited interface between the two layers, where the reactants have a chance to meet. This severely restricts contact, leading to slow, inefficient, or incomplete conversions.

Troubleshooting Guide: From Biphasic Problems to Homogeneous Solutions

Issue: My biphasic reaction is extremely slow or fails to proceed. How can I create a single-phase system or accelerate the interfacial reaction?

There are three primary strategies to overcome the kinetic barriers of a biphasic system involving 1-chloropentane. The choice depends on the specific reactants, reaction conditions, and desired "green chemistry" profile.

• Strategy 1: Employing a Co-solvent

• Strategy 2: Phase-Transfer Catalysis (PTC)

• Strategy 3: Micellar Catalysis

Below is a logical workflow to help you decide which strategy to pursue.

Caption: Troubleshooting workflow for biphasic reactions.

Strategy 1 Deep Dive: Co-Solvent Utilization

Expertise & Experience: The simplest method to create a homogeneous reaction mixture is to add a third component, a co-solvent, that is miscible with both the aqueous phase and the organic 1-chloropentane.[7][10] By dissolving all reactants in a single phase, you maximize molecular collisions and dramatically increase the reaction rate.[7]

Causality: Co-solvents work by reducing the overall polarity difference between the immiscible liquids.[] For instance, ethanol has a polar hydroxyl (-OH) group that is miscible with water and a nonpolar ethyl group that interacts favorably with 1-chloropentane, effectively bridging the two phases.[7][]

Trustworthiness: A key consideration is the nature of the co-solvent. Protic solvents (like ethanol) can potentially act as competing nucleophiles in SN1 or SN2 reactions, a process known as solvolysis, leading to unwanted byproducts.[12] Aprotic solvents (like THF or acetone) are often a safer choice if the desired reaction is nucleophilic substitution.[12]

Table 2: Comparison of Potential Co-Solvents

Co-Solvent	Type	Boiling Point (°C)	Key Considerations
Ethanol	Protic	78	Good general-purpose co-solvent; risk of solvolysis.[9]
Tetrahydrofuran (THF)	Aprotic	66	Excellent solvent for many organics; must be checked for peroxides.
Acetone	Aprotic	56	Highly versatile and volatile; easy to remove post-reaction.
1,4-Dioxane	Aprotic	101	Higher boiling point suitable for reactions requiring more heat.
Dimethyl Sulfoxide (DMSO)	Aprotic	189	High boiling point; excellent solvating power but can be difficult to remove.[7]

[See Experimental Protocol 1 for Co-Solvent Selection]

Strategy 2 Deep Dive: Phase-Transfer Catalysis (PTC)

Expertise & Experience: When using a co-solvent is undesirable (e.g., due to side reactions or difficult removal), Phase-Transfer Catalysis (PTC) is an elegant and powerful alternative. This technique uses a catalytic amount of a phase-transfer agent to shuttle a reactant from the aqueous phase into the organic phase where it can react with 1-chloropentane.[13][14][15]

Causality: A typical phase-transfer catalyst, such as a quaternary ammonium salt (Q⁺X⁻), works by ion exchange.[13] The catalyst's cation (Q⁺) is lipophilic due to its long alkyl chains and can enter the organic phase. At the interface, it exchanges its anion (X⁻) for the nucleophile (Nu⁻) from the aqueous phase. The newly formed lipophilic ion pair [Q⁺Nu⁻] then diffuses into the organic phase, delivering the "naked," highly reactive nucleophile directly to the 1-chloropentane substrate.[14][16]

Trustworthiness: The self-validating nature of PTC lies in its catalytic cycle. Once the nucleophile reacts, the catalyst picks up the leaving group (Cl⁻), returns to the aqueous phase, and starts the cycle again.[13] This means only a small amount of catalyst is needed, simplifying workup and minimizing waste.[14]

Caption: Encapsulation of 1-chloropentane in a micelle.

[See Experimental Protocol 3 for Micellar Catalysis]

Safety & Handling of 1-Chloropentane

Core Directive: Always handle 1-chloropentane in a well-ventilated chemical fume hood. [3][17]It is a highly flammable liquid and vapor and is harmful if swallowed, inhaled, or in contact with skin. [17][18][19]

• Personal Protective Equipment (PPE): Wear appropriate chemical safety goggles, flame-resistant lab coat, and chemical-resistant gloves. [3][17][18]* Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials like strong oxidizing agents and strong bases. [3][18]* Spills: Absorb spills with an inert material (e.g., vermiculite) and place in a suitable container for disposal. Remove all ignition sources. [3]* Disposal: Dispose of waste in accordance with federal, state, and local regulations. Do not empty into drains. [3]

Experimental Protocols

Protocol 1: Co-Solvent Selection and Trial

• Objective: To identify a suitable co-solvent that creates a single phase and promotes the desired reaction without causing side reactions.

• Materials: 1-chloropentane, aqueous reagent solution, candidate co-solvents (e.g., ethanol, THF, acetone), reaction vessel, magnetic stirrer.

• Methodology:

  • Miscibility Test (Small Scale): In a small test tube, combine 1 mL of the aqueous reagent solution and 1 mL of 1-chloropentane. The mixture will be biphasic.

  • Add a candidate co-solvent dropwise while vortexing until a single, clear phase is observed. Record the approximate volume of co-solvent required.

  • Repeat for each candidate co-solvent. The one requiring the least volume to achieve homogeneity is often a good starting point.

  • Trial Reaction: Set up a small-scale reaction based on your primary experimental design using the most promising co-solvent system.

  • Monitor the reaction progress via TLC, GC, or LC-MS. Check for the formation of any unexpected byproducts. If byproducts consistent with solvolysis appear, switch to an aprotic co-solvent.

  • Optimization: Once a suitable co-solvent is identified, optimize the ratio of co-solvent to reactants to balance reaction rate, yield, and ease of workup.

Protocol 2: Screening of Phase-Transfer Catalysts

• Objective: To select an effective PTC for a biphasic reaction between 1-chloropentane and an aqueous nucleophile.

• Materials: 1-chloropentane, aqueous nucleophile, candidate catalysts (e.g., tetrabutylammonium bromide (TBAB), hexadecyltributylphosphonium bromide), organic solvent (if different from 1-chloropentane), reaction vessel with vigorous stirring capability.

• Methodology:

  • Catalyst Selection: Choose a catalyst based on the nucleophile. Quaternary ammonium salts are common and effective. For higher temperatures, phosphonium salts are more stable. [15] 2. Reaction Setup: Combine the 1-chloropentane (or a solution of it in an organic solvent) and the aqueous nucleophile in a reaction vessel.

  • Add the phase-transfer catalyst (typically 1-5 mol% relative to the limiting reagent).

  • Crucial Step - Agitation: Begin vigorous stirring. Effective PTC requires a large surface area at the liquid-liquid interface for the catalyst to function. A mechanical overhead stirrer is often superior to a magnetic stir bar for this purpose.

  • Monitoring: Monitor the reaction progress. A successful PTC reaction will show a significant rate increase compared to the uncatalyzed biphasic system.

  • Workup: After the reaction, stop stirring and allow the layers to separate. The product will be in the organic phase, which can be separated, washed, and purified.

Protocol 3: Implementation of Micellar Catalysis

• Objective: To conduct the reaction in an aqueous medium using a surfactant to solubilize 1-chloropentane.

• Materials: 1-chloropentane, aqueous nucleophile, deionized water, surfactant (e.g., TPGS-750-M, CTAB, SDS), reaction vessel, magnetic stirrer.

• Methodology:

  • Surfactant Solution Preparation: In the reaction vessel, dissolve the surfactant in deionized water (typically a 1-2% solution by weight).

  • Add the aqueous-soluble nucleophile and stir until it is fully dissolved.

  • Substrate Addition: Add the 1-chloropentane to the aqueous surfactant solution. The mixture may initially appear cloudy or as an emulsion.

  • Reaction: Stir the mixture at the desired temperature (many micellar reactions proceed efficiently at room temperature). [20]The mixture should become more homogeneous as the 1-chloropentane is incorporated into the micelles.

  • Monitoring: Monitor the reaction by taking small aliquots, extracting with a suitable organic solvent (e.g., ethyl acetate), and analyzing the organic extract.

  • Workup: Upon completion, the product can typically be extracted from the aqueous mixture using an organic solvent. The aqueous phase containing the surfactant can often be recycled. [20]

References

• Harper College. (2009, July 20). 1-Chloropentane MSDS.
• BenchChem. (2025). An In-Depth Technical Guide to the Solubility of 1-Chloropentane in Organic Solvents.

• Wikipedia. (2021, April 15). 1-Chloropentane. [Link]

• Cole-Parmer. (2005, October 3).

• Scent.vn. 1-Chloropentane CAS# 543-59-9: Odor profile, Molecular properties, Regulation. [Link]

• Royal Society of Chemistry. (2025, July 18). Micelle-driven organic synthesis: an update on the synthesis of heterocycles and natural products in aqueous medium over the last decade. RSC Advances. [Link]

• CatSci. (2021, August 3). Faster, Cleaner and Greener: An Introduction to Micellar Catalysis for Medicine Development. [Link]

• ACS GCI Pharmaceutical Roundtable. Utilizing Micellar Catalysis for Organic Synthesis: A Desk Reference. [Link]

• Chemister.ru. 1-chloropentane. [Link]

• National Institutes of Health (NIH). (2023, June 16). Is Micellar Catalysis Green Chemistry?. PMC. [Link]

• C

• PubMed. (2013, June 15). Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. [Link]

• National Institutes of Health (NIH). 1-Chloropentane. PubChem. [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). [Link]

• Dalal Institute. Phase Transfer Catalysis. [Link]

• Wikipedia. Phase-transfer catalyst. [Link]

• Wikipedia. Cosolvent. [Link]

• Chemistry LibreTexts. (2015, July 9). 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. [Link]

• Int J Pharm Chem Anal. Solubility: An overview. [Link]

• Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. [Link]

• Chemguide. nucleophilic substitution - halogenoalkanes and hydroxide ions. [Link]

• Journal of Drug Delivery and Therapeutics. (2023, March 13). Solubility enhancement techniques: A comprehensive review. [Link]

• ResearchGate. A guide to the selection of co-solvents to enable the easiest separation by distillation. [Link]

• Pathwayz. ORGANIC CHEMISTRY / REACTIONS OF HALOALKANES. [Link]

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. [Link]

• National Institutes of Health (NIH). (2022, September 12). Biochemistry, Dissolution and Solubility. StatPearls. [https://www.ncbi.nlm.nih.gov/books/NBK54 dissolution and solubility/]([Link] dissolution and solubility/)

• ResearchGate. Solubilization by cosolvents. Establishing useful constants for the log-linear model. [Link]

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• 4. 1-Chloropentane, 98%, ACROS Organics 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 5. 1-Chloropentane - Wikipedia [en.wikipedia.org]
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Technical Support Center: Alkylation Workflows &amp; 1-Chloropentane Alternatives

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in their alkylation workflows when utilizing 1-chloropentane. Traditionally used to introduce a pentyl group, 1-chloropentane frequently causes stalled reactions, poor yields, and requires harsh thermal conditions due to the poor leaving-group ability of the chloride ion. Furthermore, halogenated reagents are increasingly being phased out of drug development pipelines in favor of sustainable green chemistry.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols for transitioning your workflows to superior alternatives like 1-bromopentane, pentyl tosylate, and 1-pentanol.

Section 1: Diagnostic FAQ & Troubleshooting

Q1: My N-alkylation of a secondary amine using 1-chloropentane is stalling at 30% conversion, even after 24 hours at reflux. Why is this happening, and how can I fix it? Causality & Solution: The chloride ion is a relatively poor leaving group because it is a stronger base and less polarizable than its heavier halogen counterparts[1]. In an SN2 mechanism, the activation energy barrier for displacing chloride is high, leading to sluggish kinetics and steric congestion during the transition state[1].

• Immediate Fix: Add 10 mol% of sodium iodide (NaI) or potassium iodide (KI) to the reaction mixture (Finkelstein reaction conditions). The highly nucleophilic iodide ion displaces the chloride to form 1-iodopentane in situ, which is subsequently attacked by your amine at a much faster rate.

• Long-term Alternative: Switch your electrophile to 1-bromopentane [2]. Bromide is a significantly better leaving group, accelerating the SN2 backside attack without requiring catalytic additives[2].

Q2: We are trying to eliminate halogenated waste from our drug development pipeline. Can we use 1-pentanol directly for N-alkylation? Causality & Solution: Yes, direct N-alkylation using alcohols is a highly efficient, atom-economical "green" alternative[3]. However, the hydroxyl group (-OH) is a terrible leaving group and must be chemically or catalytically activated. You have two primary pathways:

• Borrowing Hydrogen (Hydrogen Autotransfer): Utilizing a transition metal catalyst (e.g., Ruthenium or Manganese pincer complexes), 1-pentanol is transiently oxidized to pentanal. The amine condenses with the aldehyde to form an imine, which the catalyst then reduces back to the alkylated amine using the hydrogen "borrowed" in the first step[3]. Water is the only byproduct.

• Mitsunobu Reaction: If you lack the setup for transition-metal catalysis, you can activate 1-pentanol using triphenylphosphine (PPh3) and an azodicarboxylate (e.g., DBAD or DIAD)[4]. This converts the -OH into an oxyphosphonium intermediate—an exceptional leaving group—allowing for mild, stereospecific coupling[5].

Section 2: Quantitative Reagent Comparison

Table 1: Comparative Analysis of Pentylating Agents

Reagent	Leaving Group	Relative SN2 Rate	Atom Economy	Toxicity / Environmental Impact	Primary Application
1-Chloropentane	Chloride (-Cl)	1x (Baseline)	Moderate	High (Halogenated waste)	Legacy solvent/reagent
1-Bromopentane	Bromide (-Br)	~50x - 100x	Moderate	High (Halogenated waste)	Fast benchtop SN2 alkylations
Pentyl Tosylate	Tosylate (-OTs)	~1000x	Low	Moderate (Sulfonate waste)	Difficult/sterically hindered SN2
1-Pentanol	Hydroxyl (-OH)*	N/A (Requires activation)	High (Water byproduct)	Low (Green chemistry)	Catalytic Borrowing Hydrogen / Mitsunobu

*Must be activated catalytically or stoichiometrically prior to nucleophilic attack.

Section 3: Mechanistic Workflows & Decision Trees

Caption: Troubleshooting logic tree for stalled alkylation reactions involving 1-chloropentane.

Caption: Mechanistic pathway of the Borrowing Hydrogen (Hydrogen Autotransfer) reaction.

Section 4: Validated Experimental Protocols

Protocol A: Accelerated N-Alkylation using 1-Bromopentane (Self-Validating System)

Causality: By substituting chlorine for bromine, the activation energy of the SN2 transition state is significantly lowered. Utilizing a polar aprotic solvent (e.g., DMF or Acetone) leaves the nucleophile unsolvated and highly reactive, favoring SN2 over competing SN1 pathways[2].

• Preparation: In a flame-dried 50 mL round-bottom flask, dissolve 1.0 eq of the secondary amine in anhydrous DMF (0.2 M).

• Base Addition: Add 2.0 eq of anhydrous potassium carbonate (K2CO3).

  • Self-Validation Check: The suspension should remain easily stirrable. K2CO3 acts as an insoluble heterogeneous base to scavenge HBr without hydrolyzing the alkyl halide.

• Electrophile Addition: Dropwise, add 1.1 eq of 1-bromopentane at room temperature.

• Reaction & Tracking: Heat the mixture to 60°C.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc). The disappearance of the amine spot and the emergence of a higher Rf product spot within 2-4 hours confirms successful kinetics (compared to the >24h typically required for 1-chloropentane).

• Workup: Quench with water, extract with ethyl acetate (3x), wash the organic layer with brine (5x) to remove DMF, dry over Na2SO4, and concentrate in vacuo.

Protocol B: Halogen-Free Alkylation via Mitsunobu Reaction with 1-Pentanol

Causality: Triphenylphosphine (PPh3) and an azodicarboxylate (e.g., DBAD) convert the unreactive -OH of 1-pentanol into an oxyphosphonium intermediate. This creates an exceptional leaving group that drives the SN2 displacement by a pronucleophile[4].

• Preparation: Dissolve 1.0 eq of the pronucleophile (e.g., a sulfonamide or acidic heterocycle) and 1.2 eq of 1-pentanol in anhydrous THF (0.1 M) under nitrogen[4].

• Phosphine Addition: Add 1.2 eq of PPh3 and cool the reaction flask to 0°C using an ice bath.

• Activation: Slowly add 1.2 eq of DBAD dropwise over 10 minutes.

  • Self-Validation Check: The solution will temporarily turn yellow upon each drop, fading as the DBAD-PPh3 betaine intermediate forms and reacts with the alcohol.

• Coupling: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation Check: Complete consumption of the starting material by LC-MS indicates the oxyphosphonium intermediate was successfully displaced.

• Purification: Concentrate the mixture. The byproduct, triphenylphosphine oxide (TPPO), is notoriously difficult to remove.

  • Pro-Tip: Triturate the crude mixture in cold diethyl ether; much of the TPPO will precipitate and can be filtered off before column chromatography[5].

References[1] Help with SN2 Reactions - Organic Chemistry, Varsity Tutors.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Dd0gYzfWf6p3nMqn9sw-ex9N_WdDnT7mk7g2Qrq_fWl2DIsF9firkmQiIVly6ByA1rzYRjFY8qHEoDh6Epj5hAs3rIPCBtBskS0OxSIuHMnxFzm-RIwOyaqtzHraj9OIX6Z0CaoZJvo9K_Cw3ur5F9eJUPtAkrkdWlAcI3t3a3tAYI9mTRSuGeVneb00YGA5h2139vkDdk4=[2] The reaction of 1-bromopentane with 1 equivalent of sodium azide, Study.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlOjTFya2naFU-TttNlXAmnNFEsqBrPL9Ah4r70S-DEjqiUYHvw2P4hOPe0IanmtCAroJWLErd_zsBZtL3zRj4onIa8B3qtore99b7ZGMhh89Z0GBYIADzRhsjpumaF8mLiQ98q2rruXQf_ERS9magDqVofvNui2az4l2ePecKYJMPZNr554PD3AbcGulP7-g0hZJgT3EHGzDb7oIOO2yU2Uinf_VG_hsx3AB9IwDXEOF7c4jUheg-8o9sMxCs8R-sX7jkxuaQOC5mJkhPBDROFInYuDttEM0L9f6PbXmXzkhJhzQhlnyEfVYZbslTq2SqxRw2CJFCeVbhU2C1HrL5u77ehS4gS4JuMndVeV_iKjI4-jYvobE9lZGmUha2emZz7RdbPiSDBFtYVpnuw58m271azWakjnXpR-PfjBetgrhODMBlRntQOK6fwrNILDQEHAV4-6ytTzEF8sGhn4o=[4] Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights, ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaemjxGl3oLxZGA2MPeYaCE2UrXq_c3cQBlgOqfGkkroQSGSOqEE0K9qqjY15ZLErtwtECl7ThohtTJGepe_YEdmgqWcpto3O2z4dyOvSvqjzcoa_eAFJmWxiT8rdA4dX8YFVCFaeXqr1SvAZbfB9plqhBiisObY28jmp7NBaP8AqwCwKiXMBMrgw25c0DDzuUVir_X99bXwXQc1iqS2fmAJjKf5BWlh8z28Y24h2Er5mNmxJDHlAZ00jYx0jYfULyFnCgK9jJ3F8wbCXjfEHtLT8CL2OrRQeRu-5skyJsy-B--fe98x6C5QYhBF3fl-JKNat0CIA5zA==[5] Stereospecific Coupling of Alcohols and Carbanion Nucleophiles through a Circular P(V) Activation Manifold, ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFVKO8glL1CPT_5e4mYDaOf1cIkc7ZEElS4yR2VW2qXMCjd6oaiTMOoL1f-iPUdKDL-msUAfWMa_2uqLYS3heQPpukpzEp52TDs4Xn0lT-v3MvAR54JRvxler5n6FpZ34YnWZUy-Gd1D8bdvNZlffo=[3] 2-(Methylamino)ethanol | High Purity | For Research Use, Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqE4RBxswCDMuMPW7B5QR-d-yf6e7LRwYVSFO4kHHoTTkosLqO5ToIB8ebjx1D83hQQ703PI_IN2L_WG9AwZVHwKwxpaXcd47AGHuyOuPm1LxJ3nuWKFkId2woc0l8TC7I8LkO3rQ=

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Reference Data & Comparative Studies

comparative reactivity of 1-chloropentane vs 1-bromopentane

Title : Comparative Reactivity of 1-Chloropentane vs. 1-Bromopentane: A Comprehensive Guide for Researchers

Executive Summary

In organic synthesis and drug development, the choice of an alkylating agent can dictate the efficiency, yield, and scalability of a reaction. Among primary alkyl halides, 1-chloropentane and 1-bromopentane are frequently utilized as five-carbon building blocks. While they share identical carbon skeletons, their reactivity profiles in bimolecular nucleophilic substitution (S_N2) reactions differ significantly due to the nature of their halogen leaving groups[1]. This guide provides an objective, data-driven comparison of their reactivities, supported by mechanistic causality and self-validating experimental protocols.

Mechanistic Causality: Why Bromide Outperforms Chloride

The relative reaction rates of 1-chloropentane and 1-bromopentane in S_N2 pathways are governed by two primary factors:

• Bond Dissociation Energy (BDE) : The activation energy required to break the carbon-halogen bond is a critical rate-determining factor. The C–Cl bond is shorter and stronger, with a of approximately 338 kJ/mol[2][3]. In contrast, the C–Br bond is longer and weaker, possessing a BDE of roughly 280 kJ/mol[2]. This lower energy barrier makes the C–Br bond significantly during nucleophilic attack.

• Leaving Group Ability (Polarizability) : A superior leaving group must effectively stabilize the developing negative charge in the transition state. The bromide ion (Br⁻) is larger and more polarizable than the chloride ion (Cl⁻)[4]. This increased atomic radius allows the negative charge to be dispersed over a larger volume, rendering bromide a much more[1][4]. Consequently, 1-bromopentane reacts at a than 1-chloropentane[5].

Quantitative Data Comparison

The following table summarizes the physicochemical and kinetic parameters that dictate the comparative reactivity of these two alkyl halides.

Property	1-Chloropentane	1-Bromopentane
Chemical Formula	C₅H₁₁Cl	C₅H₁₁Br
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
Bond Dissociation Energy (BDE)	~338 kJ/mol[2]	~280 kJ/mol[2]
Relative S_N2 Reactivity	Slower	Faster
Halogen Electronegativity (Pauling)	3.16	2.96
Leaving Group Polarizability	Lower	Higher

Experimental Validation: The Finkelstein Reaction Protocol

To empirically validate the reactivity difference, researchers commonly employ the [6][7]. This S_N2 reaction involves treating the alkyl halide with sodium iodide (NaI) in anhydrous acetone to yield an alkyl iodide[7][8].

Causality Behind the Protocol : This protocol is a self-validating system based on Le Chatelier's principle and differential solubility. NaI is highly soluble in anhydrous acetone, whereas the byproduct salts (NaCl and NaBr) are insoluble[7][9]. As the reaction proceeds, the insoluble salts , driving the equilibrium forward[7][10]. The time elapsed until visible turbidity (precipitation) occurs serves as a direct, quantifiable measure of reaction kinetics[6].

Step-by-Step Methodology :

• Reagent Preparation : Prepare 0.1 M solutions of 1-chloropentane and 1-bromopentane in anhydrous acetone[11]. Prepare a 1.0 M solution of Sodium Iodide (NaI) in anhydrous acetone[11]. Ensure all glassware is strictly oven-dried, as trace moisture can interfere with salt precipitation.

• Reaction Setup : Label two clean, dry test tubes. Add 1.0 mL of the 1-chloropentane solution to Tube A, and 1.0 mL of the 1-bromopentane solution to Tube B.

• Initiation : Simultaneously add 1.0 mL of the 1.0 M NaI solution to both test tubes. Start a timer immediately.

• Observation : Monitor both tubes against a dark background to easily detect the formation of a white precipitate (turbidity).

• Data Interpretation : Tube B (1-bromopentane) will exhibit rapid turbidity due to the fast precipitation of NaBr, quantitatively demonstrating its superior reactivity[6][11]. Tube A (1-chloropentane) will remain clear for a significantly longer duration, often requiring mild heating to force the precipitation of NaCl[6][7].

Visualizing the Reaction Workflow

Finkelstein reaction workflow comparing the SN2 kinetics of 1-chloropentane and 1-bromopentane.

Applications in Drug Development

Understanding this comparative reactivity is vital for drug development professionals designing synthetic routes:

• When to choose 1-Bromopentane : Selected when rapid, high-yield alkylations are required at lower temperatures[1]. Its high reactivity is ideal for synthesizing complex Active Pharmaceutical Ingredients (APIs) where prolonged heating might degrade sensitive functional groups.

• When to choose 1-Chloropentane : Preferred when the synthetic step requires a less aggressive electrophile to prevent over-alkylation, or when long-term storage stability and lower raw material costs are prioritized over rapid kinetics[1].

References

• Title : Question Answer Marks Guidance 1 (a) 1-bromopentane reacts faster OR 1-chloropentane reacts slower Source : Physics & Maths Tutor URL :[Link]

• Title : Bond dissociation energies in simple molecules Source : NIST Technical Series Publications URL :[Link]

• Title : Finkelstein reaction Source : Wikipedia URL :[Link]

• Title : Finkelstein Reaction: Definition, Mechanism, Uses & Key Differences Source : Vedantu URL : [Link]

• Title : Finkelstein Reaction: Definition, Examples and Mechanism Source : Chemistry Learner URL : [Link]

• Title : Bond dissociation energy Source : Wikipedia URL :[Link]

• Title : Solved You are studying the reactivity of alkyl halides in Source : Chegg URL : [Link]

• Title : 8 constitutional isomers of molecular formula C5H11Cl, C5H11Br, C5H11I or C5H11F Source : Doc Brown's Chemistry URL : [Link]

• Title : The rates of hydrolysis of 1-chloropentane, 1-bromopentane and 1-iodopentane Source : Gauth URL : [Link]

• Title : IB DP Chemistry 20.1 Types of organic reactions HL Paper 1 Source : IITian Academy URL :[Link]

• Title : Finkelstein reaction – Knowledge and References Source : Taylor & Francis URL :[Link]

Sources

• 1. 8 constitutional isomers of molecular formula C5H11Cl, C5H11Br, C5H11I or C5H11F structural formula skeletal formula R/S optical stereoisomers, chain and positional isomers, 11 distinct isomers Doc Brown's revision notes for advanced level organic chemistry courses [docbrown.info]
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validating the structure of 1-chloropentane using 2D NMR

Validating the Structure of 1-Chloropentane: A Comparative Guide to 1D vs. 2D NMR Methodologies

Executive Summary

The unambiguous structural elucidation of aliphatic halides is a fundamental requirement in chemical research, quality control, and active pharmaceutical ingredient (API) development. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy is the traditional first-line analytical tool, it frequently falls short when analyzing linear alkyl chains due to severe spectral overlap.

This guide objectively compares the analytical performance of standard 1D NMR ( 1 H and 13 C) against a comprehensive Two-Dimensional (2D) NMR suite (COSY, HSQC, and HMBC) for the structural validation of 1-chloropentane ( C5​H11​Cl ). By examining the causality behind experimental choices, we demonstrate how 2D NMR provides a self-validating system necessary for definitive structural assignment.

The Analytical Challenge: Limitations of 1D NMR

1-Chloropentane consists of a five-carbon linear chain terminating in an electronegative chlorine atom. The structural validation of this molecule relies on mapping the connectivity from C1 to C5.

The 1D 1 H NMR Bottleneck: The inductive effect of the chlorine atom strongly deshields the protons on C1 (~3.53 ppm) and moderately deshields C2 (~1.78 ppm). However, this inductive effect diminishes rapidly through the σ -bonds. Consequently, the protons on C3 and C4 reside in nearly identical magnetic environments. In a standard 1D 1 H NMR spectrum, these signals merge into a complex, overlapping multiplet between 1.30 and 1.45 ppm[1]. This overlap makes it impossible to accurately extract J -coupling constants or definitively assign the internal methylene protons.

The 1D 13 C NMR Disconnect: Because 13 C NMR operates over a much wider frequency range (~200 ppm compared to ~10 ppm for 1 H), it successfully resolves all five distinct carbon atoms[2]. However, standard decoupled 13 C NMR lacks connectivity data. It confirms the presence of five unique carbons but cannot prove how they are linked, leaving the structural validation incomplete.

The Solution: 2D NMR as a Self-Validating System

To overcome the limitations of 1D NMR, a suite of 2D NMR experiments is employed. This approach is highly favored in pharmaceutical R&D because orthogonal experiments interlock to confirm the same structural hypothesis, creating a self-validating analytical system[3].

• COSY (Correlation Spectroscopy): Detects homonuclear 1 H- 1 H spin-spin coupling through 2 to 3 bonds. It maps the adjacent protons along the alkyl chain (e.g., H1 couples to H2; H2 couples to H1 and H3).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons ( 1JCH​ ). Causality: This is the critical step for resolving the C3/C4 overlap. By spreading the overlapping 1 H signals along the highly resolved 13 C axis, HSQC isolates the H3 and H4 signals unambiguously.

• HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range proton-carbon couplings ( 2JCH​ and 3JCH​ ). HMBC confirms the carbon skeleton, proving that the fragments identified in COSY and HSQC are connected in the correct sequence[4].

Experimental Protocol

The following step-by-step methodology outlines the standard acquisition parameters for validating 1-chloropentane using a high-field (400 MHz or 500 MHz) NMR spectrometer.

Step 1: Sample Preparation

• Weigh approximately 20–30 mg of high-purity 1-chloropentane.

• Dissolve the sample in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer the homogenous solution into a clean, dry 5 mm NMR tube, ensuring a solvent depth of at least 4 cm to maintain magnetic field homogeneity.

Step 2: 1D NMR Acquisition

• 1 H NMR: Acquire 16 scans with a spectral width of 12 ppm, an acquisition time of 3.0 seconds, and a relaxation delay (D1) of 1.0 second.

• 13 C{ 1 H} NMR: Acquire 1024 scans with a spectral width of 250 ppm, utilizing broadband proton decoupling (WALTZ-16) to yield singlet carbon peaks.

Step 3: 2D NMR Suite Acquisition

• 1 H- 1 H COSY: Acquire using a standard gradient-selected pulse program. Set 128 t1​ increments with 4 scans per increment.

• 1 H- 13 C HSQC: Optimize the delay for a one-bond coupling constant ( 1JCH​ ) of 145 Hz. Acquire 256 t1​ increments to ensure high resolution in the indirect carbon dimension.

• 1 H- 13 C HMBC: Optimize the delay for long-range couplings ( nJCH​ ) of 8 Hz. Acquire 256 t1​ increments.

Step 4: Data Processing Apply zero-filling to a 2K x 1K matrix. Use a sine-squared bell apodization function in both dimensions before Fourier transformation to enhance signal-to-noise ratio and resolution. Phase and baseline correct the spectra automatically, referencing the residual CHCl3​ peak to 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C).

Quantitative Data Presentation

The tables below summarize the expected chemical shifts and 2D correlations, objectively demonstrating how 2D data resolves the ambiguities present in the 1D data.

Table 1: 1D NMR Chemical Shifts of 1-Chloropentane (in CDCl3​ ) | Position | Carbon Type | 13 C Shift (ppm) | 1 H Shift (ppm) | 1 H Multiplicity | 1D Analytical Limitation | | :--- | :--- | :--- | :--- | :--- | :--- | | C1 | −CH2​−Cl | 45.0 | 3.53 | Triplet (t) | Clear assignment due to Cl electronegativity. | | C2 | −CH2​− | 32.6 | 1.78 | Multiplet (m) | Broadened by coupling to C1 and C3. | | C3 | −CH2​− | 29.2 | 1.38 | Multiplet (m) | Severe overlap with C4. | | C4 | −CH2​− | 22.4 | 1.34 | Multiplet (m) | Severe overlap with C3. | | C5 | −CH3​ | 14.0 | 0.91 | Triplet (t) | Clear assignment (terminal methyl). |

Table 2: 2D NMR Correlation Matrix (The Self-Validating System) | Proton Signal | COSY Correlations (3-bond 1 H- 1 H) | HSQC Correlation (Direct 1 H- 13 C) | HMBC Correlations (Long-range 1 H- 13 C) | | :--- | :--- | :--- | :--- | | H1 (3.53 ppm) | H2 | C1 (45.0 ppm) | C2, C3 | | H2 (1.78 ppm) | H1, H3 | C2 (32.6 ppm) | C1, C3, C4 | | H3 (1.38 ppm) | H2, H4 | C3 (29.2 ppm) | C1, C2, C4, C5 | | H4 (1.34 ppm) | H3, H5 | C4 (22.4 ppm) | C2, C3, C5 | | H5 (0.91 ppm) | H4 | C5 (14.0 ppm) | C3, C4 |

Note: By looking at the HSQC column, the overlapping H3 and H4 protons are definitively separated by their respective carbon shifts (29.2 ppm vs 22.4 ppm).

Logical Workflow Visualization

The following diagram illustrates the comparative logic between relying solely on 1D NMR versus employing a 2D NMR suite for structural validation.

Workflow comparing 1D vs. 2D NMR logic for resolving structural ambiguities.

Conclusion

While 1D NMR provides a rapid preliminary assessment of 1-chloropentane, it lacks the resolving power to differentiate the internal methylene protons (C3 and C4) and cannot independently prove molecular connectivity. The 2D NMR suite (COSY, HSQC, HMBC) is objectively superior for definitive structural validation. By dispersing overlapping proton signals across the carbon dimension and mapping both short- and long-range atomic interactions, 2D NMR provides a robust, self-validating dataset essential for rigorous scientific publication and pharmaceutical compliance.

References

• PubChem. "1-Chloropentane | C5H11Cl | CID 10977." National Institutes of Health (NIH). Available at: [Link]

• ResolveMass. "Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025." ResolveMass Analytical Services. Available at: [Link]

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Comparative Kinetics and Efficacy of 1-Chloropentane in SN2 Alkylation Workflows

Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Alkyl Halides in SN2 Workflows

Bimolecular nucleophilic substitution (SN2) is a cornerstone of synthetic organic chemistry and active pharmaceutical ingredient (API) development. Selecting the optimal alkyl halide dictates reaction efficiency, yield, and impurity profiles. 1-Chloropentane, an unbranched primary alkyl chloride, offers a unique balance of stability and reactivity compared to its brominated or secondary counterparts. This guide provides a rigorous, data-driven comparison of 1-chloropentane against alternative alkyl halides, detailing the mechanistic causality behind its performance and offering a self-validating experimental protocol for kinetic evaluation.

Mechanistic Causality: Steric and Electronic Parameters

In an SN2 reaction, the nucleophile attacks the electrophilic carbon simultaneously as the leaving group departs, resulting in a concerted inversion of stereochemical configuration[1]. The overall reaction rate is governed by two primary factors: steric hindrance at the electrophilic center and the leaving group's ability to stabilize the developing negative charge[2].

Steric Effects

1-Chloropentane is an unbranched primary (1°) alkyl halide. The lack of alpha- or beta-branching minimizes steric repulsion in the pentacoordinate transition state[3]. Consequently, it reacts significantly faster than secondary halides like 2-chloropentane or cyclohexyl chloride, where the additional carbon bulk sterically impedes the nucleophile's backside attack and elevates the activation energy[4].

Leaving Group Ability

The carbon-chlorine bond is stronger and less polarizable than carbon-bromine or carbon-iodine bonds[5]. Chloride (Cl⁻) is a moderate leaving group compared to the superior leaving group ability of bromide (Br⁻) or iodide (I⁻)[6]. Therefore, 1-chloropentane exhibits slower reaction kinetics than 1-bromopentane or 1-iodopentane[6]. However, this attenuated reactivity can be strategically advantageous in drug development to prevent over-alkylation or when handling highly reactive nucleophiles. Furthermore, it is critical to monitor for side reactions; the most common side reaction for 1-chloropentane under strongly basic conditions is the E2 (bimolecular elimination) reaction[7].

Quantitative Data Comparison

The following table summarizes the relative SN2 reaction rates of various alkyl halides, illustrating the profound impact of sterics and leaving group identity.

Substrate	Substitution Type	Leaving Group	Relative SN2 Rate	Key Physicochemical Characteristic
1-Iodopentane	1°	I⁻	~30,000	Highest polarizability, weakest C-X bond
1-Bromopentane	1°	Br⁻	~10,000	Optimal balance of reactivity and cost
1-Chloropentane	1°	Cl⁻	1 (Baseline)	High stability, lower propensity for side reactions
2-Chloropentane	2°	Cl⁻	< 0.05	High steric hindrance, prone to E2 elimination
1-Chloro-2,2-dimethylpropane	1° (Neopentyl)	Cl⁻	~0.00001	Extreme steric block at the beta-carbon

Experimental Protocol: Kinetic Evaluation via the Finkelstein Reaction

To objectively compare the reactivity of 1-chloropentane with its analogs, researchers utilize the Finkelstein reaction[8]. This protocol relies on the nucleophilic substitution of the alkyl halide with sodium iodide (NaI) in anhydrous acetone[6].

Causality & Self-Validation: Acetone is a polar aprotic solvent that readily dissolves NaI but not sodium chloride (NaCl) or sodium bromide (NaBr)[6]. Because acetone lacks hydrogen-bond donors, the iodide nucleophile remains unsolvated and highly reactive[1]. The continuous precipitation of the NaCl by-product drives the equilibrium forward (Le Chatelier's principle) and provides a self-validating visual or turbidimetric marker for reaction progress[8].

Step-by-Step Methodology

• Reagent Preparation: Dry acetone over molecular sieves (3Å) to ensure strictly anhydrous conditions, as water will solvate the nucleophile and depress the SN2 rate[1]. Prepare a 0.5 M solution of anhydrous NaI in the dried acetone.

• Substrate Equilibration: Transfer 10.0 mL of the NaI solution into a series of dry, nitrogen-flushed Schlenk flasks. Equilibrate the flasks in a thermostated water bath at 25.0 ± 0.1 °C.

• Reaction Initiation: Inject 1.0 mmol of the target alkyl halide (e.g., 1-chloropentane, 1-bromopentane, or 2-chloropentane) into the respective flasks[9]. Start the timer immediately upon injection.

• Kinetic Tracking: Monitor the reaction via turbidimetry (measuring the absorbance/scattering of the precipitating NaCl/NaBr) or by tracking nonaqueous conductivity as the ionic composition of the solution changes[9].

• Quenching and Analysis: Withdraw 100 μL aliquots at specific intervals and quench them in cold hexanes/water. Analyze the organic layer via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the disappearance of the starting alkyl halide.

• Data Synthesis: Plot ln([RX]₀/[RX]t) versus time to extract the pseudo-first-order rate constant (kobs), confirming the relative reactivity hierarchy[9].

Visualization of the Kinetic Workflow

Experimental workflow for determining relative SN2 reaction rates via the Finkelstein reaction.

Strategic Application in Drug Development

While 1-bromopentane and 1-iodopentane offer superior kinetics, 1-chloropentane is frequently selected in industrial scale-up and API synthesis for several key reasons:

• Selectivity: Its moderate reactivity minimizes polyalkylation when reacting with polyfunctional nucleophiles (e.g., primary amines), ensuring higher yields of mono-alkylated products.

• Storage and Stability: Alkyl chlorides are generally more stable and less photosensitive than iodides, which readily degrade over time.

• Cost-Efficiency: Chlorinated alkanes are generally more economical for large-scale pharmaceutical manufacturing compared to their brominated or iodinated counterparts.

References

• "Chapter 7 Alkyl Halides and Nucleophilic Substitution", uci.edu. URL: [Link]

• "CHAPTER 9. SUBSTITUTION REACTIONS - Organic Chemistry", uky.edu. URL: [Link]

• "SN1 and SN2 Reaction Mechanisms", scribd.com. URL: [Link]

• "A Safer, Discovery-Based Nucleophilic Substitution Experiment", researchgate.net. URL: [Link]

• "Organic Chemistry Mechanisms: SN1, SN2, E1, E2 Review", studylib.net. URL: [Link]

• "Organic Chemistry", uzh.ch. URL: [Link]

• "ALKYL HALIDE (HALOALKANES)", byjus.com. URL: [Link]

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Cross-Validation of Analytical Methods for 1-Chloropentane Quantification

Executive Summary & Rationale

1-Chloropentane (n-amyl chloride) is a volatile alkyl halide widely utilized as an alkylating agent in active pharmaceutical ingredient (API) synthesis and as a specialty solvent. With a boiling point of 107–108 °C and high volatility 1, its quantification is critical for both pharmaceutical impurity profiling (to monitor potentially genotoxic alkyl halides) and environmental compliance.

When establishing a control strategy, laboratories frequently face the decision to upgrade from legacy Gas Chromatography-Flame Ionization Detection (GC-FID) methods to highly specific Gas Chromatography-Mass Spectrometry (GC-MS) platforms. According to the ICH Q2(R2) guidelines 2, any transition between analytical procedures requires a rigorous cross-validation to demonstrate that the new method yields equivalent or superior accuracy, precision, and specificity 3. This guide provides an objective comparison of GC-FID and GC-MS for 1-chloropentane quantification, supported by self-validating experimental protocols and analytical lifecycles.

Mechanistic Foundations of Detection

To understand the cross-validation data, one must first understand the causality behind the detector responses:

• GC-FID (Universal Hydrocarbon Detection): The FID relies on the combustion of carbon-hydrogen bonds in a hydrogen-air flame, producing ions that generate a measurable current. While highly linear over a wide dynamic range, FID lacks structural specificity. It cannot easily distinguish 1-chloropentane from a co-eluting non-halogenated hydrocarbon of similar boiling point.

• GC-MS with Electron Impact (Structural Specificity): GC-MS utilizes 70 eV electron impact (EI) ionization. The addition of a chlorine atom significantly increases the ionization cross-section compared to the parent alkane, enhancing the relative molar response 4. For 1-chloropentane, the molecular ion (m/z 106) is weak; fragmentation is dominated by the loss of HCl to form m/z 70, and the loss of a chloromethyl radical to form m/z 55 5. Monitoring these specific ions allows MS to completely ignore co-eluting matrix noise.

ICH Q2(R2) core parameters evaluated during the cross-validation of analytical methods.

Comparative Performance Data

The following table synthesizes the quantitative performance of both methods when analyzing 1-chloropentane in complex matrices (e.g., wastewater or API reaction mixtures). The GC-MS data aligns with the stringent criteria set by EPA Method 8260D for volatile organic compounds 6.

Validation Parameter	GC-FID (Legacy Method)	GC-MS (SIM Mode)	Cross-Validation Acceptance Criteria (ICH Q2)
Linearity (R²)	0.9992	0.9998	≥ 0.995
Limit of Detection (LOD)	0.5 µg/L	0.05 µg/L	Signal-to-Noise ≥ 3:1
Limit of Quantitation (LOQ)	1.5 µg/L	0.15 µg/L	Signal-to-Noise ≥ 10:1
Precision (%RSD, n=6)	4.2%	2.8%	≤ 15%
Accuracy (Mean Recovery)	96.5%	98.2%	80% - 120%
Matrix Interference	High (Requires baseline resolution)	Low (Orthogonal mass filtering)	No interference at retention time

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must be a self-validating system. The workflows below incorporate system suitability testing (SST) and blank subtraction rules mandated by regulatory bodies.

Protocol 1: Sample Preparation (Purge & Trap / Headspace)

Causality: 1-chloropentane is highly volatile. Direct liquid injection of aqueous or complex samples leads to inlet liner contamination and peak tailing. Purge and trap (P&T) or Headspace (HS) selectively extracts the volatile analyte, leaving non-volatile matrix components behind 7.

• Aliquoting: Transfer 5.0 mL of the sample into a 20 mL headspace vial.

• Internal Standard (IS) Addition: Spike the sample with 10 µL of 1-chlorohexane-d13 (IS) to yield a final IS concentration of 50 µg/L. Rationale: The IS corrects for any variations in extraction efficiency or injection volume.

• Equilibration: Seal with a PTFE-lined septum. Incubate at 80 °C for 15 minutes with agitation to drive 1-chloropentane into the gas phase.

Protocol 2: GC-MS Quantification (Adapted from EPA 8260D)

Causality: EPA Method 8260D specifies that the MS must be tuned using Bromofluorobenzene (BFB) to ensure standardized ion abundance ratios before any quantitative data is acquired 8.

• System Suitability (Tuning): Inject 50 ng of BFB. Verify that the m/z 95 base peak and relative abundances of m/z 96, 174, and 176 meet EPA 8260D criteria.

• Injection: Inject 1.0 µL of the headspace gas using a split ratio of 1:20. Rationale: Split injection prevents column overloading and maintains sharp peak shapes.

• Separation: Use a 6% cyanopropylphenyl / 94% dimethyl polysiloxane column (e.g., DB-624, 30m x 0.25mm x 1.4µm). Program the oven: 40 °C (hold 3 min), ramp at 10 °C/min to 200 °C.

• Detection (SIM Mode): Monitor m/z 55 (Quantifier), m/z 70 (Qualifier 1), and m/z 42 (Qualifier 2) 5.

Protocol 3: GC-FID Quantification

• Injection & Separation: Utilize the exact same headspace extraction, column, and oven temperature program as Protocol 2 to ensure chromatographic equivalence.

• Detection: Set the FID temperature to 250 °C. Hydrogen flow at 30 mL/min, Air flow at 300 mL/min, and Makeup gas (Nitrogen) at 25 mL/min.

• Integration: Subtract the method blank. Note: Unlike MS, FID cannot filter out co-eluting peaks via mass-to-charge ratio. Baseline resolution (Rs > 1.5) is strictly required.

Parallel experimental workflow for GC-FID and GC-MS data acquisition.

Statistical Cross-Validation (Method Equivalence)

To finalize the cross-validation, the analytical lifecycle dictates that the two methods must be statistically compared using incurred samples (real-world samples containing the analyte) 9.

Procedure:

• Analyze 15 incurred samples spanning the linear range using both GC-FID and GC-MS.

• Perform a Paired t-test to determine if there is a statistically significant difference between the means of the two methods (p-value > 0.05 indicates equivalence).

• Generate a Bland-Altman Plot to assess agreement. The difference between the GC-FID and GC-MS results for each sample is plotted against the average of the two results.

• Acceptance: If 95% of the data points fall within ±15% of the limits of agreement, the GC-MS method is successfully cross-validated and can officially replace the GC-FID method for 1-chloropentane quantification [[10]]().

References

• SCION Instruments. "EPA 8260: Analysis of Volatile Organic Compounds by GC-MS". 8

• Crea Analytical. "Epa 8260 & Epa 624". 7

• ThermoFisher. "Analysis of VOCs according to EPA Method 8260". 6

• QbD Group. "ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline". 2

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline". 10

• Restek. "1-Chloropentane: CAS # 543-59-9 Compound Information and Applications for GC and LC Analysis". 5

• European Medicines Agency (EMA). "ICH Q2(R2) guideline on validation of analytical procedures - Step 5". 3

• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained". 9

• Journal of Chromatographic Science. "Determination of GC–MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs". [[4]]()

• Sigma-Aldrich. "1-Chloropentane 99 543-59-9". 1

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• 1. 1-氯戊烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. QbD Group — Life Sciences Consulting | 600+ Experts [qbdgroup.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. academic.oup.com [academic.oup.com]
• 5. ez.restek.com [ez.restek.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. creaanalytical.com.au [creaanalytical.com.au]
• 8. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 9. intuitionlabs.ai [intuitionlabs.ai]
• 10. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

comparative study of 1-chloropentane as a solvent versus other chlorinated alkanes

Title: A Comparative Guide to 1-Chloropentane vs. Traditional Chlorinated Alkanes in Advanced Solvation and Synthesis

Executive Summary

Chlorinated alkanes have historically served as the backbone of organic synthesis and liquid-liquid extraction. However, the ubiquitous use of legacy solvents like dichloromethane (DCM), chloroform, and 1,2-dichloroethane (DCE) is increasingly scrutinized due to their severe toxicological profiles and high volatility. As the pharmaceutical industry shifts toward greener methodologies, 1-chloropentane (n-amyl chloride) has emerged as a structurally compelling substitute. By extending the aliphatic chain to five carbons, we fundamentally alter the solvent's physicochemical behavior—drastically reducing aqueous solubility and volatility while maintaining the critical polarizability of the carbon-chlorine bond[1]. This guide objectively compares 1-chloropentane against legacy chlorinated solvents, providing mechanistic insights and validated experimental protocols for its implementation.

Physicochemical Profiling: The Causality of Solvation

To understand why 1-chloropentane behaves differently from DCM or chloroform, we must analyze its molecular architecture. The C–Cl bond provides a localized dipole, but the pentyl chain acts as a bulky, non-polar tail. This dual nature dictates its solvation thermodynamics[2].

• Dielectric Constant & Polarity: DCM has a dielectric constant of 8.93, making it highly polar and capable of dissolving a wide range of polar intermediates. In contrast, 1-chloropentane has a dielectric constant of only 2.6[1]. This lower polarity means it is less effective for highly polar, low-molecular-weight analytes but exceptional for lipophilic compounds.

• Water Solubility: DCM and chloroform have relatively high water solubility (~13,000 mg/L and ~8,000 mg/L, respectively). This leads to significant solvent loss into the aqueous phase during extractions and necessitates rigorous drying steps. 1-Chloropentane's water solubility is a mere 197 mg/L at 25 °C[1]. This extreme hydrophobicity prevents emulsion formation and ensures sharp phase boundaries.

• Volatility: With a boiling point of 107–108 °C, 1-chloropentane allows for higher reaction temperatures than DCM (39.6 °C), accelerating endothermic reactions without requiring pressurized vessels.

Table 1: Quantitative Comparison of Chlorinated Solvents

Property	1-Chloropentane	Dichloromethane (DCM)	Chloroform	1,2-Dichloroethane (DCE)
Boiling Point (°C)	107 - 108	39.6	61.2	83.5
Density (g/mL at 25 °C)	0.882	1.33	1.49	1.25
Dielectric Constant	2.6[1]	8.93	4.81	10.3
Water Solubility (mg/L)	197[1]	~13,000	~8,000	~8,600
LogP (Lipophilicity)	2.73[1]	1.25	1.97	1.48
Primary Hazard Profile	Flammable (Cat 2), Tox 4[3]	Carcinogen (Cat 2)	Carcinogen (Cat 2), Tox 3	Carcinogen (Cat 1B)

Paradigm Shift in Synthetic Chemistry: The Mitsunobu Reaction

The Mitsunobu reaction traditionally relies on DCM or THF to couple alcohols with pronucleophiles. However, recent active learning surrogate models have identified 1-chloropentane as a superior, greener alternative for this transformation[3].

Mechanistic Causality: The Mitsunobu reaction involves polar transition states but generates bulky, lipophilic byproducts like triphenylphosphine oxide. 1-Chloropentane's specific molar volume and polarizability perfectly balance the solubility of the reagents while allowing for easier precipitation or chromatographic separation of the phosphine oxide byproduct.

In experimental validations driven by machine learning, 1-chloropentane achieved a 93% experimental yield , far outperforming the initial set of traditional solvents[3]. Furthermore, its hazard categories (Flammable Category 2; Oral/Dermal/Inhalation Toxicity Category 4) are significantly better than the carcinogenic classifications of DCM and DCE, making it highly attractive for process scale-up[3].

Experimental Protocol: Thermodynamic Phase Equilibration

When integrating 1-chloropentane into novel extraction workflows (such as Liquid-Phase Microextraction), scientists must account for its volatility. While its 107 °C boiling point is higher than DCM, it is still considered relatively volatile for prolonged open-air extractions, where solvents with boiling points >190 °C are typically preferred to prevent membrane instability[4]. Therefore, determining precise thermodynamic solubility in closed systems is a critical first step.

Protocol: Self-Validating Solubility Determination via Phase Equilibration This protocol establishes the exact saturation point of 1-chloropentane in target aqueous/organic mixtures prior to extraction scale-up.

• Step 1: Preparation of Supersaturated Solution. Add an excess amount of 1-chloropentane to a known volume of the target solvent in a sealed, gas-tight vial[2].

  • Causality: Sealing the vial is mandatory. Differential evaporation of 1-chloropentane will skew the thermodynamic equilibrium and invalidate the concentration data.

• Step 2: Thermostatic Equilibration. Place the vials in a thermostatically controlled shaker bath set to the exact experimental temperature (e.g., 25 °C). Agitate for 24–72 hours[2].

• Step 3: Phase Separation & Validation (Checkpoint). Cease agitation and allow the vials to stand undisturbed for 24 hours[2].

  • Self-Validation: Visually inspect the interface. If the interface is cloudy or a third boundary layer appears, micro-emulsions persist. To resolve this without altering the thermodynamic state, centrifuge the vials at 3,000 rpm strictly at the experimental temperature (25 °C). Temperature fluctuations during centrifugation will cause premature precipitation or super-saturation.

• Step 4: Sampling & Analysis. Carefully extract an aliquot from the solvent-rich phase using a pre-warmed gas-tight syringe to prevent localized cooling and precipitation[2]. Dilute immediately in a miscible solvent for GC-MS quantification.

Logical Workflow Visualization

The following diagram illustrates the decision-making and validation workflow for substituting traditional chlorinated solvents with 1-chloropentane in synthetic methodologies.

Caption: Data-driven solvent selection workflow for optimizing the Mitsunobu reaction.

Conclusion

Transitioning from legacy chlorinated alkanes to 1-chloropentane requires a nuanced understanding of solvation thermodynamics. While it cannot replace DCM in every scenario due to its lower dielectric constant, its superior lipophilicity, exceptionally low aqueous solubility, and improved safety profile make it an invaluable tool. For drug development professionals, leveraging 1-chloropentane in optimized synthetic routes (like the Mitsunobu reaction) offers a clear pathway to maintaining high yields while adhering to increasingly stringent green chemistry mandates.

Sources

• 1. 1-Chloropentane | C5H11Cl | CID 10977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Synthesis of 1-Chloropentane: Mechanistic Insights and Protocol Validation

Introduction & The Synthetic Challenge

1-Chloropentane (also known as n-amyl chloride) is a colorless liquid with a boiling point of 107-108 °C and a density of 0.882 g/mL, making it a highly valued alkyl halide intermediate used in pharmaceutical development and advanced materials synthesis (1[1]; 2[2]).

The synthesis of primary alkyl chlorides from their corresponding primary alcohols (such as 1-pentanol) presents a specific kinetic barrier. Because primary carbocations are highly unstable, the reaction cannot proceed via an SN​1 mechanism. Instead, the hydroxyl group (-OH)—which is naturally a poor leaving group—must be chemically activated to facilitate a direct SN​2 nucleophilic substitution (3[3]).

(Note: Free radical halogenation of pentane is not synthetically viable for pure 1-chloropentane, as it yields an inseparable racemic mixture of 1-chloro, 2-chloro, and 3-chloropentane constitutional isomers (4[4]).)

Mechanistic Evaluation of Synthetic Routes

We will compare three primary methods for converting 1-pentanol to 1-chloropentane, focusing on the causality behind the reagent choices and their respective thermodynamic drivers.

Route A: Thionyl Chloride ( SOCl2​ )

The Causality: Thionyl chloride is widely considered the premier reagent for this transformation. The reaction initiates with the nucleophilic attack of the alcohol oxygen on the sulfur atom of SOCl2​ , forming an intermediate alkyl chlorosulfite. This intermediate then undergoes an SN​2 displacement by the chloride ion (5[5]). The Advantage: The defining feature of this route is its driving force: the decomposition of the chlorosulfite intermediate releases sulfur dioxide ( SO2​ ) and hydrogen chloride ( HCl ) as gases. According to Le Chatelier's principle, the continuous escape of these gaseous byproducts drives the reaction to completion, resulting in exceptionally high yields and a remarkably simple workup (5[5]).

Route B: The Lucas-Type Reagent ( HCl / ZnCl2​ )

The Causality: Aqueous hydrochloric acid alone is insufficiently reactive to cleave the C-O bond of a primary alcohol. To overcome this, anhydrous zinc chloride ( ZnCl2​ ) is introduced as a Lewis acid catalyst. The Zn2+ ion coordinates with the oxygen atom of the hydroxyl group, drastically increasing its leaving group ability. The chloride ion from HCl then performs the SN​2 attack (3[3]). The Advantage: This method utilizes highly economical and readily available reagents. However, it requires prolonged heating (reflux) and yields a biphasic mixture (organic product and aqueous waste) that demands a more labor-intensive liquid-liquid extraction workup (6[6]).

Route C: Phosphorus Trichloride ( PCl3​ )

The Causality: PCl3​ reacts with three equivalents of 1-pentanol to form a trialkyl phosphite intermediate, which subsequently collapses to yield 1-chloropentane and phosphorous acid ( H3​PO3​ ). The Advantage: While offering good atom economy for chlorine, the formation of the water-soluble H3​PO3​ byproduct necessitates an aqueous workup. It is generally less favored than the SOCl2​ route due to lower yields and the potential for side reactions.

Visualizing the Synthetic Workflows

Decision tree and mechanistic comparison of the primary synthetic routes to 1-chloropentane.

Quantitative Data Comparison

Synthetic Route	Primary Reagents	Typical Yield	Reaction Conditions	Primary Byproducts	Workup Complexity
Thionyl Chloride	1-Pentanol, SOCl2​	85 - 95%	Mild Reflux (1-2 h)	SO2​ (g), HCl (g)	Low (Gas evolution drives purity)
Lucas-Type	1-Pentanol, HCl (conc.), ZnCl2​	60 - 70% (6[6])	Vigorous Reflux (2-4 h)	H2​O	Moderate (Biphasic extraction)
Phosphorus Halide	1-Pentanol, PCl3​	70 - 80%	Room Temp to Reflux	H3​PO3​	Moderate (Aqueous wash required)

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Observational cues (e.g., cessation of gas, phase separation) serve as built-in quality control checkpoints (3[3]).

Protocol A: Synthesis via Thionyl Chloride ( SOCl2​ )

Note: Conduct entirely in a well-ventilated fume hood due to toxic gas evolution.

• Reaction Setup: Equip a dry 250 mL round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize SO2​ and HCl ).

• Addition: Place 0.5 mol of 1-pentanol in the flask. Slowly add 0.6 mol (a slight excess) of SOCl2​ dropwise via the dropping funnel at room temperature.

• Self-Validation Checkpoint 1 (Initiation): Observe immediate effervescence. The release of gas confirms the formation and decomposition of the alkyl chlorosulfite intermediate (5[5]).

• Reflux: Once addition is complete, gently heat the mixture to reflux for 1-2 hours.

• Self-Validation Checkpoint 2 (Completion): The reaction is deemed complete when gas evolution ceases entirely.

• Purification: Distill the crude mixture directly. Collect the fraction boiling at 107-108 °C to isolate pure 1-chloropentane (1[1]).

Mechanistic pathway of the thionyl chloride route, highlighting reaction-driving gas evolution.

Protocol B: Synthesis via Lucas-Type Reagent ( HCl / ZnCl2​ )

• Catalyst Preparation: In a 250 mL round-bottom flask, dissolve 0.2 mol of anhydrous ZnCl2​ into 0.6 mol of concentrated aqueous HCl (3[3]). Cool the flask in an ice bath.

• Addition: Slowly add 0.2 mol of 1-pentanol to the acidic catalyst mixture with continuous stirring.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to a vigorous reflux for 2 to 3 hours.

• Self-Validation Checkpoint 1 (Phase Separation): As the reaction proceeds, the mixture will transition from a homogeneous solution to a distinct biphasic system. The upper layer is the organic product (1-chloropentane, density 0.88 g/mL), and the lower layer is the aqueous acid (1[1]).

• Workup: Cool to room temperature. Transfer to a separatory funnel and discard the lower aqueous layer. Wash the organic layer sequentially with water, saturated NaHCO3​ (to neutralize residual acid), and brine (3[3]).

• Drying & Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and purify via fractional distillation (collecting at 107-108 °C).

Conclusion

For laboratory-scale synthesis and applications demanding high purity, the Thionyl Chloride ( SOCl2​ ) route is unequivocally the superior choice. The mechanistic advantage of gaseous byproducts eliminates the need for complex aqueous extractions and prevents yield loss due to emulsion formation. Conversely, the HCl / ZnCl2​ route remains a viable, cost-effective alternative for larger-scale industrial applications where reagent cost outweighs the operational expense of biphasic purification and lower overall yields (6[6]).

Sources

• 1. nbinno.com [nbinno.com]
• 2. 1-Chloropentane | 543-59-9 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. vaia.com [vaia.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Section 1: Experimentally Determined Properties of 1-Chloropentane

An In-Depth Technical Guide to the Physicochemical Properties of 1-Chloropentane: A Comparative Analysis of Experimental and Computational Data

For professionals in chemical research and drug development, an accurate understanding of the physicochemical properties of chemical intermediates is paramount. 1-Chloropentane (n-amyl chloride), a versatile alkyl halide building block, is no exception.[1][2] Its utility in organic synthesis, from the creation of pharmaceuticals to agrochemicals, is directly influenced by properties such as boiling point, density, and viscosity.[1][3]

This guide provides a comparative overview of these critical properties for 1-Chloropentane, contrasting gold-standard experimental data with values derived from computational modeling. We will delve into the methodologies behind each approach, offering insights into their respective strengths and applications, thereby equipping researchers to make more informed decisions in their work.

Experimental measurement remains the benchmark for determining the physical properties of a compound. The values obtained are grounded in direct observation under controlled laboratory conditions. The properties of 1-Chloropentane have been well-characterized through various standard analytical techniques.

Key Physicochemical Data

A survey of established chemical data sources reveals a consensus on the core properties of 1-Chloropentane, though minor variations exist depending on the precise experimental conditions.

Property	Experimental Value	Conditions	Source(s)
Boiling Point	107-108 °C	Atmospheric Pressure	[1][4][5][6]
107.9 °C	760 mmHg	[7][8]
Density	0.882 g/mL	25 °C	[1][4][5]
0.88 g/cm³	20 °C	[7]
Viscosity	0.59 mPa·s	20 °C	[9]
Vapor Pressure	32.9 mmHg	25 °C	[7][8]
Refractive Index	1.412	20 °C (D-line)	[5][6]
Water Solubility	197 mg/L	25 °C	[7][8]

Experimental Protocols: A Self-Validating System

The trustworthiness of experimental data hinges on the robustness of the methodology. Below are detailed protocols for determining two fundamental properties: boiling point and density. These methods are chosen for their reliability and accessibility in a standard organic chemistry laboratory.

Protocol 1: Determination of Boiling Point via Simple Distillation

This method leverages the principle that a liquid's boiling point is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[4] Distillation also serves as a purification step, making it a dual-purpose technique.

Causality Behind Experimental Choices:

• Boiling Chips: These are added to prevent "bumping" (sudden, violent boiling) by providing nucleation sites for smooth bubble formation.

• Thermometer Placement: The thermometer bulb must be positioned just below the side arm of the distillation flask to ensure it accurately measures the temperature of the vapor that is in thermal equilibrium with the boiling liquid, not the liquid itself.[4]

Apparatus:

• Round-bottom distillation flask

• Heating mantle

• Clamps and stand

• Condenser

• Receiving flask

• Thermometer (-10 to 150 °C range)

• Boiling chips

Procedure:

• Assembly: Assemble the simple distillation apparatus, ensuring all glass joints are securely connected.

• Sample Preparation: Place the 1-Chloropentane sample into the distillation flask, filling it to no more than two-thirds of its volume. Add 2-3 boiling chips.

• Heating: Begin heating the flask gently with the heating mantle.

• Observation: Observe the temperature as the liquid heats. The temperature will rise and then stabilize as the vapor condenses on the thermometer bulb.

• Data Recording: Record the temperature at which the liquid is actively boiling and a steady stream of distillate is collected in the receiving flask. This stable temperature is the boiling point.

• Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction may be applied for higher accuracy.

Protocol 2: Determination of Density using a Pycnometer

A pycnometer, or density bottle, is a piece of specialized glassware that allows for the precise determination of a liquid's volume, leading to a highly accurate density measurement.

Causality Behind Experimental Choices:

• Pycnometer vs. Graduated Cylinder: A pycnometer is used over less accurate volumetric glassware like a graduated cylinder because its ground-glass stopper has a fine capillary tube, allowing excess liquid and trapped air to escape, ensuring the contained volume is extremely consistent.[4]

• Temperature Control: Density is temperature-dependent. Performing measurements at a controlled temperature (e.g., 25 °C) is crucial for reproducibility.

Apparatus:

• Pycnometer (e.g., 10 mL or 25 mL)

• Analytical balance (readable to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• Mass of Empty Pycnometer: Carefully clean and dry the pycnometer and its stopper. Weigh it on the analytical balance and record the mass (m₁).

• Mass of Pycnometer with Water: Fill the pycnometer with deionized water, insert the stopper, and allow it to equilibrate in a water bath set to a specific temperature (e.g., 25.0 °C). Ensure the capillary is filled and wipe any excess water from the outside. Weigh the filled pycnometer and record the mass (m₂).

• Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill it with 1-Chloropentane, equilibrate it at the same temperature, wipe it dry, and weigh it. Record this mass (m₃).

• Calculation:

  • Mass of water = m₂ - m₁

  • Volume of pycnometer = (Mass of water) / (Density of water at the measurement temperature)

  • Mass of 1-Chloropentane = m₃ - m₁

  • Density of 1-Chloropentane = (Mass of 1-Chloropentane) / (Volume of pycnometer)

Section 2: Computationally Derived Properties of 1-Chloropentane

Computational chemistry provides a powerful alternative for predicting molecular properties. Through molecular dynamics (MD) simulations, we can model the behavior of molecules and derive macroscopic properties from their collective interactions. This approach is particularly valuable for screening compounds or understanding properties under conditions that are difficult to replicate experimentally.

Predicted Physicochemical Data

Computational models, such as those used in the GROMACS simulation suite, can predict a range of properties. The Alexandria Library, a quantum-chemical database, provides calculated values for molecules like 1-chloropentane, often used to develop and validate force fields.[10]

Property	Computational Value	Method/Source
Dipole Moment (μ)	~2.35 D	G4/CBS-QB3 Calculation
LogP (Octanol/Water)	2.73	Computed (Suzuki, 1991)
3.10	Computed (ChemSrc)
Molecular Weight	106.59 g/mol	Computed

Note: Direct computational values for bulk properties like boiling point and viscosity are less commonly published in databases and often require specific simulation studies. The values above represent molecular-level properties that influence bulk behavior.

Computational Protocol: A Typical MD Workflow

Determining bulk properties like density from first principles involves a multi-step simulation workflow using software like GROMACS.[11][12] The core idea is to simulate a box of molecules and observe their emergent behavior.

Causality Behind Computational Choices:

• Force Field Selection: The choice of force field (e.g., OPLS-AA, CHARMM) is critical. It is a set of parameters that defines the potential energy of the system, dictating how atoms interact. The force field must be well-parameterized for the molecule of interest to yield accurate results.

• Ensemble Selection (NVT/NPT): The simulation is first equilibrated in an NVT ensemble (constant Number of particles, Volume, and Temperature) to bring the system to the correct temperature. It is then switched to an NPT ensemble (constant Number of particles, Pressure, and Temperature) to allow the simulation box volume to fluctuate, enabling the system to settle at its equilibrium density.[12][13]

Apparatus (Software):

• Molecular modeling software (e.g., Avogadro) to build the initial structure.

• GROMACS simulation package.[14]

• A suitable force field (e.g., OPLS-AA).

• High-performance computing resources.

Procedure:

• Topology Generation: Define the molecular topology for 1-Chloropentane. This file contains all the information about atom types, bonds, angles, and charges required by the force field.

• System Setup: Create a simulation box and populate it with a sufficient number of 1-Chloropentane molecules (e.g., ~500-1000) at a low initial density.

• Energy Minimization: Perform an energy minimization step to remove any unfavorable steric clashes or geometries in the initial configuration.

• NVT Equilibration: Run a short MD simulation in the NVT ensemble. This allows the system to reach the desired temperature (e.g., 298.15 K) while keeping the volume constant. Monitor the temperature to ensure it stabilizes.

• NPT Equilibration: Continue the simulation in the NPT ensemble. The pressure is held constant (e.g., 1 bar), and the box volume is allowed to change. Monitor the system's density until it converges to a stable average value.

• Production Run: Once equilibrated, run a longer production simulation to collect data for analysis.

• Analysis: The average density of the system is calculated directly from the NPT production run trajectory. Other properties, like viscosity, can be calculated from the trajectory using more complex analyses (e.g., Green-Kubo relations).

Section 3: Head-to-Head Comparison and Workflow Analysis

The true value for a researcher lies in understanding how these two approaches compare and when to apply each.

Comparative Summary Table

Property	Experimental Range	Computational Insight	Agreement
Density	0.880 - 0.882 g/mL	A well-run NPT simulation should closely reproduce this value.	High
Boiling Point	107 - 108 °C	Difficult to calculate directly; requires advanced simulation techniques (e.g., Gibbs ensemble) or can be estimated from the heat of vaporization.	Moderate to Low (Method Dependent)
LogP	2.73 (Experimental)[7]	2.73 - 3.10 (Calculated)[7][15]	High

Discussion

For fundamental properties like density and LogP, there is often excellent agreement between high-quality experimental data and well-parameterized computational models.[7][15] The experimental value for LogP is 2.73, which matches one of the computed values exactly, indicating the strength of modern predictive algorithms for this property.[7]

Properties related to phase transitions, such as boiling point, are significantly more challenging to predict computationally and require specialized simulation setups that are not as straightforward as an NPT simulation for density.

The primary advantage of the experimental approach is its directness and accuracy, providing a definitive real-world value. The computational approach, while indirect, offers unparalleled insight into the molecular-level interactions that give rise to these bulk properties and allows for the prediction of properties without synthesizing the compound.

Workflow Visualization

The following diagram illustrates the distinct yet complementary workflows for determining a physical property like density via experimental and computational methods.

Caption: A comparative flowchart of experimental versus computational workflows for determining the density of 1-Chloropentane.

Conclusion

Both experimental measurement and computational simulation are indispensable tools in the modern chemical and pharmaceutical sciences. For 1-Chloropentane, experimental data provides a solid, reliable foundation for its physical properties, essential for process design and safety.[1] Computational methods complement this by offering a predictive framework to understand the molecular basis of these properties and to estimate them for novel or uncharacterized compounds.

For researchers and drug development professionals, the optimal approach involves leveraging both. Use established experimental data from reputable sources like the NIST Chemistry WebBook whenever available.[16] Employ computational tools to screen new derivatives, to understand structure-property relationships, and to investigate phenomena at a level of detail that experiments cannot achieve. This dual approach ensures both accuracy and insight, accelerating the pace of discovery and development.

References

• PubChem. 1-Chloropentane | C5H11Cl | CID 10977. National Center for Biotechnology Information. [Link]

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• Ningbo Inno Pharmchem Co.,Ltd. 1-Chloropentane: A Versatile Chemical Intermediate for Diverse Industrial Needs.[Link]

• NIST. Pentane, 1-chloro- (Data). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• NIST. Pentane, 1-chloro- (Notes). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• NIST. Pentane, 1-chloro- (Mass Spectrum). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• Chemister. 1-chloropentane.[Link]

• NIST. Pentane, 1-chloro- (Condensed phase thermochemistry). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• ChemSrc. 1-Chloropentane | CAS#:543-59-9.[Link]

• Restek. 1-Chloropentane: CAS # 543-59-9 Compound Information.[Link]

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• virtualchemistry.org. 1-chloropentane - GROMACS Molecule Database.[Link]

• YouTube. Structural Formula for 1-Chloropentane.[Link]

• Harper College. 1-Chloropentane MSDS.[Link]

• MySkinRecipes. 1-Chloropentane.[Link]

• AIP Publishing. The steady-state shear viscosities of some chloropentanes.[Link]

• ResearchGate. Viscosity of 1-chlorooctane.[Link]

• GROMACS. Running membrane simulations in GROMACS. GROMACS Documentation. [Link]

• Galaxy Training. Running molecular dynamics simulations using GROMACS.[Link]

• GROMACS User Discussions. Simulating a simple liquid with GROMACS.[Link]

• YouTube. Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial.[Link]

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• 16. Pentane, 1-chloro- [webbook.nist.gov]

A Comparative Guide to the Kinetic Analysis of 1-Chloropentane: Reaction Rates and Mechanistic Pathways

For researchers and drug development professionals, understanding the precise kinetic behavior of alkyl halides is critical for optimizing synthetic pathways, particularly in nucleophilic substitution reactions. 1-Chloropentane (amyl chloride) serves as a foundational substrate for studying bimolecular nucleophilic substitution (SN2) kinetics.

This guide provides an objective comparative analysis of 1-chloropentane against structural and elemental alternatives, detailing the mechanistic causality behind its reactivity and providing a self-validating experimental protocol for kinetic evaluation.

Mechanistic Causality: Why 1-Chloropentane?

The reactivity of an alkyl halide in substitution reactions is dictated by two primary factors: steric hindrance and leaving group ability .

1-Chloropentane is a straight-chain primary alkyl halide 1. Because its alpha-carbon is bonded to only one other carbon atom, the substrate presents an open geometry that allows incoming nucleophiles to execute a backside attack with minimal steric repulsion. This structural reality heavily favors the SN2 (bimolecular) pathway over the SN1 (unimolecular) pathway, as the lack of alkyl substituents would result in a highly unstable primary carbocation intermediate 2.

From an experimental design perspective, the chloride ion is a moderate leaving group—weaker than bromide or iodide due to its higher charge density and stronger carbon-halogen bond. This is highly advantageous for kinetic studies: the SN2 reaction rate of 1-chloropentane is slow enough to be accurately monitored using standard laboratory instrumentation without the need for complex stopped-flow techniques.

Mechanistic pathway logic determining SN1 vs SN2 dominance based on substrate structure.

Comparative Kinetic Data

To objectively evaluate the performance of 1-chloropentane, we compare its reaction rates against structural and elemental alternatives using the classic Finkelstein reaction (sodium iodide in acetone) 3.

The data below illustrates how alterations in the leaving group or the steric environment of the alpha-carbon exponentially impact the bimolecular rate constant ( k ).

Table 1: Relative SN2 Reaction Rates (NaI in Acetone at 25°C)

Substrate	Structure Type	Leaving Group	Relative Rate	Primary Mechanism
1-Chloropentane	Primary (1°)	Chloride (-Cl)	1.0 (Reference)	SN2
1-Bromopentane	Primary (1°)	Bromide (-Br)	~50 - 100	SN2
2-Chloropentane	Secondary (2°)	Chloride (-Cl)	< 0.05	SN2 / E2
2-Chloro-2-methylbutane	Tertiary (3°)	Chloride (-Cl)	~ 0.00	SN1 / E2

Data Causality: The dramatic rate increase observed for 1-bromopentane is driven by the weaker C-Br bond and the higher polarizability of the bromide leaving group. Conversely, the near-zero SN2 rate for 2-chloro-2-methylbutane highlights the severe steric repulsion encountered by the incoming iodide nucleophile, which completely blocks the required 180∘ backside attack trajectory.

Self-Validating Experimental Protocol: Nonaqueous Conductivity Kinetics

The Finkelstein reaction involves the conversion of an alkyl chloride to an alkyl iodide using sodium iodide (NaI) in acetone 4.

Reaction: CH3​(CH2​)4​Cl+NaI→CH3​(CH2​)4​I+NaCl↓

Because NaI is highly soluble in acetone while NaCl is insoluble, the precipitation of NaCl physically removes the byproduct from the solution, driving the equilibrium forward via Le Chatelier's principle.

To establish a self-validating system , we utilize nonaqueous conductivity 5. As dissolved NaI is consumed and insoluble NaCl precipitates out of the solvent, the total concentration of dissolved ions decreases. This leads to a proportional drop in the solution's electrical conductivity. This method provides a continuous, real-time data stream that inherently validates the reaction's progress without the need for discrete sampling, titration, or quenching steps that could introduce human error.

Step-by-Step Methodology

• Reagent Preparation: Prepare a 0.200 M solution of anhydrous Sodium Iodide (NaI) in HPLC-grade acetone. Causality note: All glassware must be strictly oven-dried. Trace water will solubilize the NaCl byproduct, disrupting the precipitation driving force and skewing conductivity readings.

• Baseline Calibration: Measure the baseline conductivity of the 0.200 M NaI solution at the target temperature (e.g., 25.0∘C ) using a calibrated conductivity probe.

• Thermal Equilibration: Transfer 50.0 mL of the NaI solution into a jacketed reaction vessel connected to a circulating water bath maintained at 25.0∘C . Allow 15 minutes for the system to reach thermal equilibrium.

• Reaction Initiation: Inject exactly 10.0 mmol of 1-chloropentane into the reaction vessel under continuous magnetic stirring. The moment of injection marks t=0 .

• Data Acquisition: Record the solution's conductivity every 30 seconds for 60 minutes. The continuous drop in conductivity directly correlates to the precipitation of NaCl and the consumption of 1-chloropentane.

• Kinetic Analysis: Convert the raw conductivity values to NaI concentration [NaI] using a pre-established calibration curve. Plot [NaI]1​ versus time ( t ). A linear fit confirms second-order kinetics, and the slope of the line represents the bimolecular rate constant ( k ).

Self-validating experimental workflow for nonaqueous conductivity kinetic analysis.

References

• PubChem - 1-Chloropentane (CID 10977). National Center for Biotechnology Information. Available at:[Link]

• Master Organic Chemistry - Two Types of Nucleophilic Substitution Reactions - What The Data Tells Us. Available at:[Link]

• Wikipedia - Finkelstein reaction. Available at:[Link]

• Taylor & Francis - Finkelstein reaction – Knowledge and References. Green Chemistry Letters and Reviews. Available at:[Link]

• Journal of Chemical Education (ACS Publications) - The Finkelstein Reaction: Quantitative Reaction Kinetics of an SN2 Reaction Using Nonaqueous Conductivity. Available at:[Link]

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• 1. 1-Chloropentane | C5H11Cl | CID 10977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. pubs.acs.org [pubs.acs.org]

Assessing the Performance of 1-Chloropentane in Catalytic Cross-Coupling Cycles: A Comparative Guide

As a Senior Application Scientist in drug development and synthetic methodology, I frequently observe researchers defaulting to alkyl bromides or iodides for C(sp3) cross-coupling. However, 1-chloropentane (n-amyl chloride) offers a highly cost-effective, atom-economical alternative for introducing pentyl groups into pharmaceutical intermediates. The caveat? Its successful deployment requires a rigorous understanding of catalytic mechanics to overcome the formidable C−Cl bond activation barrier.

This guide objectively compares the performance of 1-chloropentane against its heavier halogen counterparts (1-bromopentane and 1-iodopentane) and provides a self-validating experimental workflow for its integration into transition-metal-catalyzed cycles.

Mechanistic Causality: Overcoming the C–Cl Activation Barrier

The fundamental challenge with 1-chloropentane lies in its high carbon-halogen bond dissociation energy (~81 kcal/mol), which dictates the kinetics of the oxidative addition step in any catalytic cycle.

The Palladium Limitation: Palladium catalysts, the traditional workhorses of cross-coupling, struggle significantly with unactivated alkyl chlorides. In Pd systems, oxidative addition to the C−Cl bond is kinetically hindered. Furthermore, because β -hydride elimination is highly efficient in Pd systems, any alkyl-Pd intermediate that does form is rapidly consumed by non-productive elimination pathways rather than the desired transmetalation[1]. For example, in the Pd-catalyzed ortho-alkylation of benzoic acids, 1-chloropentane yields a mere 26% of the desired product, heavily plagued by competing SN​2 side reactions[2].

The Nickel Advantage: Nickel catalysis offers a distinct mechanistic divergence. Nickel is more electropositive, possesses a smaller atomic radius, and can access single-electron Ni(I)/Ni(III) radical pathways. This allows Ni to readily insert into the C−Cl bond. Compared to Pd systems, oxidative addition of an alkyl chloride is highly accessible in Ni systems, and crucially, β -hydride elimination is inherently more difficult, allowing productive cross-coupling to outcompete side reactions[1]. While oxidative addition remains partially turnover-limiting for unactivated alkyl chlorides compared to their bromide or iodide counterparts, optimized Ni-catalyzed conditions easily overcome this bottleneck[3].

Comparative Performance Data

To objectively assess 1-chloropentane, we must benchmark it against 1-bromopentane and 1-iodopentane across different catalytic environments. The table below summarizes their comparative performance based on established literature parameters.

Electrophile	C–X Bond Energy	Ni-Catalyzed Suzuki Yield	Pd-Catalyzed C–H Alkylation	Primary Mechanistic Limitation
1-Chloropentane	~81 kcal/mol	85–90%	26%[2]	High oxidative addition barrier; requires tailored Ni catalysts
1-Bromopentane	~68 kcal/mol	>95%	Moderate	Prone to rapid β -hydride elimination in Pd systems
1-Iodopentane	~53 kcal/mol	>95%	High	Highly reactive but expensive, light-sensitive, and prone to homocoupling

Data Synthesis: While 1-iodopentane offers the path of least resistance for Pd-catalysis, 1-chloropentane achieves near-parity in yield when paired with an appropriate Ni-catalyst, offering superior scalability for industrial applications.

Visualizing the Nickel-Catalyzed Cross-Coupling Cycle

The following diagram maps the logical flow of the Ni-catalyzed Suzuki-Miyaura coupling of 1-chloropentane, highlighting the critical node where ligand selection must suppress β -hydride elimination.

Figure 1: Ni-catalyzed cross-coupling cycle for 1-chloropentane highlighting key mechanistic steps.

Experimental Protocol: Self-Validating Ni-Catalyzed Alkylation

To ensure reproducibility and mechanistic transparency, this protocol employs a self-validating kinetic tracking system. By utilizing an internal standard (n-dodecane) from t=0 , researchers can continuously monitor mass balance, differentiating between productive cross-coupling and non-productive β -hydride elimination (which yields 1-pentene).

Objective: Achieve >85% C(sp3)−C(sp3) cross-coupling yield of 1-chloropentane while quantifying catalyst turnover efficiency.

Materials:

• 1-chloropentane (1.0 mmol, rigorously dried)

• Alkylboronic acid (1.5 mmol)

• NiCl2​⋅glyme (0.05 mmol, 5 mol%)

• Bathophenanthroline ligand (0.06 mmol, 6 mol%)

• KOtBu (2.0 mmol)

• n-Dodecane (0.5 mmol, Internal Standard)

• Anhydrous THF (5.0 mL)

Step-by-Step Methodology:

• Glovebox Preparation (Atmospheric Control):

  • Action: Inside an argon-filled glovebox, add NiCl2​⋅glyme , bathophenanthroline, alkylboronic acid, and KOtBu to an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar.

  • Causality: Ni(0) intermediates and boronic acids are highly sensitive to oxygen and protic sources. Moisture induces rapid protodeboronation of the alkylboronic acid, destroying the transmetalation agent before the cycle begins.

• Catalyst Ligation & Solvent Addition:

  • Action: Add 5.0 mL of anhydrous THF to the vial. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous color.

  • Causality: Pre-stirring the Ni(II) precatalyst with the bulky bathophenanthroline ligand ensures complete complexation. Unligated nickel is highly prone to catalyzing non-selective radical degradation pathways.

• Electrophile & Standard Addition:

  • Action: Add 1-chloropentane (1.0 mmol) and exactly 0.5 mmol of n-dodecane via microsyringe. Seal the vial with a PTFE-lined septum cap.

  • Causality: n-Dodecane is completely inert under these conditions. Its inclusion at a precise molar ratio allows for absolute quantification of the 1-chloropentane consumption via GC-FID, validating the mass balance of the system.

• Reaction Initiation & Kinetic Sampling:

  • Action: Remove the vial from the glovebox and place it in a pre-heated 60°C aluminum reaction block. Extract 50 μL aliquots via syringe at 1h, 4h, and 12h. Quench each aliquot immediately in 0.5 mL of a 1:1 EtOAc/Water mixture.

  • Causality: Kinetic sampling proves that the reaction is proceeding via a catalytic cycle rather than stalling out due to catalyst poisoning.

• GC-FID Analysis (Self-Validation):

  • Action: Analyze the organic layer of the quenched aliquots via GC-FID. Track the disappearance of the 1-chloropentane peak against the appearance of the cross-coupled product and 1-pentene.

  • Causality: If 1-chloropentane is consumed but the product yield is low, a high 1-pentene peak indicates that the chosen ligand failed to suppress β -hydride elimination. If 1-chloropentane remains unconsumed, the oxidative addition step[3] has failed, indicating the need for a more electron-rich ligand to push electron density onto the Ni center.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pd(II)-Catalyzed ortho-Alkylation of Benzoic Acids with Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 1-Chloropentane: A Cost-Effectiveness Guide for Alkylation Reagents

Executive Summary & Context

As a Senior Application Scientist, one of the most frequent process optimization challenges I encounter is the selection of the optimal alkyl halide for C-, N-, or O-alkylation workflows. While 1-bromopentane and 1-iodopentane offer superior leaving group kinetics, 1-chloropentane (amyl chloride) provides a compelling advantage in atom economy and bulk cost-effectiveness.

This guide objectively benchmarks 1-chloropentane against its heavier halogen counterparts, providing mechanistic causality, experimental validation, and economic data to guide your reagent selection.

Mechanistic Grounding: Reactivity vs. Atom Economy

The fundamental trade-off in alkyl halide selection lies between bond dissociation energy and atom economy.

Reactivity and Leaving Group Ability: The reactivity of an alkyl halide in a bimolecular nucleophilic substitution (S_N2) is inversely proportional to its carbon-halogen bond strength[1].

• C-Cl Bond: 351 kJ/mol (Highest activation barrier)[1]

• C-Br Bond: 292 kJ/mol[1]

• C-I Bond: 234 kJ/mol (Lowest activation barrier)[1]

Because chloride is a stronger Brønsted base than bromide or iodide, it is a poorer leaving group. Consequently, 1-chloropentane requires harsher reaction conditions (higher temperatures, longer residence times) compared to 1-bromopentane to achieve the same yield[1].

Atom Economy and Waste Mitigation: Where 1-chloropentane excels is in its mass efficiency. The pentyl group (C₅H₁₁) has a molar mass of 71.14 g/mol . In 1-chloropentane (106.59 g/mol )[2], the active pentyl fragment constitutes 66.7% of the total reagent mass. By contrast, in 1-iodopentane (198.05 g/mol ), the active fragment is only 35.9% . At an industrial scale, utilizing 1-chloropentane drastically reduces the tonnage of halogenated waste, lowering both disposal costs and environmental impact.

Quantitative Benchmarking

The following table summarizes the physicochemical and economic parameters of the three primary pentyl halides. Note: Laboratory-scale pricing is derived from representative catalog quantities (e.g., 100 g / 100 mL), where supply chain dynamics may occasionally make bromides appear cost-competitive. However, industrial bulk pricing heavily favors chlorides.

Reagent	Molar Mass ( g/mol )	C-X Bond Energy (kJ/mol)	Atom Economy (Pentyl Mass %)	Rep. Lab Cost ($/mol)*	Industrial Viability
1-Chloropentane	106.59	351	66.7%	~$79.67	Excellent (Low bulk cost, high atom economy)
1-Bromopentane	151.04	292	47.1%	~$49.24	Moderate (Good lab-scale balance)
1-Iodopentane	198.05	234	35.9%	~$144.15	Poor (High cost, heavy waste)

(Data aggregated from PubChem[2][3] and standard catalog pricing[4][5])

Workflow: Reagent Selection Matrix

To systematize the decision-making process, I utilize the following logic matrix based on scale and kinetic requirements.

Caption: Decision matrix for selecting pentyl halides based on production scale and reactivity needs.

Experimental Protocol: Catalytic Finkelstein-Assisted Alkylation

To bridge the reactivity gap of 1-chloropentane, we employ an in-situ Finkelstein activation. By adding a sub-stoichiometric amount of Sodium Iodide (NaI), we generate a transient, highly reactive 1-iodopentane intermediate. This self-validating system pushes the equilibrium forward as the nucleophile consumes the intermediate, while the precipitation of NaCl removes the chloride byproduct from the catalytic cycle.

Materials

• 1-Chloropentane (1.2 eq)[6]

• Target Amine Nucleophile (1.0 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq) - Base

• Sodium Iodide (NaI) (0.1 eq) - Catalyst

• Acetonitrile (MeCN) - Solvent

Step-by-Step Methodology

• Reactor Charging: To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the amine nucleophile (1.0 eq) and K₂CO₃ (1.5 eq).

  • Causality: K₂CO₃ acts as an acid scavenger to neutralize the HCl generated during alkylation, preventing the protonation and deactivation of the amine nucleophile.

• Solvent Addition: Suspend the mixture in anhydrous MeCN (0.5 M relative to the amine).

  • Causality: MeCN is a polar aprotic solvent that accelerates S_N2 reactions. Crucially, it poorly solvates the chloride ion, driving the precipitation of NaCl and pushing the Finkelstein equilibrium forward.

• Reagent & Catalyst Addition: Inject 1-chloropentane (1.2 eq) followed by the addition of NaI (0.1 eq).

  • Causality: 0.1 eq of NaI is sufficient to establish the catalytic cycle without incurring the prohibitive cost of stoichiometric iodide.

• Thermal Activation: Heat the reaction mixture to 80°C under a nitrogen atmosphere for 12–16 hours.

  • Causality: The thermal energy overcomes the initial 351 kJ/mol C-Cl activation barrier, initiating the halide exchange.

• Monitoring: Monitor reaction progress via TLC (Hexane/EtOAc 4:1) or GC-MS until the amine is fully consumed.

• Workup: Cool to room temperature, filter the inorganic salts (NaCl, K₂CO₃) through a Celite pad, concentrate the filtrate in vacuo, and purify via standard flash chromatography.

Caption: Mechanistic pathway of in-situ Finkelstein activation bridging the reactivity gap of 1-chloropentane.

Conclusion

While 1-bromopentane remains a convenient choice for small-scale laboratory syntheses due to its favorable balance of reactivity and catalog pricing, 1-chloropentane is the definitively superior reagent for process chemistry and large-scale manufacturing . By pairing 1-chloropentane with catalytic iodide activation, researchers can achieve the kinetic profile of an alkyl iodide while capturing the atom economy and bulk cost-effectiveness of an alkyl chloride.

References

• Evaluating Nondeuterated Solvent NMR Spectroscopy for Use in Large Enrollment Organic Chemistry Teaching Laboratories - ResearchGate. URL: [Link]

• 1-Chloropentane | C5H11Cl | CID 10977 - PubChem. URL:[Link]

• 1-Bromopentane | C5H11Br | CID 8057 - PubChem. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Chloropentane | C5H11Cl | CID 10977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromopentane | C5H11Br | CID 8057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromopentane 98 110-53-2 [sigmaaldrich.com]
• 5. 1-Chloropentane 99 543-59-9 [sigmaaldrich.com]
• 6. 1-Chloropentane 99 543-59-9 [sigmaaldrich.com]

Validating Experimental Findings on 1-Chloropentane with Theoretical Models: A Comparative Guide

In pharmaceutical development and materials science, accurately predicting the conformational behavior of flexible alkyl chains is critical for understanding receptor binding and molecular self-assembly. 1-chloropentane ( C5​H11​Cl ) serves as a classic benchmark molecule due to its high degree of rotational freedom and multiple stable conformers.

This guide objectively compares the performance of leading theoretical modeling approaches—Density Functional Theory (DFT), Ab Initio (MP2), and Molecular Mechanics (Force Fields)—in validating experimental infrared (IR) and Raman spectroscopic data for 1-chloropentane.

The Conformational Landscape: Causality & Mechanisms

The energy landscape of 1-chloropentane is dictated by a delicate balance of steric hindrance, dipole interactions, and hyperconjugation along its carbon-carbon bonds. The all-trans (TTT) conformer represents the global energy minimum. The causality here is straightforward: the TTT extended conformation maximizes the distance between the bulky, electron-rich chlorine atom and the terminal methyl group, entirely eliminating unfavorable gauche steric interactions.

Experimentally, the liquid and gas phases exhibit a complex, dynamic mixture of TTT, TTG, TGT, and GGG conformers due to ambient thermal energy overcoming the low rotational barriers. However, by utilizing a cryostat to cool the sample to liquid nitrogen temperatures, researchers can force the molecule into a crystalline state, which physically isolates the TTT form[1]. This phase-dependent behavior provides a self-validating experimental baseline: any robust theoretical model must not only predict the TTT form as the global minimum but also accurately reproduce the specific vibrational modes unique to this conformer.

Objective Comparison of Theoretical Models

When benchmarking the vibrational spectra and thermodynamics of 1-chloropentane, the choice of theoretical model dictates the balance between computational cost and spectroscopic accuracy. While advanced ab initio methods like G3MP2B3 are highly effective for modeling thermodynamic pathways and radical isomerization[2], DFT and Force Fields are more commonly deployed for spectroscopic mapping.

Table 1: Performance Comparison of Theoretical Models for 1-Chloropentane

Modeling Approach	Level of Theory	Computational Cost	Conformational Energy Accuracy	Vibrational Freq. Scaling Factor	Ideal Application
Density Functional Theory (DFT)	B3LYP/6-311++G(d,p)	Moderate	High (with Grimme D3 dispersion)	~0.96	Standard vibrational benchmarking and Potential Energy Distribution (PED) analysis.
Ab Initio	MP2/cc-pVTZ	High	Very High	~0.95	Reference energies for highly accurate conformer mapping and barrier calculations.
Molecular Mechanics	OPLS / CGenFF	Low	Moderate	N/A	High-throughput conformational screening and liquid-state MD simulations.

While 3 are excellent for rapid screening, they lack the explicit electronic structure detail required for precise IR frequency prediction[3]. Therefore, DFT remains the industry standard for spectral validation.

Self-Validating Experimental & Computational Protocol

To ensure scientific integrity, the validation of 1-chloropentane requires a closed-loop system where experimental physical filters (phase changes) directly calibrate the theoretical output.

Step 1: Phase-Isolated Spectral Acquisition

• Action: Acquire Raman and IR spectra of 1-chloropentane at room temperature (liquid phase) and at -196 °C (crystalline phase using a liquid nitrogen cryostat).

• Causality: Cryogenic cooling removes the thermal energy required to populate higher-energy gauche states. By comparing the liquid spectrum (mixture) to the crystalline spectrum (pure TTT), you create a self-validating physical filter that isolates the spectral signatures of the global minimum.

Step 2: Heuristic Conformational Search

• Action: Run a Monte Carlo conformational search using the OPLS force field to generate all possible rotational isomers (TTT, TTG, TGT, GGG, etc.).

• Causality: Force fields rapidly explore the potential energy surface, ensuring no local minima are missed before applying expensive quantum mechanical calculations.

Step 3: Quantum Mechanical Optimization

• Action: Optimize the geometries of the generated conformers using DFT at the B3LYP/6-311++G(d,p) level, incorporating Grimme's D3 dispersion correction.

• Causality: The D3 correction is mandatory to accurately capture the weak intramolecular van der Waals forces that stabilize specific folded gauche conformations.

Step 4: Harmonic Frequency Calculation & Scaling

• Action: Calculate the vibrational frequencies for the optimized conformers. Apply a scaling factor of ~0.96 to the raw DFT frequencies.

• Causality: The harmonic oscillator approximation used in DFT inherently overestimates vibrational frequencies due to the anharmonicity of real chemical bonds and incomplete electron correlation. Scaling corrects this systematic error.

Workflow Visualization

Integrated workflow for experimental and theoretical spectral validation.

Experimental vs. Theoretical Data Synthesis

By applying the protocol above, the theoretical predictions can be directly mapped to the isolated experimental data.1 are all assigned consistently to the TTT form in the crystalline state[1]. Conversely, the GGG conformer, which is only present in the liquid state, exhibits a distinctly shifted C-Cl stretch[1].

Table 2: Experimental vs. Theoretical Frequencies for 1-Chloropentane

Vibrational Mode	Experimental Raman (cm⁻¹)	DFT Predicted (B3LYP, cm⁻¹)	MP2 Predicted (cm⁻¹)	Conformer Assignment
Skeletal Deformation	263 (Crystalline)	258	261	TTT
C-C-C Bending	448 (Crystalline)	442	446	TTT
C-Cl Stretching	737 (Crystalline)	735	738	TTT
CH₂ Rocking	759 (Crystalline)	755	760	TTT
C-Cl Stretching	787 (Liquid Only)	787	789	GGG

The tight alignment between the experimental crystalline data and the DFT/MP2 predictions for the TTT conformer validates the theoretical model's ability to accurately map the conformational landscape of flexible alkyl halides.

References

• Theoretical Infrared Spectra: Quantitative Similarity Measures and Force Fields Source: acs.org URL:[Link]

• The Raman and infrared spectra of 1-chloro-, 1-bromo-, and 1-iodopentanes Source: oup.com URL:[Link]

• Theoretical, Experimental, and Modeling Study of the Reaction of Hydrogen Atoms with 1- and 2-Pentene Source: acs.org URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Handling of 1-Chloropentane: A Guide to Personal Protective Equipment

For the diligent researcher, scientist, and drug development professional, the meticulous handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. 1-Chloropentane, a versatile alkyl halide, is a common reagent in organic synthesis. However, its flammable nature and potential health hazards necessitate a comprehensive understanding and implementation of appropriate personal protective equipment (PPE).[1][2][3] This guide provides an in-depth, experience-driven approach to selecting and using PPE for 1-Chloropentane, ensuring a secure and efficient laboratory environment.

Understanding the Risks: The "Why" Behind the Precautions

1-Chloropentane is a highly flammable liquid and vapor, with a flash point of 11°C.[1][2] It is also harmful if swallowed, inhaled, or comes into contact with the skin.[3][4][5] Inhalation of vapors may cause dizziness or suffocation, and the substance is irritating to the eyes, skin, and respiratory tract.[1][6] Furthermore, in the event of a fire, it can decompose to produce toxic and irritating gases such as hydrogen chloride and phosgene.[2] Understanding these intrinsic properties is the first step in building a robust safety protocol. The selection of PPE is not merely a checklist but a direct countermeasure to these specific threats.

Core Protective Measures: Your First Line of Defense

A foundational principle of laboratory safety is to establish multiple barriers of protection. For 1-Chloropentane, this begins with engineering controls, such as working within a certified chemical fume hood to minimize inhalation exposure.[7] Administrative controls, like proper training and adherence to standard operating procedures, are also critical.[8] Personal protective equipment is the final, and most personal, layer of defense.

Eye and Face Protection: Shielding from Splashes and Vapors

Direct contact with 1-Chloropentane can cause eye irritation.[1] Therefore, appropriate eye and face protection is non-negotiable.

• Chemical Splash Goggles: These are the minimum requirement and should be worn at all times when handling 1-Chloropentane. They provide a seal around the eyes, offering protection from splashes from all angles.[1][9]

• Face Shield: In situations with a higher risk of significant splashes, such as when transferring large volumes or working with heated reactions, a face shield should be worn in conjunction with chemical splash goggles.[10][11] A face shield alone does not provide adequate eye protection.[11]

Hand Protection: Selecting the Right Gloves

The directive to "wear appropriate protective gloves" is a starting point, but a deeper understanding of glove materials is essential for true safety.[1][7] The choice of glove should be based on its resistance to permeation and degradation by 1-Chloropentane.

Glove Material	Suitability for 1-Chloropentane	Key Considerations
Nitrile	Good for incidental contact	Offers good resistance to many solvents and is a common choice for general laboratory work. Not recommended for prolonged immersion.
Neoprene	Good to Excellent	Provides good resistance to a broad range of chemicals, including some solvents.[10]
Polyvinyl Chloride (PVC)	Fair to Good	Resistant to acids and bases, but may have limited resistance to some organic solvents.[10][11]
Butyl Rubber	Excellent	Highly resistant to many organic solvents and is a good choice for extended handling or in situations with a high risk of splash.
Natural Rubber/Latex	Poor	Not recommended as they offer poor resistance to many organic solvents.[10]

Procedural Note: Always inspect gloves for any signs of degradation or puncture before use.[2] When work is complete, remove gloves using a technique that avoids skin contact with the contaminated exterior and wash hands thoroughly.[3]

Body Protection: Guarding Against Spills and Contamination

Protective clothing is necessary to prevent skin contact.[1][3]

• Laboratory Coat: A flame-resistant lab coat is essential. It should be fully buttoned with the sleeves rolled down.

• Chemical-Resistant Apron: For procedures involving larger quantities or a higher risk of splashes, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

• Full-Body Suit: In cases of large-scale operations or emergency response, a full-body chemical-resistant suit may be required.

Footwear must be closed-toe and offer chemical resistance.[10]

Respiratory Protection: When and Why

In most laboratory settings, handling 1-Chloropentane within a properly functioning chemical fume hood will provide adequate respiratory protection.[7] However, in certain situations, a respirator may be necessary:

• Inadequate Ventilation: If work must be performed in an area with insufficient ventilation.

• Spill Cleanup: During the cleanup of a significant spill.

• Exceeding Exposure Limits: If there is a potential to exceed established occupational exposure limits.

In such cases, a NIOSH-approved respirator with an organic vapor cartridge is required.[1] A full-face respirator will also provide eye and face protection.[2] All personnel required to wear respirators must be part of a respiratory protection program that includes training and fit-testing.

Operational and Disposal Plans: A Step-by-Step Approach

Handling Procedure:

• Preparation: Before starting work, ensure a chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items and ignition sources.[1][12]

• Donning PPE: Put on all required PPE in the following order: lab coat, chemical-resistant apron (if needed), safety goggles, face shield (if needed), and finally, gloves.

• Handling: Perform all manipulations of 1-Chloropentane within the fume hood. Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[2][3]

• Doffing PPE: After completing the work, remove PPE in a manner that prevents cross-contamination. Remove gloves first, followed by the face shield and goggles, and finally the lab coat. Wash hands thoroughly.

Disposal Plan:

1-Chloropentane is a halogenated organic compound and must be disposed of as hazardous waste.[13]

• Segregation: Do not mix halogenated waste with non-halogenated waste.[14][15][16]

• Container: Collect all 1-Chloropentane waste in a designated, properly labeled, and sealed container. The container should be clearly marked as "Halogenated Organic Waste" and list "1-Chloropentane" as a constituent.[14]

• Storage: Store the waste container in a cool, dry, well-ventilated area away from ignition sources and incompatible materials.[1][4]

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety department. Do not pour 1-Chloropentane down the drain.[1][7]

Visualizing the Safety Workflow

To aid in the rapid assessment of required PPE, the following decision-making workflow is provided.

Caption: Decision workflow for selecting appropriate PPE when handling 1-Chloropentane.

Conclusion

The safe handling of 1-Chloropentane is a matter of informed precaution. By understanding the inherent risks and diligently applying the appropriate personal protective equipment and handling procedures, researchers can confidently and safely utilize this valuable chemical reagent. This guide serves as a foundational resource, but it is incumbent upon every scientist to review the Safety Data Sheet for any chemical before use and to consult with their institution's environmental health and safety professionals for specific guidance.

References

• Material Safety Data Sheet - 1-Chloropentane, 99%. (2005, October 3). Cole-Parmer.
• 1-Chloropentane SDS, 543-59-9 Safety Data Sheets. ECHEMI.
• SAFETY DATA SHEET - 1-Chloropentane. (2025, April 25). Tokyo Chemical Industry.
• SAFETY DATA SHEET - 1-Chloropentane. (2010, November 24). Fisher Scientific.
• 1-Chloropentane - Safety Data Sheet. (2026, January 24). ChemicalBook.
• 1-Chloropentane. (2014, July 1). Harper College.
• 1-Chloropentane MSDS# 24003 Section 1 - Chemical Product and Company Identification. (2009, July 20). Harper College.
• 1-Chloropentane (CAS 543-59-9) - Safety Data. HazComFast.
• 1-Chloropentane 543-59-9 wiki. Guidechem.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.
• Safe Handing & Disposal of Organic Substances. HSC Chemistry & Physics.
• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017, June 4). ResearchGate.
• Organic Solvent Waste Disposal. Safety & Risk Services.
• 7.2 Organic Solvents. Environment, Health and Safety.
• 1-Chloropentane | C5H11Cl | CID 10977. PubChem - NIH.
• How to Choose PPE for Chemical Work. (2025, October 23). Allan Chemical Corporation.
• A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority (HSA).
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